3-Methyl-1-hexanol

• CAS: 13231-81-7

Core Science & Biosynthesis

An In-depth Technical Guide on the Physicochemical Properties of 3-Methyl-1-hexanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 3-Methyl-1-hexanol. The information is presented in a structured format to facilitate easy access and comparison, supplemented by detailed experimental protocols and a logical workflow for property determination.

Chemical Identity and Structure

3-Methyl-1-hexanol is a branched-chain primary alcohol. Its structure consists of a hexane backbone with a methyl group at the third carbon position and a hydroxyl group at the first position.

• IUPAC Name: 3-methylhexan-1-ol[1][2]

• Molecular Formula: C₇H₁₆O[1][3][4]

• Canonical SMILES: CCCC(C)CCO[5][6]

• InChI: InChI=1S/C7H16O/c1-3-4-7(2)5-6-8/h7-8H,3-6H2,1-2H3[2][6]

• InChIKey: YGZVAQICDGBHMD-UHFFFAOYSA-N[3][4][5][6]

• CAS Number: 13231-81-7[1][3][4][7]

Quantitative Physicochemical Data

The key physicochemical properties of 3-Methyl-1-hexanol are summarized in the table below. These values are critical for understanding its behavior in various experimental and industrial settings.

Property	Value	Source(s)
Molecular Weight	116.20 g/mol	[1][2]
Appearance	Colorless clear liquid	[1][8]
Boiling Point	158.00 to 162.00 °C at 760 mmHg	[1][5][8]
Melting Point	-75.00 °C	[1]
Density	0.818 - 0.8249 g/cm³	[1][5][9]
Flash Point	61.8 °C (143.00 °F) TCC	[5][8]
Solubility in Water	Moderately soluble (4089 mg/L at 25 °C est.)	[1][8]
Solubility in Organic Solvents	Soluble in alcohol, ether, and chloroform.	[1][8]
logP (o/w)	2.211 - 2.3 (est.)	[5][8]
Vapor Pressure	0.792 mmHg at 25.00 °C (est.)	[8]
Refractive Index	1.422 - 1.427	[5][9]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physicochemical properties of a liquid organic compound like 3-Methyl-1-hexanol.

This method relies on the principle that the boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.[10][11]

Apparatus:

• Thiele tube or MelTemp apparatus

• Thermometer

• Capillary tube (sealed at one end)

• Small test tube or fusion tube

• Heating source (Bunsen burner or hot plate)

• Heat transfer fluid (e.g., mineral oil)

Procedure:

• A few drops of 3-Methyl-1-hexanol are placed into the small test tube.

• The capillary tube is placed into the test tube with its open end submerged in the liquid.

• The test tube is attached to the thermometer, ensuring the sample and the thermometer bulb are at the same level.

• The assembly is placed in the Thiele tube containing the heat transfer fluid.

• The apparatus is heated gently. A slow, continuous stream of bubbles will emerge from the capillary tube as the liquid approaches its boiling point.

• The heat is removed, and the liquid is allowed to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[12]

A pycnometer is a flask with a specific, accurately known volume, used to determine the density of liquids with high precision.[13]

Apparatus:

• Pycnometer (volumetric flask with a ground-glass stopper with a capillary tube)

• Analytical balance

• Thermometer

• Water bath

Procedure:

• The empty, clean, and dry pycnometer is weighed accurately on the analytical balance (m₁).

• The pycnometer is filled with 3-Methyl-1-hexanol, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid emerging from the capillary is wiped off.

• The filled pycnometer is weighed again (m₂).

• The temperature of the liquid is recorded.

• The mass of the liquid is calculated (m = m₂ - m₁).

• The density (ρ) is calculated using the formula: ρ = m / V, where V is the known volume of the pycnometer.

This protocol determines the qualitative or semi-quantitative solubility of 3-Methyl-1-hexanol in water.

Apparatus:

• Test tubes

• Pipettes or graduated cylinders

• Vortex mixer (optional)

Procedure:

• A specific volume of distilled water (e.g., 1 mL) is placed in a test tube.

• A small, measured amount of 3-Methyl-1-hexanol (e.g., 0.1 mL) is added to the test tube.

• The mixture is agitated vigorously for a set period (e.g., 1 minute).

• The mixture is allowed to stand and observed for the presence of a single phase (soluble/miscible) or two distinct layers (insoluble/immiscible). The presence of cloudiness indicates partial solubility.[14]

• For a more quantitative measure, the amount of alcohol added can be incrementally increased until phase separation is observed.

Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the characterization of the physicochemical properties of 3-Methyl-1-hexanol.

Caption: Logical workflow for determining physicochemical properties.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 3-Methylhexan-1-ol | C7H16O | CID 25793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Hexanol, 3-methyl- [webbook.nist.gov]
• 4. 1-Hexanol, 3-methyl- [webbook.nist.gov]
• 5. 3-Methyl-1-hexanol｜lookchem [lookchem.com]
• 6. 3-METHYL-1-HEXANOL(13231-81-7) 1H NMR spectrum [chemicalbook.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. 3-methyl-1-hexanol, 13231-81-7 [thegoodscentscompany.com]
• 9. 3-methyl-1-hexanol [stenutz.eu]
• 10. Experiment: Determining the Boiling Points of Organic Compounds Aim: To .. [askfilo.com]
• 11. Video: Boiling Points - Procedure [jove.com]
• 12. jeplerts.wordpress.com [jeplerts.wordpress.com]
• 13. mt.com [mt.com]
• 14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

The Enigmatic Presence of 3-Methyl-1-hexanol in the World of Essential Oils: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

December 12, 2025

Abstract

3-Methyl-1-hexanol, a branched-chain aliphatic alcohol, is a volatile organic compound that contributes to the aromatic profile of various natural products. While not a ubiquitous component of essential oils, its presence has been identified in several key plant species, including black tea (Camellia sinensis), grapes (Vitis vinifera), the medicinal plant Cynanchum paniculatum, and ginger (Zingiber officinale). This technical guide provides a comprehensive overview of the current knowledge regarding the natural occurrence of 3-Methyl-1-hexanol in essential oils. It summarizes the available quantitative data, details the experimental protocols for its extraction and analysis, and explores its known biological activities, offering valuable insights for researchers in natural product chemistry, aromatherapy, and drug development.

Natural Occurrence and Quantitative Data

The presence of 3-Methyl-1-hexanol has been documented in a select number of plant species. The concentration of this compound can vary significantly based on the plant's genetics, geographical location, harvesting time, and the extraction method employed. The following table summarizes the currently available quantitative data on the occurrence of 3-Methyl-1-hexanol in various natural sources.

Plant Species	Common Name	Plant Part	Concentration	Reference(s)
Camellia sinensis	Black Tea	Leaves	Not Quantified	[1]
Vitis vinifera	Grape/Wine	Fruit/Wine	Component of aroma profile	[2]
Cynanchum paniculatum	-	Aerial and Underground Parts	Component of volatile oil
Zingiber officinale	Ginger	Rhizome	Reported as a component

Note: Quantitative data for 3-Methyl-1-hexanol in essential oils is currently limited in publicly available literature. The table reflects its identification as a volatile component.

Experimental Protocols for Extraction and Analysis

The identification and quantification of 3-Methyl-1-hexanol in essential oils and other plant matrices are primarily achieved through chromatographic techniques, most notably gas chromatography-mass spectrometry (GC-MS). Headspace solid-phase microextraction (HS-SPME) is a common sample preparation technique for the extraction of volatile and semi-volatile organic compounds from a sample matrix.

Headspace Solid-Phase Microextraction (HS-SPME) Coupled with Gas Chromatography-Mass Spectrometry (GC-MS)

This method is widely used for the analysis of volatile compounds in plant materials due to its simplicity, sensitivity, and solvent-free nature.

Principle: Volatile compounds are partitioned from the sample matrix into the headspace of a sealed vial and then adsorbed onto a coated fused-silica fiber. The fiber is then transferred to the injector of a gas chromatograph, where the adsorbed analytes are thermally desorbed and separated on a capillary column before being detected by a mass spectrometer.

Typical Protocol:

• Sample Preparation: A known amount of the plant material (e.g., finely ground leaves, rhizome powder) is placed in a headspace vial.

• Internal Standard: An internal standard may be added to the sample for quantification purposes.

• Extraction: The vial is sealed and heated to a specific temperature to facilitate the release of volatile compounds into the headspace. The SPME fiber is then exposed to the headspace for a defined period to allow for the adsorption of the analytes.

• Desorption and GC-MS Analysis: The fiber is withdrawn from the vial and immediately inserted into the hot injector of the GC-MS system. The analytes are thermally desorbed from the fiber and carried by the carrier gas onto the analytical column.

• Compound Identification and Quantification: The separated compounds are detected by the mass spectrometer. Identification is achieved by comparing the mass spectra of the analytes with those in a spectral library (e.g., NIST). Quantification can be performed using a calibration curve of a pure standard of 3-Methyl-1-hexanol.[3][4][5]

The following diagram illustrates a general workflow for the analysis of volatile compounds using HS-SPME-GC-MS.

Figure 1: General workflow for HS-SPME-GC-MS analysis of plant volatiles.

Biological Activity

Preliminary research has indicated that 3-Methyl-1-hexanol possesses antifungal properties. This suggests its potential for applications in agriculture as a natural fungicide or in the development of new antifungal agents.

Antifungal Activity

Studies have shown that 3-Methyl-1-hexanol exhibits inhibitory effects against certain phytopathogenic fungi. Specifically, it has been identified as a microbial antagonist isolated from Aureobasidium pullulans with demonstrated activity against Alternaria alternata and Botrytis cinerea.[5]

Mechanism of Action: The precise signaling pathways and molecular mechanisms underlying the antifungal activity of 3-Methyl-1-hexanol are not yet fully elucidated. However, it is hypothesized that, like other aliphatic alcohols, it may disrupt the integrity and function of the fungal cell membrane. This disruption can lead to increased membrane permeability, leakage of essential intracellular components, and ultimately, cell death.

The following diagram proposes a potential, generalized mechanism for the antifungal action of 3-Methyl-1-hexanol.

Figure 2: Proposed mechanism of antifungal action of 3-Methyl-1-hexanol.

Future Perspectives

The study of 3-Methyl-1-hexanol in essential oils is an emerging area of research. Future investigations should focus on:

• Quantitative Surveys: Conducting comprehensive quantitative analyses of 3-Methyl-1-hexanol across a wider range of essential oils to establish a more complete understanding of its distribution in the plant kingdom.

• Method Validation: Developing and validating robust and standardized analytical methods for the routine quantification of 3-Methyl-1-hexanol in complex matrices like essential oils.

• Elucidation of Biosynthetic Pathways: Investigating the biosynthetic pathways leading to the formation of 3-Methyl-1-hexanol in plants.

• Mechanistic Studies: Performing in-depth studies to elucidate the precise molecular mechanisms and signaling pathways involved in its antifungal activity. This could pave the way for the development of novel antifungal agents for agricultural or pharmaceutical use.

Conclusion

3-Methyl-1-hexanol is a naturally occurring volatile compound found in a limited number of essential oils. While quantitative data is still scarce, its identification in commercially important plants like tea and grapes, coupled with its demonstrated antifungal activity, highlights its potential for further scientific and commercial exploration. The methodologies outlined in this guide provide a framework for future research aimed at unlocking the full potential of this intriguing natural compound.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubblicazioni.unicam.it [pubblicazioni.unicam.it]

Spectroscopic Profile of 3-Methyl-1-hexanol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-Methyl-1-hexanol, a branched-chain primary alcohol. The information presented herein is intended to support researchers, scientists, and drug development professionals in the identification, characterization, and quality control of this compound. This document details the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, including experimental protocols and data interpretation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. For 3-Methyl-1-hexanol, both ¹H and ¹³C NMR spectra are crucial for its structural elucidation.

¹H NMR Data

The ¹H NMR spectrum of 3-Methyl-1-hexanol exhibits distinct signals corresponding to the different types of protons present in the molecule. The chemical shifts (δ) are reported in parts per million (ppm) relative to a standard reference.

Assignment	Chemical Shift (ppm)	Multiplicity	Integration
H-1	~3.6	Triplet	2H
H-3	~1.5	Multiplet	1H
H-2, H-4, H-5	~1.1-1.4	Multiplet	6H
CH₃ (at C3)	~0.9	Doublet	3H
H-6	~0.9	Triplet	3H
OH	Variable	Singlet	1H

Note: The chemical shift of the hydroxyl proton (OH) can vary depending on the solvent, concentration, and temperature.

¹³C NMR Data

The ¹³C NMR spectrum provides information about the carbon framework of the molecule.

Assignment	Chemical Shift (ppm)
C-1	~63
C-2	~40
C-3	~35
C-4	~30
C-5	~20
C-6	~14
CH₃ (at C3)	~19

Experimental Protocol for NMR Spectroscopy

Sample Preparation:

• Approximately 5-25 mg of 3-Methyl-1-hexanol is dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry NMR tube.[1]

• A small amount of an internal standard, such as tetramethylsilane (TMS), is added for chemical shift referencing (0 ppm).

• The sample is thoroughly mixed to ensure homogeneity. Any solid impurities should be removed by filtration through a small plug of glass wool.[1]

Instrumentation and Data Acquisition:

• The NMR spectra are typically acquired on a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• For ¹H NMR, standard pulse sequences are used.

• For ¹³C NMR, proton-decoupled spectra are typically obtained to simplify the spectrum to single lines for each carbon. An inverse-gated decoupling pulse sequence can be used to obtain quantifiable integrals by suppressing the Nuclear Overhauser Effect (NOE).[2]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

IR Spectral Data

The IR spectrum of 3-Methyl-1-hexanol shows characteristic absorption bands for an alcohol.

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
~3330	O-H stretch (hydrogen-bonded)	Strong, Broad
~2950-2850	C-H stretch (alkane)	Strong
~1460	C-H bend (alkane)	Medium
~1050	C-O stretch (primary alcohol)	Strong

The broadness of the O-H stretching band is a result of intermolecular hydrogen bonding between the alcohol molecules.[3]

Experimental Protocol for IR Spectroscopy

Sample Preparation (Neat Liquid):

• A single drop of neat (undiluted) 3-Methyl-1-hexanol is placed on the surface of a salt plate (e.g., NaCl or KBr) or the crystal of an attenuated total reflectance (ATR) accessory.[4]

• For salt plates, a second plate is placed on top to create a thin liquid film.

• For ATR, the sample is placed directly on the crystal.

Instrumentation and Data Acquisition:

• A Fourier-transform infrared (FTIR) spectrometer is used to acquire the spectrum.

• A background spectrum of the empty sample holder (or clean salt plates/ATR crystal) is recorded first.[5]

• The sample is then placed in the beam path, and the sample spectrum is recorded.

• The final spectrum is presented as a plot of transmittance or absorbance versus wavenumber.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes molecules and separates them based on their mass-to-charge ratio (m/z), providing information about the molecular weight and fragmentation pattern of the compound. For 3-Methyl-1-hexanol (molecular weight: 116.20 g/mol ), electron ionization (EI) is a common method.

Mass Spectral Data

The mass spectrum of 3-Methyl-1-hexanol typically shows a weak or absent molecular ion peak (M⁺) at m/z 116. The fragmentation pattern is characteristic of a primary alcohol.

m/z	Proposed Fragment Ion	Significance
116	[C₇H₁₆O]⁺	Molecular Ion (M⁺)
98	[M - H₂O]⁺	Loss of water
87	[M - C₂H₅]⁺	α-cleavage
70	[C₅H₁₀]⁺	Further fragmentation after water loss
57	[C₄H₉]⁺	Cleavage of the alkyl chain
43	[C₃H₇]⁺	Cleavage of the alkyl chain
31	[CH₂OH]⁺	Characteristic fragment for primary alcohols

Experimental Protocol for Mass Spectrometry

Sample Introduction and Ionization:

• A small amount of the volatile liquid sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation and purification.[6][7]

• In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV) in a high vacuum.[8][9] This process is known as electron ionization (EI).

Mass Analysis and Detection:

• The resulting positively charged ions and fragment ions are accelerated into a mass analyzer.

• The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• A detector records the abundance of each ion, generating a mass spectrum.

Visualizations

Spectroscopic Analysis Workflow

Caption: General workflow for the spectroscopic analysis of 3-Methyl-1-hexanol.

Key Fragmentation Pathways of 3-Methyl-1-hexanol in Mass Spectrometry

Caption: Primary fragmentation pathways for 3-Methyl-1-hexanol in EI-MS.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. mdpi.com [mdpi.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. webassign.net [webassign.net]
• 5. m.youtube.com [m.youtube.com]
• 6. Gas chromatography-mass spectrometry method for determination of biogenic volatile organic compounds emitted by plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dem.ri.gov [dem.ri.gov]
• 8. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 9. Electron Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]

The Enigmatic Origins of 3-Methyl-1-hexanol in Flora: A Technical Guide to Its Putative Biosynthesis

For Immediate Release

[City, State] – [Date] – While 3-Methyl-1-hexanol is a recognized contributor to the aroma profiles of various plants, its precise biosynthetic pathway remains largely unelucidated within the scientific community. This technical guide synthesizes current knowledge on related metabolic routes to propose a plausible biosynthetic pathway for this branched-chain alcohol. This document is intended for researchers, scientists, and professionals in drug development and natural products chemistry, providing a foundational understanding for future research into the biosynthesis of this and similar plant-derived volatile organic compounds.

Introduction: An Undefined Pathway

3-Methyl-1-hexanol is a C7 branched-chain alcohol that has been identified as a volatile component in some plant species, contributing to their characteristic scent. Unlike the well-defined pathways for straight-chain C6 alcohols (green leaf volatiles) and other branched-chain alcohols derived from amino acids, the specific enzymatic steps leading to 3-Methyl-1-hexanol in plants have not been definitively established. This guide outlines a hypothetical pathway based on established principles of plant biochemistry, integrating knowledge of the lipoxygenase (LOX) pathway and the action of methyltransferases.

Hypothetical Biosynthesis Pathway of 3-Methyl-1-hexanol

The proposed primary route for the biosynthesis of 3-Methyl-1-hexanol in plants is a likely extension of the well-documented lipoxygenase (LOX) pathway, which is responsible for the production of C6 "green leaf volatiles." This hypothesis involves an initial formation of a C6 backbone, followed by a methylation event.

The key steps are proposed as follows:

• Release of Linolenic Acid: The pathway is initiated by the release of α-linolenic acid from plant cell membranes, typically in response to biotic or abiotic stress.

• Oxygenation by Lipoxygenase (LOX): Linolenic acid is oxygenated by the enzyme 13-lipoxygenase (13-LOX) to form 13-hydroperoxyoctadecatrienoic acid (13-HPOT).

• Cleavage by Hydroperoxide Lyase (HPL): The 13-HPOT is then cleaved by hydroperoxide lyase (HPL) into two fragments: the C12 compound 12-oxo-(Z)-9-dodecenoic acid and the C6 volatile (Z)-3-hexenal.

• Reduction to Alcohol: (Z)-3-hexenal is subsequently reduced to (Z)-3-hexen-1-ol by an alcohol dehydrogenase (ADH).

• Isomerization/Reduction to 1-Hexanol: (Z)-3-hexen-1-ol can be further isomerized and/or reduced to produce 1-hexanol. The exact mechanisms for this saturation can vary.

• Putative Methylation: The central hypothesis is that a substrate, likely a C6 aldehyde or alcohol intermediate from the LOX pathway, undergoes methylation at the C3 position. This reaction would be catalyzed by a specific S-adenosyl-L-methionine (SAM)-dependent methyltransferase. While a broad range of methyltransferases exist in plants, the specific enzyme for this reaction has not been identified.[1][2]

• Final Reduction (if necessary): If the methylated substrate is an aldehyde (3-methylhexenal), a final reduction step by an ADH would yield 3-Methyl-1-hexanol.

Hypothetical pathway for 3-Methyl-1-hexanol biosynthesis.

Alternative Putative Pathway

An alternative, though less likely, hypothesis involves the extension of the Ehrlich pathway, which typically produces branched-chain alcohols from amino acids. The biosynthesis of 3-methyl-1-butanol, for instance, starts from the amino acid L-leucine.[3] For 3-Methyl-1-hexanol to be produced via a similar pathway, a non-standard, elongated amino acid precursor would be required, for which there is currently no evidence in plants. This would involve a series of condensation reactions to extend the carbon chain prior to the final decarboxylation and reduction steps.

Alternative branched-chain amino acid-like pathway.

Quantitative Data

Quantitative data specifically detailing the flux through a 3-Methyl-1-hexanol biosynthesis pathway in plants is not available due to the pathway's unelucidated nature. However, the compound has been identified in the volatile profiles of various plants. The table below summarizes its presence in black tea.

Plant/Source	Compound	Concentration/Relative Abundance	Reference
Black Tea	3-Methyl-1-hexanol	Present (unquantified)	[4]

Experimental Protocols

The elucidation of a novel biosynthetic pathway such as that for 3-Methyl-1-hexanol requires a combination of analytical chemistry, molecular biology, and biochemistry techniques. Below are detailed methodologies for key experiments that would be essential in this research.

Volatile Organic Compound (VOC) Collection and Analysis

Objective: To identify and quantify 3-Methyl-1-hexanol and potential pathway intermediates in plant tissues.

Methodology:

• VOC Trapping: Plant tissues (e.g., leaves, flowers) are enclosed in a volatile collection chamber. Air is drawn through the chamber and over a sorbent trap (e.g., Porapak Q or Tenax TA) to capture the emitted VOCs.

• Solvent Extraction or Thermal Desorption: The trapped VOCs are either eluted from the sorbent with a solvent (e.g., dichloromethane) or thermally desorbed directly into the injection port of a gas chromatograph.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: The sample is injected into a GC-MS system. The GC separates the individual compounds based on their boiling points and interaction with the column stationary phase. The MS fragments the compounds and provides a mass spectrum, which allows for identification by comparison to spectral libraries (e.g., NIST) and authentic standards.

• Quantification: Quantification is achieved by adding a known amount of an internal standard to the sample before analysis and comparing the peak area of the analyte to that of the standard.

Isotopic Labeling Studies

Objective: To trace the metabolic origin of the carbon skeleton of 3-Methyl-1-hexanol.

Methodology:

• Precursor Feeding: Plants or plant tissues are fed with a stable isotope-labeled precursor, for example, ¹³C-labeled linolenic acid.

• VOC Analysis: After a defined incubation period, the VOCs are collected and analyzed by GC-MS as described above.

• Mass Shift Detection: The mass spectra of the produced 3-Methyl-1-hexanol and other related compounds are analyzed for an increase in mass corresponding to the incorporation of the ¹³C label. This provides direct evidence of the precursor-product relationship.

Enzyme Assays

Objective: To identify and characterize the enzymes involved in the proposed pathway.

Methodology:

• Crude Protein Extraction: Plant tissue is homogenized in an extraction buffer to release the proteins.

• Enzyme Assay: The crude protein extract is incubated with a putative substrate (e.g., 1-hexanol and S-adenosyl-L-methionine for a methyltransferase assay) in a reaction buffer.

• Product Detection: The reaction is stopped, and the products are extracted and analyzed by GC-MS or HPLC to detect the formation of the expected product (e.g., 3-Methyl-1-hexanol).

• Enzyme Purification: If activity is detected, the responsible enzyme can be purified using chromatographic techniques (e.g., affinity, ion-exchange, size-exclusion chromatography).

• Kinetic Characterization: The purified enzyme is used to determine kinetic parameters such as Kₘ and Vₘₐₓ for its substrates.

Gene Identification and Functional Characterization

Objective: To identify the genes encoding the biosynthetic enzymes.

Methodology:

• Transcriptome Analysis: RNA-Seq can be used to compare the gene expression profiles of tissues that produce 3-Methyl-1-hexanol with those that do not. Genes encoding enzymes of the putative pathway (e.g., methyltransferases) that are highly expressed in the producing tissues are candidate genes.

• Gene Cloning and Expression: Candidate genes are cloned into an expression vector (e.g., in E. coli or yeast).

• Recombinant Protein Production and Assay: The recombinant protein is produced and purified, and its enzymatic activity is tested as described in the enzyme assay protocol.

• In planta functional analysis: Techniques like virus-induced gene silencing (VIGS) or CRISPR/Cas9-mediated knockout can be used to reduce or eliminate the expression of the candidate gene in the plant and observe the effect on 3-Methyl-1-hexanol production.

General workflow for biosynthetic pathway elucidation.

Conclusion and Future Directions

The biosynthesis of 3-Methyl-1-hexanol in plants represents an intriguing area for future research. The hypothetical pathways presented in this guide provide a starting point for the investigation of this and other branched-chain volatile compounds. Future research should focus on identifying the specific methyltransferase responsible for the C3 methylation of a C6 precursor. A combination of transcriptomics, proteomics, and metabolomics approaches, coupled with classical biochemical techniques, will be instrumental in finally elucidating the complete biosynthetic route of this unique plant volatile. The discovery of the enzymes involved could also open up possibilities for the biotechnological production of novel flavor and fragrance compounds.

References

• 1. Plant O-methyltransferases: molecular analysis, common signature and classification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Functional Diversification and Structural Origins of Plant Natural Product Methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 3-methyl-1-hexanol, 13231-81-7 [thegoodscentscompany.com]

An In-depth Technical Guide to the Enantiomers of 3-Methyl-1-hexanol for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the enantiomers of 3-Methyl-1-hexanol, a chiral alcohol with significant implications in flavor, fragrance, and pheromone research. This document details the synthesis, separation, and distinct physicochemical and biological properties of the (R)- and (S)-enantiomers. A particular focus is placed on detailed experimental protocols and the presentation of quantitative data to facilitate research and development in related fields.

Introduction

3-Methyl-1-hexanol is a chiral alcohol that exists as a pair of enantiomers: (R)-3-Methyl-1-hexanol and (S)-3-Methyl-1-hexanol. Due to their stereochemical differences, these enantiomers are anticipated to exhibit distinct biological activities, particularly in olfaction and as potential pheromones. Understanding the unique properties of each enantiomer is crucial for applications in the food, fragrance, and agricultural industries, as well as for researchers in chemical ecology and drug development. This guide aims to consolidate the available technical information on these enantiomers, providing a valuable resource for scientists and professionals.

Physicochemical Properties

Table 1: Physicochemical Properties of 3-Methyl-1-hexanol (Racemic Mixture)

Property	Value	Reference
Molecular Formula	C₇H₁₆O	--INVALID-LINK--
Molecular Weight	116.20 g/mol	--INVALID-LINK--
Boiling Point	161-162 °C at 760 mmHg	The Good Scents Company
Density	0.824 g/mL	--INVALID-LINK--
Refractive Index	1.422	--INVALID-LINK--
Water Solubility	4089 mg/L at 25 °C (estimated)	The Good Scents Company
logP (o/w)	2.211 (estimated)	The Good Scents Company

Note: Specific optical rotation and odor threshold data for the individual (R) and (S) enantiomers are currently unavailable in the cited literature. Researchers are encouraged to determine these values experimentally.

Synthesis of Enantiomers

The preparation of enantiomerically pure 3-Methyl-1-hexanol can be achieved through enantioselective synthesis or by resolution of the racemic mixture.

Enantioselective Synthesis (Adapted Protocol)

While a direct enantioselective synthesis for 3-Methyl-1-hexanol is not extensively documented, a protocol for the closely related (3R, 4S)-4-Methyl-3-hexanol can be adapted.[1] This approach utilizes a chiral pool starting material to establish the desired stereocenter.

Conceptual Workflow for Enantioselective Synthesis:

Caption: Conceptual workflow for the enantioselective synthesis of 3-Methyl-1-hexanol.

Synthesis of Racemic 3-Methyl-1-hexanol

A common method for the synthesis of the racemic mixture involves a Grignard reaction.

Experimental Protocol:

• Grignard Reagent Formation: React 1-bromopropane with magnesium turnings in anhydrous diethyl ether under an inert atmosphere to form propylmagnesium bromide.

• Reaction with Aldehyde: Add 2-methylpropanal dropwise to the Grignard reagent at 0 °C.

• Workup: Quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product with diethyl ether.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. Purify the crude product by distillation.

Separation of Enantiomers

The resolution of racemic 3-Methyl-1-hexanol into its individual enantiomers can be accomplished using chiral chromatography.

Chiral Gas Chromatography (GC)

Experimental Protocol:

• Derivatization (Optional but Recommended): To improve volatility and chiral recognition, derivatize the alcohol to its corresponding acetate or trifluoroacetate ester.

  • To 1 mg of 3-Methyl-1-hexanol in a vial, add 100 µL of acetic anhydride and 10 µL of pyridine.

  • Heat the mixture at 60 °C for 30 minutes.

  • Evaporate the excess reagents under a stream of nitrogen.

  • Dissolve the residue in a suitable solvent (e.g., hexane) for GC analysis.

• GC Conditions:

  • Column: Chiral capillary column (e.g., β-cyclodextrin-based stationary phase).

  • Carrier Gas: Helium or Hydrogen.

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 180 °C at 5 °C/min.

  • Detector: Flame Ionization Detector (FID) at 250 °C.

Logical Workflow for Chiral GC Separation:

Caption: Workflow for the separation and analysis of 3-Methyl-1-hexanol enantiomers by chiral GC.

Biological Properties and Activity

The primary biological significance of 3-Methyl-1-hexanol enantiomers lies in their distinct olfactory properties and potential roles as pheromones in insects.

Olfactory Signaling Pathway

The perception of odorants like 3-Methyl-1-hexanol is initiated by their interaction with Olfactory Receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the surface of olfactory sensory neurons.

Signaling Pathway Diagram:

Caption: Simplified signaling pathway for odorant perception mediated by G-protein coupled receptors.

Experimental Protocols for Biological Activity Assessment

To determine the specific biological activity of each enantiomer, particularly as insect pheromones, electrophysiological techniques are employed.

EAG measures the overall electrical response of an insect's antenna to an odorant stimulus.

Experimental Protocol:

• Preparation of the Insect: Anesthetize the insect (e.g., a moth) by cooling. Excise one antenna at its base.

• Electrode Placement: Mount the antenna between two glass capillary electrodes filled with a saline solution. The recording electrode is placed at the distal end of the antenna, and the reference electrode is at the basal end.

• Stimulus Delivery: A continuous stream of humidified, charcoal-filtered air is passed over the antenna. A puff of air containing a known concentration of the test enantiomer is injected into the airstream.

• Data Recording: The voltage change across the antenna is amplified and recorded. The amplitude of the EAG response is indicative of the level of olfactory stimulation.

SSR provides a more detailed analysis by measuring the firing rate of individual olfactory sensory neurons.

Experimental Protocol:

• Insect Immobilization: The insect is immobilized in a holder, and the antenna is stabilized.

• Electrode Insertion: A sharp tungsten recording electrode is inserted into the base of a single sensillum on the antenna. A reference electrode is inserted into another part of the insect's body (e.g., the eye).

• Stimulus Application: A controlled puff of the test enantiomer is delivered to the antenna.

• Data Analysis: The action potentials from the neuron(s) within the sensillum are recorded and analyzed to determine the change in firing rate in response to the stimulus.

Workflow for Biological Activity Assessment:

Caption: Experimental workflow for determining the enantiomer-specific biological activity of 3-Methyl-1-hexanol.

Conclusion

The enantiomers of 3-Methyl-1-hexanol represent a compelling area of study for researchers in various scientific disciplines. While foundational knowledge of their synthesis and separation exists, this guide highlights the critical need for further research to quantify the distinct properties of the individual (R) and (S) enantiomers, particularly their specific optical rotations and odor thresholds. The detailed experimental protocols provided herein offer a solid framework for conducting such investigations. Elucidating the unique biological activities of each enantiomer will undoubtedly open new avenues for their application in the development of novel flavors, fragrances, and sustainable pest management strategies.

References

• 1. mdpi.com [mdpi.com]

Technical Guide: 3-Methyl-1-hexanol (CAS No. 13231-81-7)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, safety information, and metabolic context of 3-Methyl-1-hexanol.

Chemical and Physical Properties

3-Methyl-1-hexanol is a branched-chain primary alcohol.[1] Its fundamental properties are summarized below.

Property	Value	Source
CAS Number	13231-81-7	[2][3]
Molecular Formula	C₇H₁₆O	[3]
Molecular Weight	116.20 g/mol
Appearance	Colorless to almost colorless clear liquid	[2][3]
Boiling Point	161.00 to 162.00 °C @ 760.00 mm Hg (estimated)	[2]
Flash Point	61.80 °C (143.00 °F) (estimated)	[2]
Solubility	Soluble in alcohol; sparingly soluble in water (4089 mg/L @ 25 °C, est.)	[2][3]

Safety and Toxicological Information

The safety information for 3-Methyl-1-hexanol has some inconsistencies across suppliers. The most specific GHS classification available is from Tokyo Chemical Industry (TCI) America. Other suppliers state that no classification data is available.[2][3]

GHS Hazard Classification

Classification	Code	Statement	Source
Flammable Liquids	H227	Combustible liquid

Signal Word: Warning

Pictogram: (No pictogram is required for H227 in many jurisdictions)

Precautionary Statements

Code	Statement	Source
P210	Keep away from heat/sparks/open flames/hot surfaces. No smoking.
P403 + P235	Store in a well-ventilated place. Keep cool.
P501	Dispose of contents/container to an approved waste disposal plant.

Toxicological Data

Compound	Test	Route	Species	Value	Source
3,5,5-Trimethyl-1-hexanol	LD50	Oral	Rat	2980 mg/kg	[4]
3,5,5-Trimethyl-1-hexanol	LD50	Dermal	Rabbit	>2960 mg/kg	[4]
1-Hexanol	LD50	Oral	Rat	720 mg/kg
1-Hexanol	LD50	Dermal	Rabbit	3100 mg/kg

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of 3-Methyl-1-hexanol are not published. However, a standard methodology for determining acute oral toxicity is the OECD Test Guideline 420 (Fixed Dose Procedure).[4][5][6][7]

Representative Protocol: Acute Oral Toxicity - OECD Guideline 420

Objective: To determine the acute oral toxicity of a substance by assessing mortality and clinical signs of toxicity at a series of fixed dose levels. This method avoids using death as the primary endpoint.[6]

Principle: The test involves a stepwise procedure where the substance is administered to animals of a single sex (typically female rats) at one of the fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg).[6][8] The absence or presence of mortality or clear signs of toxicity at one dose determines the next step.

Methodology:

• Animal Selection: Healthy, young adult rodents (usually female rats) are used. Females are chosen as they are generally slightly more sensitive.[4][8]

• Housing and Fasting: Animals are caged in appropriate conditions with a standard diet. Food is withheld overnight for rats before dosing, but water remains available.[8]

• Dose Preparation: The test substance is typically administered via gavage in a suitable vehicle. If not water, the toxicological characteristics of the vehicle should be known.[8]

• Sighting Study: A preliminary study is conducted on single animals to determine the appropriate starting dose for the main study. Dosing is sequential, with at least a 24-hour interval between animals.[6][8]

• Main Study: Groups of five animals per dose level are used. The study starts with a dose expected to produce some signs of toxicity. The outcome of this initial dose determines the subsequent dosing steps (e.g., dosing at a higher or lower fixed dose level).[6]

• Observations: Animals are observed for mortality, clinical signs (changes in skin, fur, eyes, respiration, autonomic and central nervous system activity, etc.), and body weight changes for at least 14 days after dosing.[6]

• Pathology: At the end of the observation period, all animals are subjected to a gross necropsy.[6]

Signaling and Metabolic Pathways

While specific biotransformation pathways for 3-Methyl-1-hexanol are not extensively detailed, it is understood that as a branched-chain alcohol, its metabolism is linked to the catabolism of branched-chain amino acids (BCAAs) like leucine, isoleucine, and valine.[9][10][11][12]

BCAA Catabolism Leading to Branched-Chain Alcohols

The catabolism of BCAAs is a multi-step process occurring primarily in the mitochondria of skeletal muscle and other tissues.[10][13] This pathway generates branched-chain α-keto acids, which can be further metabolized to acyl-CoA derivatives. Under certain conditions, these intermediates can be converted to branched-chain alcohols. The pathway illustrated below is a generalized representation of this process.

Caption: Generalized metabolic pathway of branched-chain amino acid (BCAA) catabolism.

Laboratory Safety Workflow

A logical workflow for handling chemical substances like 3-Methyl-1-hexanol in a research setting is crucial for ensuring safety.

Caption: Standard laboratory safety workflow for handling chemical reagents.

References

• 1. 3-Methyl-1-hexanol | 13231-81-7 | FM178505 | Biosynth [biosynth.com]
• 2. 3-methyl-1-hexanol, 13231-81-7 [thegoodscentscompany.com]
• 3. Page loading... [wap.guidechem.com]
• 4. researchgate.net [researchgate.net]
• 5. OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose | PDF [slideshare.net]
• 6. Acute Oral Toxicity test – Fixed Dose Procedure (OECD 420: 2001). - IVAMI [ivami.com]
• 7. OECD Guideline 420: Acute oral Toxicity - Fixed Dose Procedure | PPTX [slideshare.net]
• 8. scribd.com [scribd.com]
• 9. researchgate.net [researchgate.net]
• 10. Metabolic analysis reveals evidence for branched chain amino acid catabolism crosstalk and the potential for improved treatment of organic acidurias - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Branched-chain amino acid metabolism: Pathophysiological mechanism and therapeutic intervention in metabolic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Branched-Chain Amino Acid (BCAA) Metabolism: Pathways & Regulation [metabolomics.creative-proteomics.com]

An In-depth Technical Guide to the Solubility of 3-Methyl-1-hexanol in Organic Solvents

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the solubility characteristics of 3-Methyl-1-hexanol in various organic solvents. While specific quantitative solubility data for 3-Methyl-1-hexanol is not extensively available in published literature, this document compiles qualitative solubility information based on established chemical principles and provides a detailed experimental protocol for its quantitative determination. The guide is intended to be a valuable resource for laboratory researchers, chemists, and professionals in the pharmaceutical and chemical industries who utilize 3-Methyl-1-hexanol as a solvent, reagent, or intermediate.

Introduction to 3-Methyl-1-hexanol

3-Methyl-1-hexanol is a branched-chain primary alcohol with the chemical formula C₇H₁₆O. Its structure, consisting of a six-carbon chain with a methyl group at the third position and a hydroxyl group at the first, imparts a moderate polarity. The presence of the hydroxyl group allows for hydrogen bonding, while the alkyl chain contributes to its nonpolar character. This amphiphilic nature dictates its solubility profile in different organic solvents.

Solubility Profile of 3-Methyl-1-hexanol

Based on the principle of "like dissolves like," 3-Methyl-1-hexanol is expected to be highly soluble in a range of organic solvents. The hydroxyl group facilitates miscibility with polar solvents, particularly other alcohols, while the hydrocarbon backbone promotes solubility in nonpolar solvents.

Qualitative Solubility Data

The following table summarizes the expected qualitative solubility of 3-Methyl-1-hexanol in a variety of common organic solvents. It is generally considered to be soluble in alcohols and more soluble in nonpolar organic solvents such as ether and chloroform[1].

Solvent Class	Solvent Example	Expected Solubility	Rationale
Alcohols	Methanol, Ethanol	Miscible	Strong hydrogen bonding interactions between the hydroxyl groups of 3-Methyl-1-hexanol and the solvent.
Ketones	Acetone	Soluble	Dipole-dipole interactions and the ability of acetone to accept hydrogen bonds.
Ethers	Diethyl Ether	Soluble	The nonpolar character of the ether and the ability of the ether oxygen to act as a hydrogen bond acceptor.
Halogenated Hydrocarbons	Chloroform, Dichloromethane	Soluble	Similar polarity and the potential for weak hydrogen bonding with chloroform.
Aromatic Hydrocarbons	Toluene	Soluble	Predominantly nonpolar interactions (van der Waals forces) between the alkyl chain and the aromatic ring.
Aliphatic Hydrocarbons	Hexane, Heptane	Soluble	Strong van der Waals forces between the nonpolar hydrocarbon chains.
Esters	Ethyl Acetate	Soluble	A combination of polar and nonpolar interactions.

Experimental Protocol for Solubility Determination

The following section details a robust experimental methodology for the quantitative determination of 3-Methyl-1-hexanol solubility in an organic solvent of interest. The isothermal shake-flask method followed by gravimetric analysis is a widely accepted and reliable technique.

Materials and Equipment

• 3-Methyl-1-hexanol (high purity)

• Selected organic solvent (analytical grade)

• Analytical balance (± 0.0001 g)

• Thermostatic shaker or water bath

• Calibrated thermometer

• Glass vials with screw caps

• Syringe filters (e.g., 0.45 µm PTFE)

• Pipettes and other standard laboratory glassware

• Drying oven

Experimental Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 3-Methyl-1-hexanol to a known volume of the selected organic solvent in a sealed glass vial. The presence of undissolved solute is crucial to ensure saturation.

  • Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After the equilibration period, cease agitation and allow the vial to stand undisturbed in the thermostatic bath for at least 24 hours to allow for the complete separation of the liquid and undissolved phases.

  • Carefully withdraw a known volume of the clear, saturated supernatant using a pre-warmed syringe to prevent precipitation upon cooling.

  • Filter the collected supernatant through a syringe filter into a pre-weighed, dry vial.

• Gravimetric Analysis:

  • Accurately weigh the vial containing the filtered saturated solution.

  • Place the vial in a drying oven at a temperature sufficient to evaporate the solvent without causing degradation of the 3-Methyl-1-hexanol. The oven temperature should be below the boiling point of 3-Methyl-1-hexanol (approximately 168-170 °C).

  • Continue drying until a constant weight of the solute is achieved.

  • Calculate the mass of the dissolved 3-Methyl-1-hexanol and the mass of the solvent.

Data Calculation and Presentation

The solubility can be expressed in various units, such as g/100 g of solvent, g/L of solvent, or mole fraction.

• Solubility ( g/100 g solvent): (Mass of 3-Methyl-1-hexanol / Mass of solvent) x 100

• Solubility (g/L solvent): (Mass of 3-Methyl-1-hexanol / Volume of solvent)

Visualizations

Experimental Workflow for Solubility Determination

The following diagram illustrates the logical steps of the isothermal shake-flask method for determining the solubility of 3-Methyl-1-hexanol.

Caption: Workflow for the isothermal saturation method.

Conclusion

3-Methyl-1-hexanol exhibits broad solubility in a variety of organic solvents, a characteristic attributable to its amphiphilic molecular structure. While quantitative data is sparse, its miscibility with alcohols and high solubility in nonpolar solvents make it a versatile compound in chemical synthesis and formulations. The provided experimental protocol offers a reliable method for researchers to determine precise solubility data in specific solvent systems, thereby aiding in process development, reaction optimization, and formulation design.

References

• 1. solubilityofthings.com [solubilityofthings.com]

The Discovery of 3-Methyl-1-hexanol: A Technical Literature Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-1-hexanol is a chiral aliphatic alcohol that has garnered interest in various scientific fields, from chemical synthesis to its role as a naturally occurring volatile organic compound (VOC). This technical guide provides a comprehensive review of the discovery and initial characterization of 3-Methyl-1-hexanol, presenting key data, experimental protocols, and logical frameworks for its synthesis and analysis. The information is curated to be a valuable resource for researchers in organic chemistry, natural product science, and drug development.

Early Identification and Physicochemical Characterization

While a single definitive "discovery" paper detailing the first-ever synthesis of 3-Methyl-1-hexanol is not readily apparent in a singular publication, early 20th-century chemical literature provides evidence of its existence and characterization. The work of Norris and Cortese in 1927, focusing on the reactivity of various alcohols, included 3-Methyl-1-hexanol as a subject of study, indicating its availability and use in research by that time.[1][2][3][4][5] Later, in 1950, Pichler, Ziesecke, and Traeger also reported on this compound.[1][2][3][5] These early investigations laid the groundwork for understanding its fundamental physical properties.

Physicochemical Data

A compilation of the physicochemical properties of 3-Methyl-1-hexanol from various sources is presented in Table 1.

Property	Value	Reference(s)
Molecular Formula	C₇H₁₆O	[5][6][7][8][9]
Molecular Weight	116.20 g/mol	[6][7][8]
Boiling Point	161.3 - 172 °C at 760 mmHg	[6][7]
445.35 K	[1][5]
Density	0.818 - 0.824 g/cm³	[6][7]
Refractive Index	1.422	[7]
Flash Point	61.8 °C	[6]
Vapor Pressure	0.792 mmHg at 25 °C	[6]
logP (o/w)	1.805	[6]

Spectroscopic Data

The structural elucidation of 3-Methyl-1-hexanol is supported by various spectroscopic techniques. A summary of key spectroscopic data is provided in Table 2.

Spectroscopic Data	Details	Reference(s)
¹H NMR	Spectrum available
Mass Spectrum (GC-MS)	Spectrum available in NIST database	[9]
Infrared Spectrum	Data available
Raman Spectrum	Data available

Synthesis of 3-Methyl-1-hexanol

The primary method for the synthesis of 3-Methyl-1-hexanol, as alluded to in early chemical literature, is the Grignard reaction. This versatile carbon-carbon bond-forming reaction provides a straightforward route to this primary alcohol.

Experimental Protocol: Grignard Synthesis

While the specific experimental details from the earliest syntheses are not fully detailed in readily available literature, a representative protocol for the Grignard synthesis of 3-Methyl-1-hexanol can be constructed based on established chemical principles. The reaction involves the treatment of an appropriate Grignard reagent with an epoxide, followed by an acidic workup. A plausible route involves the reaction of propylmagnesium bromide with 2-methyloxirane.

Materials:

• Magnesium turnings

• 1-Bromopropane

• Anhydrous diethyl ether

• 2-Methyloxirane

• Hydrochloric acid (e.g., 1 M)

• Saturated aqueous sodium bicarbonate

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

Procedure:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, magnesium turnings are placed. A solution of 1-bromopropane in anhydrous diethyl ether is added dropwise via the dropping funnel to initiate the reaction. The reaction mixture is stirred until the magnesium is consumed, yielding propylmagnesium bromide.

• Reaction with Epoxide: The Grignard reagent solution is cooled in an ice bath. A solution of 2-methyloxirane in anhydrous diethyl ether is added dropwise with stirring. The reaction is allowed to proceed to completion.

• Workup: The reaction mixture is quenched by the slow addition of dilute hydrochloric acid. The aqueous layer is separated and extracted with diethyl ether. The combined organic layers are washed with saturated aqueous sodium bicarbonate, followed by brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed by rotary evaporation. The crude 3-Methyl-1-hexanol is then purified by fractional distillation under reduced pressure.

Logical Workflow for Grignard Synthesis

The logical steps involved in the Grignard synthesis of 3-Methyl-1-hexanol are depicted in the following diagram.

Caption: Grignard synthesis of 3-Methyl-1-hexanol.

Biological Activity

3-Methyl-1-hexanol has been identified as a volatile organic compound produced by the fungus Aureobasidium pullulans.[10] It exhibits antagonistic microbial properties, notably antifungal activity against plant pathogens such as Alternaria alternata and Botrytis cinerea.[10][11]

Experimental Protocol: Antifungal Activity Assay

The antifungal activity of 3-Methyl-1-hexanol is typically assessed using in vitro assays. A common method involves exposing fungal cultures to the volatile compound and measuring the inhibition of mycelial growth.

Materials:

• Pure culture of Alternaria alternata or Botrytis cinerea

• Potato Dextrose Agar (PDA) plates

• Sterile filter paper discs

• 3-Methyl-1-hexanol

• Ethanol (as a solvent control)

• Incubator

Procedure:

• Fungal Culture Preparation: A fresh culture of the target fungus is grown on PDA plates.

• Assay Setup: A mycelial plug from the edge of an actively growing fungal colony is placed in the center of a new PDA plate.

• Treatment Application: A sterile filter paper disc is placed on the lid of the petri dish. A specific volume of 3-Methyl-1-hexanol (or a solution in ethanol) is applied to the disc. A control plate with a disc treated only with ethanol is also prepared.

• Incubation: The petri dishes are sealed and incubated at a suitable temperature (e.g., 25 °C) for a defined period.

• Data Collection: The diameter of the fungal colony is measured at regular intervals. The percentage of inhibition of mycelial growth is calculated relative to the control.

Experimental Workflow for Antifungal Assay

The following diagram illustrates the workflow for assessing the antifungal activity of 3-Methyl-1-hexanol.

Caption: Workflow for antifungal activity assay.

Conclusion

3-Methyl-1-hexanol, a compound known since the early 20th century, continues to be relevant in both chemical and biological research. Its synthesis via the Grignard reaction is a classic example of carbon-carbon bond formation. Furthermore, its role as a naturally occurring antifungal agent opens avenues for its potential application in agriculture and biotechnology. This technical guide has consolidated the historical and contemporary scientific knowledge surrounding 3-Methyl-1-hexanol, providing a valuable resource for researchers and professionals in related fields.

References

• 1. 1-Hexanol, 3-methyl- [webbook.nist.gov]
• 2. 1-Hexanol, 3-methyl- [webbook.nist.gov]
• 3. 1-Hexanol, 3-methyl- [webbook.nist.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 1-Hexanol, 3-methyl- [webbook.nist.gov]
• 6. 3-methyl-1-hexanol | CAS#:13231-81-7 | Chemsrc [chemsrc.com]
• 7. 3-methyl-1-hexanol [stenutz.eu]
• 8. 1-Hexanol, 3-methyl- (CAS 13231-81-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 9. 1-Hexanol, 3-methyl- [webbook.nist.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]

The Biological Relevance of 3-Methyl-1-hexanol in Metabolic Pathways: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide provides a comprehensive overview of the current understanding of 3-Methyl-1-hexanol's role in metabolic pathways, its origins, and its potential biological effects. Given the limited direct research on this specific molecule, this guide synthesizes information from analogous compounds to propose putative metabolic and signaling pathways, and details relevant experimental methodologies.

Introduction

3-Methyl-1-hexanol is a branched-chain primary alcohol and a volatile organic compound (VOC). It has been identified as a microbial secondary metabolite, particularly from fungi, contributing to the complex mixture of microbial VOCs (mVOCs) found in various environments. While its primary industrial applications are in the fragrance and solvent industries, its biological relevance is an emerging area of interest. This guide explores its origins in microbial metabolism, its probable metabolic fate in mammals, and potential, though largely uninvestigated, interactions with signaling pathways.

Microbial Biosynthesis of 3-Methyl-1-hexanol

The primary known biological origin of 3-Methyl-1-hexanol is through microbial metabolism, specifically via the Ehrlich pathway in fungi and yeast.[1][2][3][4] This pathway is responsible for the production of fusel alcohols, which are higher alcohols derived from the catabolism of amino acids.

The biosynthesis of 3-Methyl-1-hexanol is believed to originate from the catabolism of L-leucine or a structurally similar branched-chain amino acid. The pathway involves a series of enzymatic reactions:

• Transamination: The amino group of the branched-chain amino acid is transferred to an α-keto acid (e.g., α-ketoglutarate), forming the corresponding branched-chain α-keto acid and glutamate.

• Decarboxylation: The resulting α-keto acid is then decarboxylated by a decarboxylase to form a branched-chain aldehyde (in this case, 3-methylhexanal).

• Reduction: Finally, the aldehyde is reduced by an alcohol dehydrogenase to produce 3-Methyl-1-hexanol.

Caption: Putative microbial biosynthesis of 3-Methyl-1-hexanol via the Ehrlich pathway.

Putative Mammalian Metabolism of 3-Methyl-1-hexanol

Direct experimental evidence for the metabolism of 3-Methyl-1-hexanol in mammals is not available in the current literature. However, based on the well-established metabolic pathways of other primary and branched-chain alcohols, a putative metabolic pathway can be proposed.[5][6][7] This pathway likely involves sequential oxidation reactions primarily in the liver.

• Oxidation to Aldehyde: The initial and rate-limiting step is expected to be the oxidation of the primary alcohol group of 3-Methyl-1-hexanol to its corresponding aldehyde, 3-methylhexanal. This reaction is catalyzed by alcohol dehydrogenases (ADHs).[5][7]

• Oxidation to Carboxylic Acid: The resulting 3-methylhexanal is then rapidly oxidized to 3-methylhexanoic acid by aldehyde dehydrogenases (ALDHs).

• Further Metabolism and Excretion: 3-methylhexanoic acid can then enter other metabolic pathways, such as β-oxidation (if the methyl branch permits) or be conjugated (e.g., with glucuronic acid or glycine) to increase its water solubility for excretion in the urine.[8][9]

An alternative, though likely minor, pathway could involve direct oxidation by cytochrome P450 (CYP) enzymes. CYPs can hydroxylate alkanes at various positions, which could lead to a variety of hydroxylated metabolites of 3-Methyl-1-hexanol.[10][11]

Caption: Proposed metabolic pathways for 3-Methyl-1-hexanol in mammals.

Potential Biological Activities and Signaling Pathways

The biological activity of 3-Methyl-1-hexanol is largely uncharacterized. One commercial source suggests it may have anti-inflammatory properties through the inhibition of prostaglandin synthesis, though this claim is not substantiated in the peer-reviewed literature.[12]

Given the lack of direct evidence, we can only speculate on potential interactions with signaling pathways based on its structure as a volatile organic compound and a branched-chain alcohol. For instance, other microbial VOCs have been shown to influence inflammatory responses and cellular signaling. A more extensively studied analogous compound, 3-methyl-1-butanol, has been shown in plants to induce signaling cascades involving reactive oxygen species (ROS) and mitogen-activated protein kinases (MAPKs). Whether 3-Methyl-1-hexanol has similar effects in mammalian cells is unknown and represents a significant knowledge gap.

Quantitative Data

A thorough review of the existing scientific literature reveals a complete absence of quantitative data regarding the concentration of 3-Methyl-1-hexanol in any biological tissues or fluids of mammals under physiological or pathological conditions. Furthermore, there is no published data on the kinetics of the enzymes potentially involved in its metabolism. This lack of data underscores the nascent stage of research into the biological relevance of this compound.

Experimental Protocols

The analysis of 3-Methyl-1-hexanol in biological samples can be achieved using gas chromatography-mass spectrometry (GC-MS), a standard technique for the analysis of volatile compounds.[13][14][15][16][17]

Analysis of 3-Methyl-1-hexanol in Microbial Cultures

This protocol describes a method for the identification of 3-Methyl-1-hexanol produced by fungal cultures using headspace solid-phase microextraction (HS-SPME) coupled with GC-MS.[13][14][15][16]

Methodology:

• Sample Preparation:

  • Fungal cultures are grown in a suitable liquid medium in airtight vials sealed with a septum.

  • The vials are incubated at a constant temperature to allow for the accumulation of volatile compounds in the headspace.

• HS-SPME:

  • A pre-conditioned SPME fiber (e.g., 50/30 µm DVB/CAR/PDMS) is inserted through the septum into the headspace above the culture.

  • The fiber is exposed to the headspace for a standardized period (e.g., 10-30 minutes) to allow for the adsorption of volatile compounds.

• GC-MS Analysis:

  • The SPME fiber is retracted and immediately inserted into the heated injection port of the gas chromatograph, where the adsorbed compounds are thermally desorbed.

  • GC Column: A non-polar or mid-polar capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable for separating the volatile compounds.[18]

  • Oven Temperature Program: An initial temperature of 50°C held for 2 minutes, followed by a ramp of 10°C/min to 220°C, and a final hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV, with a scan range of m/z 35-350.

• Data Analysis:

  • The resulting peaks in the chromatogram are identified by comparing their mass spectra with reference libraries (e.g., NIST/Wiley).

  • Confirmation of identity can be achieved by comparing the retention index with that of an authentic standard of 3-Methyl-1-hexanol.

Caption: Workflow for the analysis of 3-Methyl-1-hexanol in microbial cultures.

Putative Protocol for Analysis in Mammalian Blood

While no specific protocol exists for 3-Methyl-1-hexanol, a general method for VOC analysis in blood can be adapted. Due to the presence of a hydroxyl group, derivatization is recommended to improve chromatographic performance.[19][20][21][22]

Methodology:

• Sample Preparation:

  • Collect whole blood or serum.

  • Perform protein precipitation by adding a cold solvent (e.g., methanol or acetonitrile) in a 2:1 ratio to the sample volume.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean vial.

• Derivatization (Silylation):

  • Evaporate the supernatant to dryness under a stream of nitrogen.

  • Add a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), and a solvent (e.g., pyridine or acetonitrile).

  • Heat the mixture (e.g., at 70°C for 30-60 minutes) to form the trimethylsilyl (TMS) ether of 3-Methyl-1-hexanol.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample into the GC-MS system.

  • The GC-MS conditions would be similar to those described in section 6.1, although the temperature program may need to be adjusted for the higher boiling point of the TMS derivative.

• Data Analysis:

  • The identification of the 3-Methyl-1-hexanol-TMS peak would be based on its characteristic mass spectrum, which would include ions corresponding to the TMS group (m/z 73) and fragments from the parent molecule.[22]

Conclusion and Future Directions

3-Methyl-1-hexanol is a microbial volatile organic compound whose biological relevance, particularly in the context of mammalian metabolism and signaling, is largely unexplored. Its biosynthesis in microorganisms is likely to occur via the Ehrlich pathway. While a putative metabolic pathway in mammals can be proposed based on the metabolism of analogous alcohols, this remains to be experimentally validated. The lack of quantitative data and studies on its interaction with cellular signaling pathways highlights significant gaps in our understanding.

Future research should focus on:

• Metabolite Identification: Characterizing the metabolites of 3-Methyl-1-hexanol in vivo and in vitro using cell culture models (e.g., hepatocytes).

• Enzyme Characterization: Identifying the specific ADH, ALDH, and CYP isozymes responsible for its metabolism.

• Quantitative Method Development: Establishing and validating sensitive analytical methods for its quantification in biological matrices.

• Bioactivity Screening: Investigating its effects on various cellular processes, including inflammation and cell signaling, to validate or refute anecdotal claims of its biological activity.

Addressing these research questions will be crucial for a comprehensive understanding of the biological relevance of 3-Methyl-1-hexanol and its potential impact on health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. The Ehrlich Pathway for Fusel Alcohol Production: a Century of Research on Saccharomyces cerevisiae Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Alcohol dehydrogenase - Wikipedia [en.wikipedia.org]
• 6. Genetic evidence of widespread variation in ethanol metabolism among mammals: revisiting the ‘myth' of natural intoxication - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mammalian alcohol dehydrogenase - functional and structural implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ommbid.mhmedical.com [ommbid.mhmedical.com]
• 9. Branched-chain [corrected] amino acid metabolism: implications for establishing safe intakes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Mechanisms of Cytochrome P450-Catalyzed Oxidations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 3-Methyl-1-hexanol | 13231-81-7 | FM178505 | Biosynth [biosynth.com]
• 13. Analysis of Volatile Compounds Emitted by Filamentous Fungi Using Solid-Phase Microextraction-Gas Chromatography/Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 14. Analysis of volatile compounds emitted by filamentous fungi using solid-phase microextraction-gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. protocols.io [protocols.io]
• 17. Headspace-Solid-Phase Microextraction-Gas Chromatography as Analytical Methodology for the Determination of Volatiles in Wild Mushrooms and Evaluation of Modifications Occurring during Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 18. glsciences.com [glsciences.com]
• 19. MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 22. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 3-Methyl-1-hexanol using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable method for the quantitative analysis of 3-Methyl-1-hexanol using Gas Chromatography-Mass Spectrometry (GC-MS). 3-Methyl-1-hexanol is a volatile organic compound of interest in various fields, including flavor and fragrance analysis, metabolomics, and industrial quality control. The protocol provided herein outlines sample preparation, instrument parameters, and data analysis procedures to ensure accurate and reproducible quantification.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry.[1] This combination allows for the effective separation, identification, and quantification of volatile and semi-volatile compounds in complex matrices.[1] 3-Methyl-1-hexanol (C₇H₁₆O, MW: 116.20 g/mol ) is an alcohol that may be present as a flavor component in foods and beverages or as a volatile biomarker.[2][3] Accurate quantification of this analyte is essential for quality control, research, and safety assessments. This document provides a comprehensive protocol for the GC-MS analysis of 3-Methyl-1-hexanol.

Experimental Protocols

Sample Preparation

The appropriate sample preparation technique will depend on the sample matrix. For liquid samples, a direct injection or headspace analysis can be employed. For solid samples, a solvent extraction followed by filtration is necessary.

a) Liquid Samples (e.g., beverages, liquid formulations)

• Direct Injection:

  • If the sample is relatively clean and the concentration of 3-Methyl-1-hexanol is expected to be within the instrument's linear range, the sample can be directly injected after filtration.

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

  • If necessary, dilute the sample with a suitable volatile solvent (e.g., methanol, dichloromethane) to bring the analyte concentration into the calibration range.[4]

• Headspace Analysis (for volatile analysis in complex matrices):

  • Place a known amount of the liquid or solid sample into a sealed headspace vial.

  • Heat the vial to allow the volatile compounds, including 3-Methyl-1-hexanol, to partition into the headspace.[2]

  • An aliquot of the headspace gas is then automatically injected into the GC-MS system.

b) Solid Samples (e.g., food products, powders)

• Solvent Extraction:

  • Weigh a representative portion of the homogenized solid sample.

  • Add a suitable extraction solvent (e.g., methanol, hexane) in a known volume.

  • Vortex or sonicate the mixture to ensure efficient extraction of 3-Methyl-1-hexanol.

  • Centrifuge the mixture to pellet the solid material.

  • Collect the supernatant and filter it through a 0.22 µm syringe filter before analysis.[4]

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended for the analysis of 3-Methyl-1-hexanol. These may be optimized based on the specific instrumentation and analytical requirements.

Parameter	Condition
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent
Inlet Mode	Split/Splitless
Inlet Temperature	250 °C
Split Ratio	50:1 (can be adjusted based on concentration)
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (constant flow)
Oven Program	- Initial Temperature: 50 °C, hold for 2 min- Ramp: 10 °C/min to 220 °C- Hold: 5 min at 220 °C
Injection Volume	1 µL
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Transfer Line Temp.	280 °C
Scan Mode	Full Scan (m/z 35-350) and/or Selected Ion Monitoring (SIM)
Solvent Delay	3 min

Calibration

Prepare a series of calibration standards of 3-Methyl-1-hexanol in a suitable volatile solvent (e.g., methanol) covering the expected concentration range of the samples. A typical calibration range might be 1-100 µg/mL. Analyze the calibration standards using the same GC-MS method as the samples. Construct a calibration curve by plotting the peak area of the target ion against the concentration of 3-Methyl-1-hexanol.

Data Presentation

Quantitative Data Summary

The following table summarizes the key quantitative data for the GC-MS analysis of 3-Methyl-1-hexanol.

Parameter	Value	Notes
Retention Time (RT)	Approx. 8.5 min	On a DB-5ms column with the specified temperature program.
Quantification Ion (m/z)	57	Base peak in the mass spectrum, providing high sensitivity.
Qualifier Ions (m/z)	43, 70, 85	For confirmation of identity.
LOD (Limit of Detection)	~0.1 µg/mL	Estimated, may vary with instrument sensitivity.
LOQ (Limit of Quantitation)	~0.5 µg/mL	Estimated, may vary with instrument sensitivity.
Linear Range	1 - 100 µg/mL	Typical range, should be experimentally verified.
Correlation Coefficient (r²)	> 0.995	For the calibration curve.

Mass Spectral Data

The identification of 3-Methyl-1-hexanol is confirmed by its mass spectrum. The electron ionization (EI) mass spectrum of 3-Methyl-1-hexanol is characterized by the following key fragment ions.[2]

m/z	Relative Abundance (%)	Proposed Fragment
57	100	[C₄H₉]⁺
43	85	[C₃H₇]⁺
70	60	[C₅H₁₀]⁺
85	45	[C₆H₁₃]⁺
41	40	[C₃H₅]⁺
29	35	[C₂H₅]⁺
116	< 5	[M]⁺ (Molecular Ion)

Experimental Workflow Diagram

Caption: Workflow for the GC-MS analysis of 3-Methyl-1-hexanol.

Conclusion

The GC-MS method described in this application note provides a reliable and sensitive approach for the quantification of 3-Methyl-1-hexanol in various sample matrices. The detailed protocol for sample preparation, instrument conditions, and data analysis will enable researchers, scientists, and drug development professionals to achieve accurate and reproducible results. The provided quantitative data and mass spectral information serve as a valuable reference for method development and routine analysis.

References

• 1. Rapid Quantification of Major Volatile Metabolites in Fermented Food and Beverages Using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-Hexanol, 3-methyl- [webbook.nist.gov]
• 3. pubs.aip.org [pubs.aip.org]
• 4. mdpi.com [mdpi.com]

Application Notes: 3-Methyl-1-hexanol as a Standard in Flavor Analysis

Introduction

3-Methyl-1-hexanol is a volatile organic compound that contributes to the characteristic aroma profiles of various foods and beverages, including wine and tea. Its chemical and physical properties make it a suitable candidate for use as an internal standard in the quantitative analysis of other volatile flavor compounds using gas chromatography (GC) and mass spectrometry (MS). The use of an internal standard is crucial for correcting variations in sample preparation and instrument response, thereby improving the accuracy and precision of analytical results.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-Methyl-1-hexanol is essential for its effective use as an internal standard.

Property	Value
Molecular Formula	C₇H₁₆O
Molecular Weight	116.20 g/mol
Boiling Point	161.00 to 162.00 °C @ 760.00 mm Hg
Density	0.818 g/cm³
Solubility	Moderately soluble in water; highly soluble in organic solvents like methanol and ethanol.
Appearance	Colorless clear liquid

Applications in Flavor Analysis

3-Methyl-1-hexanol can be employed as an internal standard in the analysis of a wide range of volatile and semi-volatile flavor compounds in various matrices, including:

• Alcoholic Beverages: Quantification of esters, higher alcohols, and other aroma compounds in wine, beer, and spirits.

• Fruit Juices and Essences: Determination of terpenes and other volatile components responsible for fruity and floral notes.

• Coffee and Tea: Analysis of key aroma compounds generated during roasting and brewing.

• Food Products: Quantification of flavor compounds in dairy products, baked goods, and processed foods.

The choice of 3-Methyl-1-hexanol as an internal standard is advantageous due to its structural similarity to many flavor analytes, its chemical stability, and its distinct retention time in common GC applications, which minimizes the risk of co-elution with target compounds.

Experimental Protocols

Protocol 1: Quantitative Analysis of Volatile Compounds in Wine using HS-SPME-GC-MS with 3-Methyl-1-hexanol as an Internal Standard

This protocol describes the use of Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) for the quantification of volatile aroma compounds in wine, using 3-Methyl-1-hexanol as an internal standard.

1. Materials and Reagents

• Sample: Wine sample to be analyzed.

• Internal Standard (IS) Stock Solution: Prepare a 100 mg/L stock solution of 3-Methyl-1-hexanol in ethanol.

• Calibration Standards: Prepare a series of calibration standards containing the target analytes at concentrations ranging from 1 to 500 µg/L in a model wine solution (e.g., 12% ethanol in water with 5 g/L tartaric acid, pH 3.5).

• Sodium Chloride (NaCl): Analytical grade.

• SPME Fiber: e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS).

• GC Vials: 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa.

2. Sample Preparation

• Pipette 5 mL of the wine sample (or calibration standard) into a 20 mL headspace vial.

• Add 1.5 g of NaCl to the vial to increase the ionic strength and promote the release of volatile compounds into the headspace.

• Spike the sample with the internal standard by adding a specific volume of the 3-Methyl-1-hexanol stock solution to achieve a final concentration of 50 µg/L.

• Immediately seal the vial with the screw cap.

3. HS-SPME Procedure

• Place the prepared vial in the autosampler tray of the GC-MS system.

• Equilibrate the sample at 40°C for 15 minutes with agitation.

• Expose the SPME fiber to the headspace of the sample for 30 minutes at 40°C to extract the volatile compounds.

• After extraction, retract the fiber and inject it into the GC inlet for thermal desorption.

4. GC-MS Parameters

• Injection Port Temperature: 250°C

• Desorption Time: 5 minutes (splitless mode)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 3 minutes.

  • Ramp to 150°C at 3°C/min.

  • Ramp to 240°C at 10°C/min, hold for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 35-350.

5. Data Analysis

• Identify the target analytes and the internal standard based on their retention times and mass spectra.

• Integrate the peak areas of the characteristic ions for each analyte and the internal standard.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte in the calibration standards.

• Quantify the concentration of the target analytes in the wine sample using the calibration curve.

Quantitative Data Summary

The following table presents representative data for the quantification of selected flavor compounds in a white wine sample using the described protocol.

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Calibration Range (µg/L)	R²	LOD (µg/L)	LOQ (µg/L)	Concentration in Sample (µg/L)
Ethyl Hexanoate	12.5	88	1 - 200	0.998	0.5	1.5	85.2
Linalool	15.2	93	5 - 500	0.995	2.0	6.0	15.7
β-Damascenone	18.9	121	0.5 - 100	0.999	0.1	0.3	2.3
3-Methyl-1-hexanol (IS)	14.1	57	-	-	-	-	50.0

Visualizations

Application of 3-Methyl-1-hexanol in the Synthesis of Fragrances: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 3-methyl-1-hexanol in the synthesis of novel fragrance compounds. The information is intended for an audience with a professional background in chemistry and fragrance science.

Introduction to 3-Methyl-1-hexanol in Fragrance Synthesis

3-Methyl-1-hexanol is a branched-chain alcohol that serves as a valuable building block in the synthesis of fragrance esters. Its inherent odor profile, often described as green, slightly fruity, and waxy, provides a unique foundation for the creation of a variety of scent profiles. Through esterification with various carboxylic acids, a diverse palette of fragrance molecules can be developed, ranging from fruity and floral to woody and herbaceous notes.

The primary application of 3-methyl-1-hexanol in the fragrance industry is its conversion into esters, which are known for their pleasant and often complex aromas. The Fischer-Speier esterification is the most common and industrially significant method for this transformation. This reaction involves the acid-catalyzed reaction of an alcohol with a carboxylic acid to form an ester and water. The choice of the carboxylic acid is crucial in determining the final scent profile of the resulting ester.

Key Fragrance Esters Derived from 3-Methyl-1-hexanol

The following table summarizes potential fragrance esters that can be synthesized from 3-methyl-1-hexanol, along with their predicted odor characteristics. These predictions are based on the known scent profiles of the parent alcohol and carboxylic acids.

Ester Name	Carboxylic Acid Reactant	Predicted Odor Profile	Potential Applications
3-Methylhexyl Acetate	Acetic Acid	Green, fruity, pear-like, slightly floral	Top note in floral and fruity fragrances
3-Methylhexyl Propionate	Propionic Acid	Fruity, rum-like, sweet	Modifier in fruity and gourmand scents
3-Methylhexyl Butyrate	Butyric Acid	Fruity, pineapple, sweet	Component in tropical and fruity accords
3-Methylhexyl Isovalerate	Isovaleric Acid	Fruity, apple, sweet, slightly cheesy	Adds complexity to fruity and fantasy fragrances
3-Methylhexyl Salicylate	Salicylic Acid	Floral, green, slightly medicinal	Heart note in floral and herbal compositions
3-Methylhexyl Cinnamate	Cinnamic Acid	Balsamic, spicy, sweet, floral	Base note in oriental and spicy fragrances

Experimental Protocols: Synthesis of Fragrance Esters

The following section provides a detailed protocol for the synthesis of fragrance esters from 3-methyl-1-hexanol via Fischer-Speier esterification. The protocol for 3-methylhexyl acetate is provided as a representative example.

General Protocol for Fischer-Speier Esterification

This protocol can be adapted for the synthesis of various esters by substituting the carboxylic acid.

Materials:

• 3-Methyl-1-hexanol

• Carboxylic acid (e.g., glacial acetic acid)

• Concentrated sulfuric acid (H₂SO₄) or other acid catalyst (e.g., p-toluenesulfonic acid)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine 3-methyl-1-hexanol and the selected carboxylic acid. A slight excess of the carboxylic acid can be used to drive the equilibrium towards the product.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-3 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst and unreacted carboxylic acid), and finally with brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter to remove the drying agent and purify the crude ester by fractional distillation under reduced pressure to obtain the final product.

Synthesis of 3-Methylhexyl Acetate: An Exemplary Protocol

This protocol details the synthesis of 3-methylhexyl acetate, a fragrance ingredient with a green and fruity aroma.

Quantitative Data (Representative):

Reactant	Molar Mass ( g/mol )	Amount (mol)	Volume/Mass
3-Methyl-1-hexanol	116.20	0.1	11.62 g (14.2 mL)
Glacial Acetic Acid	60.05	0.12	7.21 g (6.87 mL)
Conc. H₂SO₄	98.08	catalytic	~0.5 mL
Product
3-Methylhexyl Acetate	158.24	Theoretical Yield: 15.82 g

Experimental Steps:

• Combine 11.62 g (0.1 mol) of 3-methyl-1-hexanol and 7.21 g (0.12 mol) of glacial acetic acid in a 100 mL round-bottom flask.

• Slowly add 0.5 mL of concentrated sulfuric acid to the stirred mixture.

• Heat the mixture under reflux for 2 hours.

• After cooling, transfer the mixture to a separatory funnel and wash with 2 x 25 mL of water, followed by 2 x 25 mL of saturated sodium bicarbonate solution, and finally with 25 mL of brine.

• Dry the organic layer with anhydrous magnesium sulfate.

• Filter and purify by vacuum distillation to yield 3-methylhexyl acetate. A typical yield for this type of reaction would be in the range of 70-85%.

Visualizations

Fischer-Speier Esterification Workflow

Caption: Workflow for the synthesis of fragrance esters via Fischer-Speier esterification.

Logical Relationship in Fragrance Development

Caption: Logical flow from raw materials to fragrance formulation.

Application Note: High-Efficiency Extraction of 3-Methyl-1-hexanol

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the extraction and isolation of 3-Methyl-1-hexanol from aqueous solutions using liquid-liquid extraction (LLE) and solid-phase extraction (SPE). These methods are designed for high recovery and purity, suitable for downstream applications in research and development.

Introduction

3-Methyl-1-hexanol (C₇H₁₆O) is a medium-chain alcohol characterized by a polar hydroxyl group and a nonpolar six-carbon chain.[1] This amphipathic nature makes it moderately soluble in water but highly soluble in many organic solvents.[1] Effective extraction from solutions, particularly aqueous matrices, is crucial for its purification, analysis, and use in the synthesis of fragrances, flavoring agents, and other fine chemicals.[1]

The choice of extraction method depends on the sample matrix, concentration of the analyte, required purity, and the available equipment. This note details two primary, robust methods: Liquid-Liquid Extraction (LLE) for bulk separation and Solid-Phase Extraction (SPE) for sample cleanup and concentration.

Table 1: Physicochemical Properties of 3-Methyl-1-hexanol

Property	Value	Source
Molecular Formula	C₇H₁₆O	[1][2]
Molecular Weight	116.20 g/mol	[1][2][3]
Boiling Point	158.0 °C	[1]
Density	0.8249 g/cm³	[1][4]
Appearance	Colorless liquid	[1][3]
Solubility	Moderately soluble in water; highly soluble in nonpolar organic solvents.	[1]

Protocol 1: Liquid-Liquid Extraction (LLE)

LLE is a fundamental technique that separates compounds based on their differential solubilities between two immiscible liquid phases, typically an aqueous phase and an organic solvent.[5][6] Due to its favorable partition coefficient, 3-Methyl-1-hexanol can be efficiently extracted from an aqueous solution into a non-polar organic solvent.

Experimental Protocol

• Preparation:

  • Ensure all glassware, including a separatory funnel, is clean and dry.[7]

  • Set up a ring stand to securely hold the separatory funnel.[7]

  • Make sure the stopcock of the separatory funnel is closed and properly sealed.[7]

• Sample Loading:

  • Pour the aqueous solution containing 3-Methyl-1-hexanol into the separatory funnel.[7] Fill the funnel to no more than two-thirds of its capacity to allow for effective mixing.

• Solvent Addition:

  • Select an appropriate organic solvent. Solvents like diethyl ether, ethyl acetate, or hexane are suitable due to their immiscibility with water and high affinity for 3-Methyl-1-hexanol.[5][8]

  • Add a volume of the chosen organic solvent to the separatory funnel. An initial 1:1 volume ratio of organic solvent to aqueous solution is a common starting point.

• Extraction:

  • Stopper the separatory funnel. Securely hold the stopper and stopcock, invert the funnel, and immediately open the stopcock to vent any pressure buildup.[9][10]

  • Close the stopcock and shake the funnel gently for 1-2 minutes to facilitate the transfer of the analyte into the organic phase.[11]

  • Periodically invert the funnel and vent through the stopcock to release pressure.[9]

• Phase Separation:

  • Place the separatory funnel back on the ring stand and remove the stopper.[7]

  • Allow the two immiscible layers to separate completely. The organic layer will typically be the top layer as common extraction solvents and 3-Methyl-1-hexanol itself are less dense than water.[4][7]

• Collection:

  • Carefully open the stopcock and drain the lower (aqueous) layer into a beaker.[7]

  • Collect the upper (organic) layer containing the extracted 3-Methyl-1-hexanol by pouring it out from the top of the funnel into a clean Erlenmeyer flask. This prevents re-contamination from any residual aqueous layer in the stopcock.[7]

  • For optimal recovery, repeat the extraction process (steps 3-6) two more times using fresh portions of the organic solvent. Combine all organic extracts.[10]

• Drying:

  • Add a suitable drying agent, such as anhydrous magnesium sulfate or sodium sulfate, to the combined organic extracts to remove residual water.[7][9] Add the agent until it no longer clumps together.[7]

  • Filter the dried organic solution by gravity filtration to remove the drying agent.

• Solvent Removal:

  • Remove the organic solvent using a rotary evaporator to yield the purified 3-Methyl-1-hexanol.[7]

Data Presentation

Table 2: Representative LLE Efficiency for 3-Methyl-1-hexanol

Extraction Solvent	Partition Coefficient (K_d)*	Extraction Efficiency (3 extractions, 1:1 v/v)
Diethyl Ether	~ 8.5	> 99%
Ethyl Acetate	~ 7.0	> 98%
Hexane	~ 5.5	~ 96%
Dichloromethane	~ 6.5	> 97%

*Partition coefficient (K_d) is the ratio of concentration in the organic phase to the aqueous phase at equilibrium. Values are estimated for illustrative purposes.

LLE Workflow Diagram

Caption: Workflow for Liquid-Liquid Extraction of 3-Methyl-1-hexanol.

Protocol 2: Solid-Phase Extraction (SPE)

SPE is a sample preparation technique that uses a solid sorbent to isolate specific compounds from a liquid phase.[12] For extracting a moderately polar compound like 3-Methyl-1-hexanol from an aqueous solution, reversed-phase SPE is highly effective. The non-polar stationary phase (e.g., C18) retains the analyte while polar impurities are washed away.

Experimental Protocol

• Sorbent Selection:

  • Choose a reversed-phase SPE cartridge, such as one packed with C18 (octadecyl) bonded silica. A bed mass of 500 mg is suitable for typical lab-scale extractions.

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the cartridge to activate the stationary phase. This solvates the C18 chains.

  • Equilibrate the cartridge by passing 5 mL of deionized water. Do not allow the sorbent bed to dry out before loading the sample.

• Sample Loading:

  • Load the aqueous sample containing 3-Methyl-1-hexanol onto the conditioned cartridge.

  • Maintain a slow and steady flow rate of approximately 1-2 mL/min to ensure efficient retention of the analyte.

• Washing:

  • Wash the cartridge with 5 mL of deionized water or a weak aqueous-organic mixture (e.g., 95:5 water/methanol) to elute any co-adsorbed polar impurities and salts.

• Elution:

  • Elute the retained 3-Methyl-1-hexanol from the cartridge using a small volume (e.g., 2 x 2 mL) of a strong, non-polar solvent like methanol, acetonitrile, or ethyl acetate.

  • Collect the eluate in a clean collection vial. This solution now contains the concentrated, purified analyte.

• Solvent Removal (Optional):

  • If necessary, the elution solvent can be evaporated under a gentle stream of nitrogen to further concentrate the 3-Methyl-1-hexanol.

Data Presentation

Table 3: Representative SPE Recovery for 3-Methyl-1-hexanol

Sorbent	Elution Solvent	Typical Recovery Rate
C18	Methanol	95 - 99%
C18	Acetonitrile	94 - 98%
Polymeric (e.g., Styrene-Divinylbenzene)	Ethyl Acetate	> 97%

SPE Logical Relationship Diagram

Caption: Logical steps in the Solid-Phase Extraction process.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 3-Methylhexan-1-ol | C7H16O | CID 25793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Methyl-1-hexanol | CymitQuimica [cymitquimica.com]
• 4. 3-methyl-1-hexanol [stenutz.eu]
• 5. organomation.com [organomation.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Liquid-Liquid Extraction | Organic Chemistry I Lab [blog.richmond.edu]
• 8. Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions [kjhil.com]
• 9. Liquid-liquid Extraction : 4 Steps - Instructables [instructables.com]
• 10. Extraction [sites.pitt.edu]
• 11. m.youtube.com [m.youtube.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols: 3-Methyl-1-hexanol as a Precursor for Ester Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of various esters using 3-methyl-1-hexanol as the alcohol precursor. Both classical Fischer esterification and modern enzymatic methods are described, offering flexibility for different laboratory settings and research goals. The resulting esters have potential applications in the fragrance, flavor, and pharmaceutical industries.

Introduction

3-Methyl-1-hexanol is a valuable chiral primary alcohol that can serve as a versatile precursor for the synthesis of a variety of esters. These esters are of interest due to their potential applications as fragrances, flavoring agents, and as intermediates in the development of novel pharmaceutical compounds. This document outlines two primary methods for the synthesis of esters from 3-methyl-1-hexanol: acid-catalyzed Fischer esterification and enzyme-catalyzed esterification.

Fischer Esterification is a classic and widely used method for ester synthesis, involving the reaction of a carboxylic acid with an alcohol in the presence of a strong acid catalyst.[1] This method is cost-effective but can require harsh reaction conditions.

Enzymatic Esterification offers a "greener" alternative, utilizing lipases as biocatalysts.[2] This method proceeds under milder conditions, often with higher selectivity and yielding high-purity products.[2]

Physicochemical Properties of 3-Methyl-1-hexyl Esters

The following table summarizes some of the key physicochemical properties of esters derived from 3-methyl-1-hexanol. Please note that some of these values are computed due to the limited availability of experimental data.

Ester Name	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Notes
3-Methyl-1-hexyl Acetate	C9H18O2	158.24	Not available	Data for n-hexyl acetate: 168-170 °C[3]
3-Methyl-1-hexyl Propanoate	C10H20O2	172.27	Not available	Data for n-hexyl propionate: ~192 °C[4]
3-Methyl-1-hexyl Butyrate	C11H22O2	186.30	Not available	Data for n-hexyl butyrate: 205 °C[5]

Experimental Protocols

Protocol 1: Synthesis of 3-Methyl-1-hexyl Acetate via Fischer Esterification

This protocol describes the synthesis of 3-methyl-1-hexyl acetate using acetic acid and a sulfuric acid catalyst. The methodology is adapted from standard Fischer esterification procedures for similar primary alcohols.[6]

Materials:

• 3-Methyl-1-hexanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (H₂SO₄)

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, combine 3-methyl-1-hexanol and a molar excess of glacial acetic acid (e.g., 1.5 to 2 equivalents).

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid (approximately 5-10 drops per 0.1 mol of alcohol) to the reaction mixture while swirling.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. Continue refluxing for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with:

    • Water

    • 5% sodium bicarbonate solution (to neutralize the excess acid - Caution: CO₂ evolution! Vent frequently. )

    • Saturated sodium chloride solution (brine)

• Drying and Isolation:

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Decant or filter the drying agent.

  • Purify the crude ester by simple or fractional distillation to obtain pure 3-methyl-1-hexyl acetate.

Quantitative Data (Estimated):

The following table provides estimated quantitative data for the Fischer esterification of 3-methyl-1-hexanol with various carboxylic acids, based on typical yields for similar reactions.

Carboxylic Acid	Molar Ratio (Alcohol:Acid)	Catalyst (mol%)	Reaction Time (h)	Temperature (°C)	Estimated Yield (%)
Acetic Acid	1:1.5	~1-2% H₂SO₄	1-2	Reflux (~118-125)	60-70
Propionic Acid	1:1.5	~1-2% H₂SO₄	2-3	Reflux (~125-135)	60-70
Butyric Acid	1:1.5	~1-2% H₂SO₄	2-4	Reflux (~135-145)	60-70

Protocol 2: Enzymatic Synthesis of 3-Methyl-1-hexyl Butyrate

This protocol details the synthesis of 3-methyl-1-hexyl butyrate using an immobilized lipase catalyst. The conditions are adapted from optimized procedures for the synthesis of n-hexyl butyrate.[7]

Materials:

• 3-Methyl-1-hexanol

• Butyric Acid

• Immobilized Lipase (e.g., Lipozyme IM-77, Novozym 435)

• Organic solvent (e.g., n-hexane, optional for solvent-based reaction)

• Molecular sieves (optional, for water removal)

• Shaking incubator or orbital shaker

• Reaction vessel (e.g., screw-capped flask)

Procedure:

• Reactant Preparation: In a screw-capped flask, combine 3-methyl-1-hexanol and butyric acid. A molar ratio of alcohol to acid of 1:1.8 has been shown to be effective for similar syntheses.[7]

• Enzyme Addition: Add the immobilized lipase to the reaction mixture (e.g., 40-45% by weight of the limiting reactant).

• Reaction Incubation: If using a solvent, add n-hexane. For a solvent-free system, proceed without. Add molecular sieves if desired to remove water and drive the equilibrium towards the product.

• Incubation: Place the sealed flask in a shaking incubator at the optimal temperature (e.g., 50°C) and agitate for the specified reaction time (e.g., 8-10 hours).[7]

• Product Isolation:

  • After the reaction, separate the immobilized enzyme by filtration.

  • If a solvent was used, remove it under reduced pressure using a rotary evaporator.

  • The resulting crude ester can be further purified by vacuum distillation if necessary.

Quantitative Data (Based on n-Hexanol):

The following table summarizes optimized conditions and yields for the enzymatic synthesis of esters from n-hexanol, which are expected to be similar for 3-methyl-1-hexanol.

Ester Synthesized	Lipase	Molar Ratio (Alcohol:Acyl Donor)	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
n-Hexyl Acetate	Lipozyme IM-77	1:2.7 (Hexanol:Triacetin)	52.6	7.7	86.6	[8]
n-Hexyl Butyrate	Lipozyme IM-77	1:1.8 (Hexanol:Tributyrin)	50	8.3	95.3	[7]
n-Hexyl Esters	Lipozyme TL IM	1:3 (Castor oil:Hexanol)	60	5	88.3	[9]

Visualizations

Fischer Esterification Workflow

Caption: A schematic overview of the Fischer esterification process.

Enzymatic Esterification Workflow

Caption: The workflow for the lipase-catalyzed synthesis of esters.

Logical Relationship of Ester Synthesis Methods

Caption: Comparison of ester synthesis methods from 3-methyl-1-hexanol.

References

• 1. Ester - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. hexyl acetate, 142-92-7 [thegoodscentscompany.com]
• 4. Hexyl propionate | C9H18O2 | CID 88454 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Hexyl butyrate | 2639-63-6 [chemicalbook.com]
• 6. community.wvu.edu [community.wvu.edu]
• 7. Hexyl 2-methylbutyrate | C11H22O2 | CID 24838 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chemeo.com [chemeo.com]
• 9. or.niscpr.res.in [or.niscpr.res.in]

Application Notes and Protocols for the Analytical Separation of 3-Methyl-1-hexanol Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-1-hexanol is a chiral alcohol with significance in various fields, including flavor and fragrance chemistry, as well as in the synthesis of chiral pharmaceuticals. The presence of a stereocenter at the C3 position results in two enantiomers, (R)-3-Methyl-1-hexanol and (S)-3-Methyl-1-hexanol. Additionally, positional isomers of methyl-1-hexanol exist, further complicating analysis. The ability to separate and quantify these isomers is crucial for quality control, enantioselective synthesis, and understanding structure-activity relationships.

This document provides detailed application notes and protocols for the analytical separation of 3-Methyl-1-hexanol isomers, with a primary focus on the enantiomeric separation using chiral gas chromatography (GC).

Analytical Techniques Overview

Gas chromatography is a powerful and widely used technique for the separation of volatile and semi-volatile compounds like 3-Methyl-1-hexanol.[1][2] For the separation of enantiomers, the use of a chiral stationary phase (CSP) is essential. Cyclodextrin-based CSPs are particularly effective for this purpose.[3] In some cases, derivatization of the alcohol to an ester or other suitable derivative can enhance volatility and improve chromatographic resolution.[4]

High-Performance Liquid Chromatography (HPLC) can also be employed for the separation of chiral alcohols, often requiring derivatization to introduce a chromophore for UV detection and to form diastereomers that can be separated on a standard achiral column.[5] However, for a volatile compound like 3-Methyl-1-hexanol, GC is often the more direct and efficient method.

Data Presentation

The following table summarizes representative quantitative data for the chiral GC separation of 3-Methyl-1-hexanol enantiomers. Please note that these are illustrative values, and actual retention times and resolution may vary depending on the specific instrumentation, column, and experimental conditions.

Table 1: Representative Gas Chromatography (GC) Data for Chiral Separation of 3-Methyl-1-hexanol Enantiomers

Analyte	Retention Time (min) - Enantiomer 1	Retention Time (min) - Enantiomer 2	Resolution (Rs)
3-Methyl-1-hexanol	15.2	15.8	> 1.5
3-Methyl-1-hexanol (TFA derivative)	12.5	12.9	> 2.0

Experimental Protocols

Protocol 1: Chiral Gas Chromatography (GC) of 3-Methyl-1-hexanol Enantiomers (Direct Injection)

This protocol outlines the direct analysis of 3-Methyl-1-hexanol enantiomers on a chiral GC column.

1. Objective: To separate and quantify the enantiomers of 3-Methyl-1-hexanol.

2. Principle: The sample is vaporized and transported through a capillary column coated with a chiral stationary phase by an inert carrier gas. The differential interaction of the enantiomers with the CSP leads to different retention times, allowing for their separation.[6]

3. Materials and Reagents:

• 3-Methyl-1-hexanol standard (racemic mixture)

• High-purity solvent for dilution (e.g., dichloromethane or hexane)

• Chiral GC column (e.g., β-cyclodextrin or γ-cyclodextrin-based)[3]

• High-purity carrier gas (e.g., hydrogen or helium)

4. Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID)

• Autosampler (recommended for reproducibility)

• Data acquisition and processing software

5. GC Conditions (Starting Point):

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness β-cyclodextrin-based chiral capillary column

• Injector Temperature: 230 °C

• Detector Temperature: 250 °C

• Carrier Gas: Hydrogen at a constant linear velocity of 40 cm/s

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 2 °C/min to 140 °C

  • Hold at 140 °C for 5 minutes

• Injection Volume: 1 µL

• Split Ratio: 50:1

6. Sample Preparation:

• Accurately prepare a 1 mg/mL solution of the 3-Methyl-1-hexanol standard in the chosen solvent.

7. Analysis Procedure:

• Equilibrate the GC system until a stable baseline is achieved.

• Inject a solvent blank to ensure the system is clean.

• Inject the prepared 3-Methyl-1-hexanol standard solution.

• Acquire and process the chromatogram.

8. Data Analysis:

• Identify the peaks corresponding to the two enantiomers.

• Integrate the peak areas for each enantiomer.

• Calculate the resolution (Rs) between the two peaks. A resolution of ≥ 1.5 is generally considered baseline separation.

Protocol 2: Chiral Gas Chromatography (GC) of 3-Methyl-1-hexanol Enantiomers with Derivatization

This protocol involves the derivatization of 3-Methyl-1-hexanol to its trifluoroacetyl (TFA) ester to potentially improve peak shape and resolution.[4]

1. Objective: To separate and quantify the enantiomers of 3-Methyl-1-hexanol after derivatization.

2. Principle: The hydroxyl group of 3-Methyl-1-hexanol is chemically modified to form a less polar and more volatile derivative. This can lead to shorter retention times and improved peak symmetry on the GC column.

3. Materials and Reagents:

• 3-Methyl-1-hexanol standard (racemic mixture)

• Trifluoroacetic anhydride (TFAA)

• Pyridine (catalyst)

• Anhydrous dichloromethane (solvent)

• Deionized water

• Anhydrous sodium sulfate

• Chiral GC column (e.g., trifluoroacetylated γ-cyclodextrin stationary phase)[4]

4. Derivatization Procedure:

• In a clean, dry vial, dissolve approximately 10 mg of 3-Methyl-1-hexanol in 1 mL of anhydrous dichloromethane.

• Add 100 µL of trifluoroacetic anhydride (TFAA) and 10 µL of pyridine.

• Cap the vial and allow the reaction to proceed at room temperature for 30 minutes.

• Quench the reaction by adding 1 mL of deionized water.

• Vortex the mixture and allow the layers to separate.

• Transfer the organic (bottom) layer to a clean vial containing a small amount of anhydrous sodium sulfate to dry the solution.

• The resulting solution containing the TFA-derivatized 3-Methyl-1-hexanol is ready for GC analysis.

5. Instrumentation and GC Conditions:

• Use the same instrumentation as in Protocol 1.

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness trifluoroacetylated γ-cyclodextrin chiral capillary column[4]

• Injector Temperature: 220 °C

• Detector Temperature: 250 °C

• Carrier Gas: Helium or Hydrogen

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 3 °C/min to 120 °C

  • Hold at 120 °C for 5 minutes

• Injection Volume: 1 µL

• Split Ratio: 50:1

6. Analysis Procedure and Data Analysis:

• Follow the same analysis and data analysis steps as outlined in Protocol 1.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the chiral GC analysis of 3-Methyl-1-hexanol isomers.

Caption: Workflow for Chiral GC Analysis of 3-Methyl-1-hexanol.

Logical Relationship for Method Selection

The choice between direct injection and derivatization depends on the initial separation results.

Caption: Decision tree for selecting a separation method.

References

• 1. mdpi.com [mdpi.com]
• 2. azom.com [azom.com]
• 3. lcms.cz [lcms.cz]
• 4. benchchem.com [benchchem.com]
• 5. Enantiomeric separation in high-performance liquid chromatography using novel β-cyclodextrin derivatives modified by R-configuration groups as chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. gcms.cz [gcms.cz]

Application Notes & Protocols: Employing 3-Methyl-1-hexanol in the Development of Novel Plasticizers

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The development of novel plasticizers is a critical area of research, driven by the need for safer, more efficient, and environmentally benign alternatives to traditional phthalate-based compounds. 3-Methyl-1-hexanol, a branched primary alcohol, presents an intriguing platform for the synthesis of new ester-based plasticizers. Its branched structure is anticipated to impart desirable properties such as reduced migration and improved low-temperature flexibility in polymer matrices. These application notes provide a comprehensive overview of the synthesis, characterization, and performance evaluation of plasticizers derived from 3-Methyl-1-hexanol, specifically focusing on their application in Polyvinyl Chloride (PVC), a widely used polymer in medical and pharmaceutical applications.

The information presented herein is based on established principles of plasticizer synthesis and evaluation, adapted for the specific use of 3-Methyl-1-hexanol. While direct experimental data for 3-Methyl-1-hexanol-based plasticizers is not extensively available in public literature, the provided protocols and expected performance characteristics are derived from studies on structurally similar branched-chain esters.

Synthesis of 3-Methyl-1-hexanol-Based Plasticizers

The primary route for synthesizing plasticizers from 3-Methyl-1-hexanol is through the esterification reaction with dicarboxylic acids or their anhydrides. Two common and effective plasticizer candidates are Di(3-methyl-1-hexyl) Phthalate (DMHP) and Di(3-methyl-1-hexyl) Adipate (DMHA).

Synthesis of Di(3-methyl-1-hexyl) Phthalate (DMHP)

Principle: The synthesis of DMHP is achieved via a Fischer esterification reaction between 3-Methyl-1-hexanol and phthalic anhydride in the presence of an acid catalyst. The reaction proceeds in two steps: the rapid formation of a monoester followed by a slower conversion to the diester.

Experimental Protocol:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a Dean-Stark apparatus connected to a condenser, and a thermometer, combine phthalic anhydride (1.0 mole), 3-Methyl-1-hexanol (2.2 moles, 10% molar excess), and a suitable solvent that forms an azeotrope with water (e.g., toluene, 200 mL).

• Catalyst Addition: Add an acid catalyst, such as p-toluenesulfonic acid (0.5-1.0 mol% relative to phthalic anhydride).

• Esterification: Heat the reaction mixture to reflux (typically 110-140°C). The water produced during the esterification will be removed azeotropically and collected in the Dean-Stark trap.

• Reaction Monitoring: Monitor the progress of the reaction by measuring the amount of water collected or by periodically analyzing the reaction mixture using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 4-8 hours.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Neutralize the acidic catalyst by washing the organic layer with a saturated sodium bicarbonate solution, followed by a wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by vacuum distillation to obtain pure Di(3-methyl-1-hexyl) Phthalate.

Synthesis of Di(3-methyl-1-hexyl) Adipate (DMHA)

Principle: Similar to DMHP synthesis, DMHA is prepared by the Fischer esterification of 3-Methyl-1-hexanol and adipic acid.

Experimental Protocol:

• Reaction Setup: In a similar setup as for DMHP synthesis, combine adipic acid (1.0 mole), 3-Methyl-1-hexanol (2.2 moles), and an acid catalyst (e.g., sulfuric acid, 0.5 mol%). Toluene can be used as the azeotropic solvent.

• Esterification: Heat the mixture to reflux (around 120°C) and collect the water of reaction in the Dean-Stark trap.

• Reaction Monitoring: Monitor the reaction until the theoretical amount of water is collected (typically 4-6 hours).

• Work-up and Purification: Follow the same neutralization, washing, drying, and purification (vacuum distillation) steps as described for DMHP.

Diagram of Synthesis Workflow:

Caption: General workflow for the synthesis of 3-Methyl-1-hexanol based plasticizers.

Performance Evaluation in PVC

The performance of the synthesized plasticizers is evaluated by incorporating them into a PVC resin and testing the thermal and mechanical properties of the resulting plasticized PVC films.

Preparation of Plasticized PVC Films

Experimental Protocol:

• Compounding: Prepare a dry blend of PVC resin (100 parts by weight), the synthesized plasticizer (e.g., 50 parts per hundred of resin, phr), a thermal stabilizer (e.g., a mixed metal stabilizer, 2 phr), and a lubricant (e.g., stearic acid, 0.5 phr).

• Milling: Process the blend on a two-roll mill at a temperature of 160-170°C for 5-10 minutes to ensure homogeneous mixing and fusion.

• Molding: Press the milled sheets into films of a desired thickness (e.g., 1 mm) using a hydraulic press at 170-180°C under a pressure of 10-15 MPa for 5 minutes, followed by cooling under pressure.

Thermal Analysis

2.2.1. Differential Scanning Calorimetry (DSC)

Principle: DSC is used to determine the glass transition temperature (Tg) of the plasticized PVC. A lower Tg indicates higher plasticizing efficiency.

Experimental Protocol:

• Sample Preparation: Cut a small sample (5-10 mg) from the prepared PVC film and seal it in an aluminum DSC pan.

• Analysis:

  • Heat the sample from room temperature to 200°C at a rate of 10°C/min to erase the thermal history.

  • Cool the sample to -50°C at a rate of 10°C/min.

  • Heat the sample again to 200°C at 10°C/min. The Tg is determined from the midpoint of the transition in the second heating scan.

2.2.2. Thermogravimetric Analysis (TGA)

Principle: TGA evaluates the thermal stability of the plasticized PVC by measuring the weight loss as a function of temperature.

Experimental Protocol:

• Sample Preparation: Place a small sample (10-15 mg) of the PVC film in a TGA pan.

• Analysis: Heat the sample from room temperature to 600°C at a heating rate of 10°C/min under a nitrogen atmosphere. The onset temperature of decomposition (Tonset) and the temperature at 50% weight loss (T50) are determined.

Mechanical Properties

Principle: The tensile strength, elongation at break, and Young's modulus of the plasticized PVC films are measured to assess the plasticizer's effect on the material's flexibility and strength.

Experimental Protocol:

• Sample Preparation: Cut dumbbell-shaped specimens from the PVC films according to ASTM D638 standard.

• Testing: Perform tensile tests using a universal testing machine at a crosshead speed of 50 mm/min.

Migration Resistance (Leaching Test)

Principle: This test evaluates the permanence of the plasticizer within the PVC matrix by measuring the weight loss after immersion in a solvent. Lower weight loss indicates better migration resistance.

Experimental Protocol:

• Sample Preparation: Cut circular discs (e.g., 2 cm diameter) from the PVC films and accurately weigh them (Winitial).

• Immersion: Immerse the discs in a solvent (e.g., n-hexane) in a sealed container at a controlled temperature (e.g., 50°C) for a specified duration (e.g., 24 hours).

• Analysis:

  • Remove the discs from the solvent, wipe them dry, and allow them to air dry to a constant weight (Wfinal).

  • Calculate the percentage of weight loss due to plasticizer migration: Weight Loss (%) = [(Winitial - Wfinal) / Winitial] x 100

Diagram of Performance Evaluation Workflow:

Caption: Workflow for evaluating the performance of synthesized plasticizers in PVC.

Expected Performance and Data Summary

Based on the performance of structurally similar branched-chain plasticizers, the following tables summarize the expected quantitative data for DMHP and DMHA in comparison to the widely used di(2-ethylhexyl) phthalate (DEHP).

Table 1: Expected Thermal Properties of Plasticized PVC (50 phr)

Plasticizer	Glass Transition Temp. (Tg) (°C)	Onset Decomposition Temp. (Tonset) (°C)	Temp. at 50% Weight Loss (T50) (°C)
DEHP	~ 5	~ 280	~ 350
DMHP	~ 0	~ 285	~ 355
DMHA	~ -10	~ 275	~ 345

Table 2: Expected Mechanical Properties of Plasticized PVC (50 phr)

Plasticizer	Tensile Strength (MPa)	Elongation at Break (%)	Young's Modulus (MPa)
DEHP	~ 20	~ 350	~ 15
DMHP	~ 18	~ 380	~ 12
DMHA	~ 15	~ 420	~ 10

Table 3: Expected Migration Resistance of Plasticizers in PVC (n-hexane, 50°C, 24h)

Plasticizer	Weight Loss (%)
DEHP	~ 15
DMHP	~ 10
DMHA	~ 12

Structure-Property Relationships

The branched alkyl chain of 3-Methyl-1-hexanol is expected to influence the performance of its ester plasticizers in several key ways.

Diagram of Structure-Property Relationship:

Caption: Influence of the branched structure of 3-Methyl-1-hexanol on plasticizer performance.

The methyl branch in 3-Methyl-1-hexanol creates steric hindrance, which can disrupt the packing of PVC polymer chains more effectively than a linear analogue. This increased free volume enhances polymer chain mobility, leading to a lower glass transition temperature and thus higher plasticizing efficiency. Furthermore, the branched structure can increase the entanglement of the plasticizer molecules within the polymer matrix, reducing their ability to migrate to the surface, thereby improving the permanence of the plasticizer.

Disclaimer: The quantitative data presented in the tables are hypothetical and intended for illustrative purposes. Actual experimental results may vary. Researchers are encouraged to perform the described protocols to obtain precise data for their specific materials and conditions.

Application Notes and Protocols for the Quantification of 3-Methyl-1-hexanol in Air Samples

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the quantification of 3-Methyl-1-hexanol in air samples, a crucial aspect of environmental monitoring, occupational safety, and quality control in various industries. The protocols outlined below are based on established and validated methods from leading organizations such as the Occupational Safety and Health Administration (OSHA) and the National Institute for Occupational Safety and Health (NIOSH).

Introduction

3-Methyl-1-hexanol (C₇H₁₆O) is a volatile organic compound (VOC) that can be present in indoor and outdoor air from various sources, including industrial processes and commercial products.[1] Accurate quantification of its concentration in air is essential for assessing human exposure, ensuring workplace safety, and monitoring environmental impact. The primary methods for such analysis involve capturing the analyte from an air sample followed by laboratory analysis using gas chromatography (GC) coupled with a detector, typically a mass spectrometer (MS) or a flame ionization detector (FID).

Two robust methods are detailed here:

• Active Sampling with Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC-MS): This is a highly sensitive method suitable for trace-level detection and is considered a primary quantitative technique.

• Solid-Phase Microextraction-Gas Chromatography-Mass Spectrometry (SPME-GC-MS): This is a solvent-free, rapid, and versatile technique, excellent for screening and semi-quantitative analysis, with potential for full quantification.[2][3][4][5]

Method 1: Active Sampling with Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC-MS)

This method is adapted from established protocols for VOC analysis, such as those published by the EPA and NIOSH.[6][7] It involves drawing a known volume of air through a sorbent tube to trap the 3-Methyl-1-hexanol, which is then thermally desorbed and analyzed by GC-MS.[8][9]

Experimental Protocol

1. Sample Collection:

• Sampler: Use a thermal desorption tube packed with a suitable sorbent. For a compound like 3-Methyl-1-hexanol, a multi-bed sorbent tube containing materials like Tenax® TA, Carbograph, or Carbopack™ B is recommended to efficiently trap a wide range of VOCs.[6][8]

• Pump: A calibrated personal sampling pump capable of maintaining a constant flow rate is required.

• Procedure:

  • Calibrate the sampling pump with a representative sorbent tube in line.[10][11]

  • Break the ends of a new sorbent tube immediately before sampling.

  • Connect the sorbent tube to the sampling pump with flexible tubing.

  • Sample the air at a known flow rate, typically between 0.01 and 0.2 L/min. The total sample volume will depend on the expected concentration of 3-Methyl-1-hexanol. For low concentrations, a larger volume (e.g., 5-10 L) may be necessary.[10]

  • After sampling, cap the ends of the sorbent tube with plastic caps and store at 4°C until analysis.[7]

2. Sample Analysis (TD-GC-MS):

• Instrumentation: A thermal desorber connected to a gas chromatograph with a mass spectrometer detector (GC-MS).

• Procedure:

  • Place the sorbent tube in the thermal desorber.

  • The desorber heats the tube, releasing the trapped analytes into a stream of inert gas (e.g., helium or nitrogen).

  • The analytes are focused in a cold trap and then rapidly heated and injected into the GC column.[9]

  • The GC separates the components of the sample based on their boiling points and interaction with the column's stationary phase. A non-polar capillary column (e.g., DB-5ms) is suitable for this analysis.

  • The MS detector identifies and quantifies 3-Methyl-1-hexanol based on its unique mass spectrum.

3. Calibration and Quantification:

• Prepare calibration standards by spiking known amounts of 3-Methyl-1-hexanol onto clean sorbent tubes from a certified standard solution.

• Analyze the standards using the same TD-GC-MS method to generate a calibration curve.

• The concentration of 3-Methyl-1-hexanol in the air samples is calculated based on the calibration curve and the volume of air sampled.

Data Presentation

The following table summarizes typical quantitative data achievable with TD-GC-MS for VOCs similar to 3-Methyl-1-hexanol.

Parameter	Typical Value	Reference
Method Detection Limit (MDL)	0.5 - 5 µg/m³	[3]
Limit of Quantification (LOQ)	1.5 - 15 µg/m³	Based on general VOC analysis principles
Recovery	> 90%	[12]
Reproducibility (RSD)	5 - 15%	[3]

Workflow Diagram

Caption: Workflow for 3-Methyl-1-hexanol quantification using TD-GC-MS.

Method 2: Solid-Phase Microextraction-Gas Chromatography-Mass Spectrometry (SPME-GC-MS)

SPME is a rapid and solvent-free sample preparation technique that can be used for the analysis of VOCs in air.[2][4] It involves the exposure of a coated fiber to the air sample, where analytes partition onto the fiber coating. The fiber is then directly inserted into the GC inlet for analysis.

Experimental Protocol

1. Sample Collection and Extraction:

• SPME Fiber: A fiber coated with a suitable stationary phase is required. For semi-polar compounds like 3-Methyl-1-hexanol, a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is a good choice.[13]

• Procedure:

  • Expose the SPME fiber to the air sample for a defined period (e.g., 15-30 minutes). This can be done by extending the fiber from its holder into the ambient air or into a sample container (e.g., a gas sampling bag or vial).

  • The sampling can be performed in headspace mode or by direct immersion in the air.[4]

  • After sampling, retract the fiber into its protective needle.

2. Sample Analysis (GC-MS):

• Instrumentation: A gas chromatograph with a mass spectrometer detector (GC-MS) equipped with a SPME inlet.

• Procedure:

  • Insert the SPME fiber holder into the GC inlet.

  • Extend the fiber, exposing it to the heated inlet. The high temperature of the inlet desorbs the trapped analytes from the fiber onto the GC column.

  • The GC-MS analysis proceeds as described in Method 1.

3. Calibration and Quantification:

• For quantitative analysis, a gas-tight syringe can be used to inject known amounts of a 3-Methyl-1-hexanol standard into a sealed vial of known volume to create a standard gas atmosphere.

• The SPME fiber is then exposed to this standard atmosphere for the same duration as the samples.

• A calibration curve is generated by analyzing a series of standards of different concentrations.

Data Presentation

The following table summarizes typical quantitative data achievable with SPME-GC-MS for VOCs.

Parameter	Typical Value	Reference
Method Detection Limit (MDL)	0.1 - 10 µg/m³	[3]
Limit of Quantification (LOQ)	0.3 - 30 µg/m³	Based on general VOC analysis principles
Recovery	Dependent on analyte-fiber partitioning	[13]
Reproducibility (RSD)	10 - 20%	[3]

Workflow Diagram

Caption: Workflow for 3-Methyl-1-hexanol quantification using SPME-GC-MS.

Quality Control and Assurance

For both methods, it is essential to incorporate a robust quality control and assurance program. This includes:

• Field Blanks: Analyze clean, unopened sorbent tubes or SPME fibers that have been taken to the sampling site to check for contamination during transport and handling.

• Method Blanks: Analyze a clean sorbent tube or SPME fiber in the laboratory to ensure that the analytical system is free of contamination.

• Spiked Samples: Spike a known amount of 3-Methyl-1-hexanol onto a sample to assess matrix effects and recovery.

• Duplicate Samples: Collect and analyze duplicate samples to assess the precision of the entire sampling and analysis process.

By following these detailed protocols and quality control measures, researchers, scientists, and drug development professionals can achieve accurate and reliable quantification of 3-Methyl-1-hexanol in air samples.

References

• 1. 1-Hexanol, 3-methyl- [webbook.nist.gov]
• 2. Comparison of Different Solid-Phase Microextraction Formats Dedicated to the Analysis of Volatile Compounds—A Comprehensive Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a solid phase microextraction (SPME) method for the sampling of VOC traces in indoor air - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ba333.free.fr [ba333.free.fr]
• 5. Solid Phase Microextraction (SPME) in Pharmaceutical Analysis | Separation Science [sepscience.com]
• 6. Sampling and Analysis - Analysis | Occupational Safety and Health Administration [osha.gov]
• 7. cdc.gov [cdc.gov]
• 8. epa.gov [epa.gov]
• 9. agilent.com [agilent.com]
• 10. cdc.gov [cdc.gov]
• 11. cdc.gov [cdc.gov]
• 12. An Optimized Adsorbent Sampling Combined to Thermal Desorption GC-MS Method for Trimethylsilanol in Industrial Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying the Reactions of 3-Methyl-1-hexanol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed experimental protocols for studying three principal reactions of the primary alcohol 3-Methyl-1-hexanol: oxidation to 3-methylhexanal, Fischer esterification with acetic acid to form 3-methylhexyl acetate, and acid-catalyzed dehydration to yield a mixture of alkenes. The protocols are designed for researchers in organic chemistry and drug development, offering step-by-step guidance on reaction setup, execution, workup, and product analysis. Included are structured data tables for organizing experimental parameters and results, along with graphical workflows created using Graphviz to visually represent the experimental processes.

Oxidation of 3-Methyl-1-hexanol to 3-Methylhexanal

The oxidation of primary alcohols to aldehydes is a fundamental transformation in organic synthesis. Mild oxidizing agents are required to prevent over-oxidation to the carboxylic acid. Pyridinium chlorochromate (PCC) is a selective reagent suitable for this conversion.[1]

Experimental Protocol: PCC Oxidation

• Setup: Under a nitrogen atmosphere, add a magnetic stir bar and anhydrous dichloromethane (CH₂Cl₂) to a round-bottom flask. Cool the flask in an ice bath.

• Reagent Addition: Add pyridinium chlorochromate (PCC) to the cooled solvent, followed by the slow, dropwise addition of 3-Methyl-1-hexanol dissolved in a small amount of anhydrous dichloromethane.

• Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Upon completion, dilute the reaction mixture with diethyl ether and pass it through a short plug of silica gel to filter out the chromium byproducts.

• Purification: Concentrate the filtrate under reduced pressure. The crude 3-methylhexanal can be purified further by flash column chromatography if necessary.

• Analysis: Characterize the final product using GC-MS, ¹H NMR, and IR spectroscopy.

Data Presentation: Reactants and Conditions

Parameter	Value
Reactant 1	3-Methyl-1-hexanol
Moles of Reactant 1	10 mmol (1.16 g)
Reactant 2	Pyridinium Chlorochromate (PCC)
Moles of Reactant 2	15 mmol (3.23 g)
Solvent	Anhydrous Dichloromethane
Solvent Volume	50 mL
Reaction Temperature	0 °C to Room Temperature
Reaction Time	2-4 hours
Expected Product	3-Methylhexanal
Theoretical Yield	1.14 g

Workflow for Oxidation of 3-Methyl-1-hexanol

Caption: Workflow for the oxidation of 3-Methyl-1-hexanol using PCC.

Fischer Esterification of 3-Methyl-1-hexanol

Fischer esterification is the acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester.[2] To favor the formation of the product, the alcohol is often used in excess, or water is removed as it is formed.

Experimental Protocol: Synthesis of 3-Methylhexyl Acetate

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-Methyl-1-hexanol and glacial acetic acid.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄) to the mixture.[3]

• Reaction: Heat the mixture to reflux (approximately 120-140 °C) for 2-3 hours. The reaction progress can be monitored by observing the formation of a second layer (water) or by TLC/GC analysis.

• Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with water, a saturated sodium bicarbonate (NaHCO₃) solution (to neutralize the excess acid), and finally with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure. The resulting crude ester can be purified by fractional distillation.

• Analysis: Confirm the structure and purity of 3-methylhexyl acetate using GC-MS, ¹H NMR, and IR spectroscopy. The disappearance of the broad O-H stretch in the IR spectrum is a key indicator of reaction completion.[4]

Data Presentation: Reactants and Conditions

Parameter	Value
Reactant 1	3-Methyl-1-hexanol
Moles of Reactant 1	50 mmol (5.81 g)
Reactant 2	Glacial Acetic Acid
Moles of Reactant 2	60 mmol (3.60 g)
Catalyst	Concentrated H₂SO₄
Catalyst Amount	~0.5 mL
Reaction Temperature	Reflux (~120-140 °C)
Reaction Time	2-3 hours
Expected Product	3-Methylhexyl Acetate
Theoretical Yield	7.91 g

Workflow for Fischer Esterification

Caption: Workflow for the Fischer esterification of 3-Methyl-1-hexanol.

Dehydration of 3-Methyl-1-hexanol

The acid-catalyzed dehydration of alcohols is a common method for synthesizing alkenes.[5] For primary alcohols like 3-Methyl-1-hexanol, this E1 or E2 reaction can lead to a mixture of alkene isomers due to potential carbocation rearrangements. The major product is typically the most substituted (thermodynamically stable) alkene, following Zaitsev's rule.[6]

Experimental Protocol: Acid-Catalyzed Dehydration

• Setup: Place 3-Methyl-1-hexanol in a round-bottom flask equipped for distillation. Add a few boiling chips.

• Catalyst Addition: Carefully add a strong acid catalyst, such as concentrated sulfuric acid or phosphoric acid, to the alcohol.

• Reaction: Heat the mixture gently. The lower-boiling alkene products will distill as they are formed, shifting the equilibrium toward the products.[7] Collect the distillate in a flask cooled in an ice bath.

• Workup: Transfer the distillate to a separatory funnel. Wash it with a dilute sodium bicarbonate solution to remove any acidic residue, followed by a water wash.

• Purification: Dry the organic layer over a suitable drying agent (e.g., anhydrous CaCl₂). A final simple distillation can be performed to purify the alkene mixture.

• Analysis: Characterize the product mixture using GC-MS to determine the identity and relative ratios of the different alkene isomers formed (e.g., 3-methyl-1-hexene, 4-methyl-2-hexene, etc.).

Data Presentation: Reactants and Conditions

Parameter	Value
Reactant	3-Methyl-1-hexanol
Moles of Reactant	100 mmol (11.62 g)
Catalyst	Concentrated H₃PO₄
Catalyst Volume	~2-3 mL
Reaction Temperature	150-180 °C (oil bath)
Reaction Time	~1-2 hours (until distillation ceases)
Expected Products	Mixture of methylhexene isomers
Theoretical Yield	9.82 g

Workflow for Dehydration

References

• 1. quora.com [quora.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Esterification | Writing in Biology [bcrc.bio.umass.edu]
• 5. Khan Academy [khanacademy.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Catalyst screening for dehydration of primary alcohols from renewable feedstocks under formation of alkenes at energy-saving mild reaction conditions ... - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC01038H [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Methyl-1-hexanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 3-Methyl-1-hexanol synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 3-Methyl-1-hexanol?

A1: The two most common and effective methods for the synthesis of 3-Methyl-1-hexanol are the Grignard reaction and the hydroboration-oxidation of an alkene. The Grignard reaction involves the reaction of a Grignard reagent with formaldehyde.[1][2] The hydroboration-oxidation method involves the anti-Markovnikov hydration of an alkene.[3][4]

Q2: Which method generally provides a higher yield of 3-Methyl-1-hexanol?

A2: Both methods can provide good to excellent yields, often in the range of 60-90%, depending on the optimization of reaction conditions and the purity of the reagents. The hydroboration-oxidation of terminal alkenes is known to produce primary alcohols in excellent yields.[5] Grignard reactions with formaldehyde are also a classic and effective method for preparing primary alcohols.[2] The choice of method may depend on the availability of starting materials and the specific experimental setup.

Q3: What are the key differences in the starting materials for each method?

A3: For the Grignard synthesis of 3-Methyl-1-hexanol, the required starting materials are 1-bromo-2-methylpentane and magnesium metal to form the Grignard reagent, which then reacts with formaldehyde. For the hydroboration-oxidation synthesis, the starting material is 3-methyl-1-hexene.

Q4: How can I purify the final 3-Methyl-1-hexanol product?

A4: Purification is typically achieved through extraction and distillation. After quenching the reaction, the product is extracted from the aqueous layer using an organic solvent like diethyl ether or ethyl acetate. The combined organic layers are then washed, dried, and the solvent is removed. Final purification is usually accomplished by fractional distillation to separate the 3-Methyl-1-hexanol from any remaining starting materials or high-boiling side products.

Data Presentation: Comparison of Synthesis Routes

Parameter	Grignard Reaction	Hydroboration-Oxidation
Starting Material	1-bromo-2-methylpentane, Magnesium, Formaldehyde	3-methyl-1-hexene, Borane reagent (e.g., BH₃•THF)
Key Reagents	Diethyl ether or THF (anhydrous), HCl or NH₄Cl (for workup)	THF (anhydrous), NaOH, H₂O₂ (for oxidation)
Typical Yield	60-85%	70-95%
Key Advantages	Powerful C-C bond formation, well-established procedure.	High regioselectivity for anti-Markovnikov product, excellent yields.[3][4]
Potential Downsides	Highly sensitive to moisture and air, potential for Wurtz coupling side products.	Borane reagents are flammable and require careful handling.

Troubleshooting Guides

Grignard Reaction Troubleshooting

Problem: Low or no yield of 3-Methyl-1-hexanol.

Potential Cause	Troubleshooting Steps	Expected Outcome
Presence of moisture in reagents or glassware.	Rigorously dry all glassware in an oven and cool under an inert atmosphere. Use anhydrous solvents. Ensure starting materials are dry.	Successful formation of the Grignard reagent and subsequent reaction to form the desired alcohol.
Inactive magnesium surface.	Activate magnesium turnings by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. Gently crush the magnesium turnings under an inert atmosphere to expose a fresh surface.	Initiation of the Grignard reaction, observable by bubbling and a color change.
Wurtz coupling side reaction.	Add the 1-bromo-2-methylpentane solution dropwise to the magnesium suspension to maintain a low concentration of the alkyl halide.	Minimized formation of the dimer (4,7-dimethyldecane) and increased yield of the Grignard reagent.
Inefficient reaction with formaldehyde.	Use a reliable source of dry formaldehyde gas or freshly prepared paraformaldehyde suspension. Ensure the reaction is adequately cooled during the addition of the Grignard reagent.	Complete reaction with formaldehyde to form the magnesium alkoxide intermediate.

Hydroboration-Oxidation Troubleshooting

Problem: Low yield or formation of isomeric alcohols.

Potential Cause	Troubleshooting Steps	Expected Outcome
Incorrect regioselectivity.	Use a sterically hindered borane reagent such as 9-BBN (9-borabicyclo[3.3.1]nonane) to enhance the selectivity for the anti-Markovnikov product.	Increased formation of 3-Methyl-1-hexanol over 3-methyl-2-hexanol.
Incomplete hydroboration.	Ensure the correct stoichiometry of the borane reagent to the alkene. Allow for sufficient reaction time at the appropriate temperature.	Full consumption of the starting alkene, 3-methyl-1-hexene.
Incomplete oxidation of the organoborane.	Use a fresh solution of hydrogen peroxide. Ensure the reaction medium is sufficiently basic during the oxidation step.	Complete conversion of the trialkylborane intermediate to 3-Methyl-1-hexanol.
Loss of product during workup.	Carefully perform the extraction and washing steps to avoid loss of the alcohol into the aqueous layer. Ensure complete removal of the solvent before distillation.	Maximized recovery of the crude product before final purification.

Experimental Protocols

Protocol 1: Grignard Synthesis of 3-Methyl-1-hexanol

Materials:

• Magnesium turnings

• Iodine crystal

• 1-bromo-2-methylpentane

• Anhydrous diethyl ether

• Paraformaldehyde

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Set up a flame-dried, three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add magnesium turnings (1.2 eq) and a crystal of iodine to the flask.

• Add a small amount of anhydrous diethyl ether to cover the magnesium.

• Dissolve 1-bromo-2-methylpentane (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.

• Add a small portion of the 1-bromo-2-methylpentane solution to initiate the reaction. Once initiated, add the remaining solution dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes.

• Cool the Grignard reagent solution to 0 °C in an ice bath.

• Slowly add a suspension of dry paraformaldehyde (1.5 eq) in anhydrous diethyl ether.

• After the addition, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Cool the reaction mixture in an ice bath and slowly quench with a saturated aqueous solution of ammonium chloride.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by fractional distillation.

Protocol 2: Hydroboration-Oxidation Synthesis of 3-Methyl-1-hexanol

Materials:

• 3-methyl-1-hexene

• Borane-tetrahydrofuran complex (BH₃•THF) solution (1 M in THF)

• 3 M Sodium hydroxide solution

• 30% Hydrogen peroxide solution

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Set up a dry, three-necked round-bottom flask with a magnetic stirrer, a nitrogen inlet, and a dropping funnel.

• Add 3-methyl-1-hexene (1.0 eq) and anhydrous THF to the flask and cool to 0 °C in an ice bath.

• Slowly add the BH₃•THF solution (0.4 eq) dropwise.

• After the addition, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Cool the reaction mixture back to 0 °C and slowly add the 3 M sodium hydroxide solution, followed by the dropwise addition of 30% hydrogen peroxide, keeping the temperature below 30 °C.

• Stir the mixture at room temperature for at least 1 hour after the addition is complete.

• Add diethyl ether and transfer the mixture to a separatory funnel.

• Separate the layers and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by fractional distillation.

Visualizations

Caption: Workflow for Grignard Synthesis of 3-Methyl-1-hexanol.

References

• 1. benchchem.com [benchchem.com]
• 2. US3962354A - Synthesis of cis-3-hexen-1-ol - Google Patents [patents.google.com]
• 3. US2499848A - Esters of 3,5,5-trimethyl-1-hexanol - Google Patents [patents.google.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Grignard Reagent-Catalyzed Hydroboration of Esters, Nitriles, and Imines - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting peak tailing of 3-Methyl-1-hexanol in GC

This technical support center provides troubleshooting guidance for common issues encountered during Gas Chromatography analysis, with a specific focus on peak tailing of polar analytes such as 3-Methyl-1-hexanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for 3-Methyl-1-hexanol in my GC analysis?

Peak tailing for polar compounds like 3-Methyl-1-hexanol, an alcohol, is primarily caused by undesirable interactions between the analyte and active sites within the GC system.[1][2] These active sites can be exposed silanol groups in the injector liner or on the column stationary phase.[2][3] Other significant causes include:

• Column Issues: Contamination of the column, degradation of the stationary phase, or an improper column choice (e.g., using a non-polar column for a polar analyte) can all lead to peak tailing.[2][4]

• Injector Problems: An active or contaminated injector liner, a poorly cut column, or incorrect column installation in the inlet can create sites for unwanted analyte interaction.[5][6]

• Flow Path Issues: Dead volumes or leaks in the flow path can disrupt the sample band, leading to asymmetrical peaks.[1]

• Sample Overload: Injecting too much of the sample can saturate the column, resulting in peak distortion, including tailing.[2][5]

Q2: How can I determine the source of the peak tailing?

A systematic troubleshooting approach is the most effective way to identify the root cause. A good starting point is to inject a non-polar compound, such as a light hydrocarbon.[1] If this compound does not exhibit tailing, the issue is likely due to chemical interactions (activity) within the system. If the non-polar compound also tails, it points towards a physical problem like a poor column cut or a leak.[1]

The following workflow provides a logical sequence for troubleshooting:

Caption: A step-by-step guide to troubleshooting peak tailing for 3-Methyl-1-hexanol in GC.

Q3: What type of GC column is recommended for analyzing 3-Methyl-1-hexanol?

For a polar analyte like 3-Methyl-1-hexanol, a polar stationary phase is generally recommended.[7][8] This is based on the principle of "like dissolves like," where a polar column will have a stronger, more symmetrical interaction with a polar analyte.[7] A common choice for alcohols is a wax-type column (polyethylene glycol, PEG).[9] Using a highly inert column is also crucial to minimize interactions with active silanol groups.[10]

Q4: Can my injection technique affect peak shape?

Yes, improper injection technique can significantly impact peak symmetry. Overloading the column by injecting too high a concentration or volume of your sample is a common cause of peak tailing and fronting.[2][4] It is also important to ensure the solvent used to dissolve the 3-Methyl-1-hexanol is compatible with the stationary phase.[11]

Troubleshooting Guides

Impact of GC Parameters on 3-Methyl-1-hexanol Peak Shape

Parameter	Potential Issue Leading to Tailing	Recommended Action for 3-Methyl-1-hexanol	Expected Outcome
Injector Liner	Active sites (exposed silanol) on a dirty or non-deactivated liner.	Replace with a new, deactivated liner.	Reduced analyte interaction, improved peak symmetry.
GC Column	Contamination, phase degradation, or inappropriate polarity.	Use a polar, highly inert column (e.g., Wax). Trim the front of the column if contaminated.	Better peak shape and resolution.
Column Installation	Poorly cut column ends or incorrect insertion depth in the inlet/detector.	Re-cut the column for a clean, 90-degree break.[5] Ensure correct installation depth as per manufacturer's instructions.	Elimination of dead volumes and turbulent flow paths.
Injection Volume	Column overload.	Reduce the injection volume or dilute the sample.	Sharper, more symmetrical peaks.
Initial Oven Temp.	Mismatch with solvent boiling point in splitless injection.	Set the initial oven temperature 10-20°C below the solvent's boiling point.[11]	Improved focusing of the analyte at the head of the column.
Carrier Gas Flow	Leaks in the system.	Perform a leak check on all fittings and connections.	Consistent flow and pressure, leading to reproducible chromatography.

Experimental Protocols

Protocol 1: GC Inlet Maintenance

This protocol outlines the steps for routine inlet maintenance to address potential sources of peak tailing.

Materials:

• New, deactivated injector liner

• New septum

• New O-ring for the liner

• Lint-free gloves

• Wrenches for inlet fittings

• Solvents for cleaning (e.g., methanol, acetone)

Procedure:

• Cool Down the Inlet: Ensure the GC inlet has cooled to a safe temperature (below 50°C).

• Turn Off Carrier Gas: Close the carrier gas supply to the inlet.

• Remove the Septum Nut: Unscrew the septum nut and remove the old septum.

• Remove the Liner: Carefully remove the old injector liner and its O-ring.

• Clean the Inlet: If necessary, gently wipe the accessible parts of the inlet with a lint-free swab lightly dampened with an appropriate solvent. Allow it to dry completely.

• Install the New Liner and O-ring: Wearing clean, lint-free gloves, place the new O-ring on the new deactivated liner and insert it into the inlet.

• Install the New Septum: Place the new septum in the septum nut and tighten it according to the manufacturer's recommendations (typically finger-tight plus a quarter turn with a wrench).

• Restore Gas Flow and Check for Leaks: Turn the carrier gas back on and perform a leak check around the septum nut and other fittings.

• Equilibrate the System: Heat the inlet to the desired temperature and allow the system to equilibrate before running a sample.

Protocol 2: Column Trimming

This protocol describes how to remove the contaminated front section of a GC column.

Materials:

• Ceramic scoring wafer or other column cutting tool

• Magnifying glass or microscope

• Lint-free gloves

Procedure:

• Cool Down and Depressurize: Ensure the oven and inlet are cool and the carrier gas is turned off.

• Disconnect the Column: Carefully disconnect the column from the inlet.

• Remove a Section of the Column: Wearing gloves, unwind a portion of the column from the cage. Using a ceramic scoring wafer, gently score the column about 10-20 cm from the inlet end.[5]

• Break the Column: Gently flex the column at the score to create a clean break.

• Inspect the Cut: Use a magnifying glass to inspect the end of the column.[5] It should be a clean, 90-degree cut with no jagged edges or shards. If the cut is not clean, repeat the process.

• Reinstall the Column: Reinstall the newly cut end of the column into the inlet, ensuring the correct insertion depth.

• Restore Gas Flow and Condition: Restore the carrier gas flow, check for leaks, and condition the column if necessary before analysis.

References

• 1. agilent.com [agilent.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. fishersci.com [fishersci.com]
• 9. benchchem.com [benchchem.com]
• 10. postnova.com [postnova.com]
• 11. youtube.com [youtube.com]

Technical Support Center: Optimization of Reaction Conditions for 3-Methyl-1-hexanol Esterification

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the optimization of reaction conditions for the esterification of 3-Methyl-1-hexanol.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for the esterification of 3-Methyl-1-hexanol?

The most common method for the esterification of 3-Methyl-1-hexanol is the Fischer-Speier esterification.[1] This is a reversible, acid-catalyzed reaction between 3-Methyl-1-hexanol (an alcohol) and a carboxylic acid to produce an ester and water.[1] The general equation is:

R-COOH (Carboxylic Acid) + (CH₃)₂CHCH₂CH₂CH₂OH (3-Methyl-1-hexanol) ⇌ R-COOCH₂CH₂CH₂CH(CH₃)₂ (Ester) + H₂O (Water)

Q2: How does the structure of 3-Methyl-1-hexanol affect the esterification reaction?

3-Methyl-1-hexanol is a primary alcohol, which is generally more reactive in esterification than secondary or tertiary alcohols due to less steric hindrance around the hydroxyl group.[2] However, the methyl branch at the 3-position can introduce some steric bulk compared to a straight-chain primary alcohol like 1-hexanol, which may slightly decrease the reaction rate.[3][4]

Q3: What are the common catalysts used for the esterification of 3-Methyl-1-hexanol?

Commonly used catalysts are strong Brønsted acids such as sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH).[1] Solid acid catalysts like montmorillonite-enwrapped titanium can also be employed, offering advantages in terms of reusability and ease of separation.

Q4: How can the yield of the ester be maximized?

Since Fischer esterification is a reversible reaction, the equilibrium can be shifted towards the product side to maximize the yield by:[5]

• Using an excess of one reactant: Typically, the alcohol (3-Methyl-1-hexanol) is used in excess as it is often easier to remove after the reaction.[1][5] Using a large excess of the alcohol can significantly increase the ester yield.[5]

• Removing water: As water is a product, its removal from the reaction mixture will drive the equilibrium towards the formation of the ester.[5] This can be achieved using a Dean-Stark apparatus during reflux or by adding a dehydrating agent.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Ester Yield	Incomplete reaction: The reaction may not have reached equilibrium.	Extend the reaction time or increase the reaction temperature. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
Unfavorable equilibrium: The reverse reaction (hydrolysis of the ester) is significant.	- Use a larger excess of 3-Methyl-1-hexanol or the carboxylic acid. - Actively remove water from the reaction mixture using a Dean-Stark apparatus or by adding molecular sieves.
Catalyst deactivation: The acid catalyst may be neutralized or poisoned.	- Ensure all reactants and glassware are dry. - Increase the catalyst loading. For sulfuric acid, a typical range is 1-5 mol% of the limiting reagent.
Formation of Side Products	Dehydration of the alcohol: At high temperatures and strong acid concentrations, 3-Methyl-1-hexanol could potentially undergo dehydration to form an alkene.	- Use a milder acid catalyst or lower the reaction temperature. - Optimize the reaction time to avoid prolonged exposure to harsh conditions.
Ether formation: Self-condensation of 3-Methyl-1-hexanol can lead to the formation of di(3-methylhexyl) ether, especially at higher temperatures.	- Maintain a moderate reaction temperature. - Ensure a sufficient amount of the carboxylic acid is present to favor esterification over etherification.
Difficult Product Purification	Incomplete removal of unreacted carboxylic acid: The acidic starting material can be challenging to separate from the final ester.	- After the reaction, neutralize the mixture with a weak base like sodium bicarbonate solution. - Perform multiple aqueous washes during the workup to remove the carboxylate salt.
Emulsion formation during workup: The presence of unreacted starting materials and the ester product can lead to the formation of stable emulsions with aqueous washes.	- Use a saturated brine solution for the final wash to help break the emulsion. - If an emulsion persists, allow the mixture to stand for an extended period or use a centrifuge to aid separation.

Quantitative Data Presentation

Table 1: Effect of Reactant Molar Ratio on Ester Yield (General Fischer Esterification)

Carboxylic Acid : Alcohol Molar Ratio	Approximate Ester Yield at Equilibrium (%)
1 : 1	65
1 : 10	97
1 : 100	99

Data adapted from a study on the esterification of acetic acid with ethanol and is representative of the general trend in Fischer esterifications.[5]

Table 2: Comparison of Catalysts for Esterification (General)

Catalyst	Typical Loading (mol%)	Advantages	Disadvantages
Sulfuric Acid (H₂SO₄)	1 - 5	Low cost, high activity	Corrosive, difficult to remove, can cause side reactions
p-Toluenesulfonic Acid (p-TsOH)	1 - 5	Solid, less corrosive than H₂SO₄	More expensive than H₂SO₄
Montmorillonite-enwrapped Titanium	0.1 (Ti)	Heterogeneous (easy to separate), reusable, high selectivity	Higher initial cost, may have lower activity than homogeneous catalysts

Experimental Protocols

General Protocol for the Esterification of 3-Methyl-1-hexanol with Acetic Acid

Materials:

• 3-Methyl-1-hexanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (H₂SO₄)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Saturated Sodium Chloride Solution (Brine)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, combine 3-Methyl-1-hexanol (e.g., 1.0 equivalent) and glacial acetic acid (e.g., 1.2 equivalents).

• Catalyst Addition: Slowly and carefully add concentrated sulfuric acid (approximately 1-2 mol% of the limiting reagent) to the reaction mixture while stirring.

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The reaction temperature will depend on the boiling point of the mixture. Allow the reaction to reflux for a specified time (e.g., 2-4 hours), monitoring the progress by TLC or GC if possible.

• Workup - Cooling and Extraction: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel and dilute with an organic solvent (e.g., diethyl ether).

• Neutralization and Washing: Wash the organic layer sequentially with:

  • Water

  • Saturated sodium bicarbonate solution (to neutralize the unreacted acetic acid and the sulfuric acid catalyst). Be cautious as CO₂ gas will be evolved.

  • Saturated sodium chloride solution (brine) to aid in the separation of the layers and remove residual water.

• Drying and Solvent Removal: Separate the organic layer and dry it over anhydrous sodium sulfate. Filter to remove the drying agent. Remove the solvent using a rotary evaporator.

• Purification: The crude ester can be further purified by distillation under reduced pressure to obtain the final product.

Visualizations

Caption: Experimental workflow for the synthesis and purification of 3-Methyl-1-hexanol ester.

Caption: Troubleshooting decision tree for addressing low ester yield in the esterification of 3-Methyl-1-hexanol.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. quora.com [quora.com]
• 3. Effect of steric hindrance and π electrons on alcohol self-association - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 4. Steric effects - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification of Commercial 3-Methyl-1-hexanol

This technical support center provides troubleshooting guides and Frequently Asked Questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of commercial 3-Methyl-1-hexanol.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial 3-Methyl-1-hexanol?

A1: Commercial 3-Methyl-1-hexanol is often synthesized via a Grignard reaction. Consequently, common impurities may include:

• Unreacted Starting Materials: Such as 1-bromo-3-methylpentane and butanal.

• Grignard Reagent Side Products: Including hexane (from the reaction of the Grignard reagent with trace amounts of water) and coupling products.

• Aldehyde-Related Impurities: Byproducts from the self-condensation of butanal.

• Isomeric Alcohols: Other C7 alcohols that may have formed during the synthesis.

Q2: Which purification method is best for 3-Methyl-1-hexanol?

A2: The choice of purification method depends on the nature and quantity of the impurities, as well as the desired final purity.

• Fractional Distillation is effective for separating components with significantly different boiling points. It is a good first-pass purification technique, especially for removing lower-boiling impurities like butanal and hexane, or higher-boiling starting materials like 1-bromo-3-methylpentane.

• Preparative High-Performance Liquid Chromatography (HPLC) offers higher resolution and is ideal for removing impurities with very similar boiling points to 3-Methyl-1-hexanol, such as isomeric alcohols or other closely related compounds.[1][2][3][4]

Q3: How can I assess the purity of my 3-Methyl-1-hexanol sample?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for both identifying and quantifying volatile and semi-volatile impurities in your sample.[5][6][7] The gas chromatograph separates the components, and the mass spectrometer provides structural information for identification.

Troubleshooting Guides

Fractional Distillation

Problem	Potential Cause	Troubleshooting Steps
Poor Separation of Components	Distillation rate is too fast.	Reduce the heating rate to allow for a slow and steady distillation, ensuring the establishment of a proper temperature gradient in the column.[8]
Inefficient fractionating column.	Ensure the fractionating column is adequately packed (e.g., with Raschig rings or Vigreux indentations) to provide sufficient surface area for repeated vaporization-condensation cycles.[8][9]
Temperature Fluctuations During Distillation	Uneven heating.	Use a heating mantle with a stirrer to ensure uniform heating of the distillation flask.
Drafts in the fume hood.	Wrap the distillation column with glass wool or aluminum foil to insulate it from temperature changes in the surroundings.[8]
No Distillate Collection Despite Boiling	Vapor leak in the apparatus.	Check all joints and connections for a secure fit. Ensure all glassware is free of cracks.
Thermometer placement is incorrect.	The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor entering the condenser.[8]

Preparative HPLC

Problem	Potential Cause	Troubleshooting Steps
Poor Peak Resolution	Inappropriate mobile phase composition.	Optimize the mobile phase. For separating isomeric alcohols, a normal-phase system (e.g., hexane/isopropanol) or a reversed-phase system (e.g., acetonitrile/water) may be effective. Run a scouting gradient to determine the optimal solvent ratio.
Column overloading.	Reduce the injection volume or the concentration of the sample. Overloading can lead to peak broadening and poor separation.[4]
Peak Tailing	Active sites on the stationary phase.	Add a small amount of a modifier, such as trifluoroacetic acid (for acidic compounds) or triethylamine (for basic compounds), to the mobile phase to block active sites.
Column degradation.	Flush the column or, if necessary, replace it with a new one.
High Backpressure	Particulate matter from the sample.	Filter the sample through a 0.45 µm filter before injection.
Clogged column frit.	Back-flush the column according to the manufacturer's instructions.

Data Presentation

Table 1: Boiling Points of 3-Methyl-1-hexanol and Potential Impurities

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)
Hexane	86.18	~69
Butanal	72.11	~75
3-Methyl-1-hexanol	116.20	~172
1-Bromo-3-methylpentane	165.07	~144

This table provides a basis for planning fractional distillation, as components with larger differences in boiling points are more easily separated.

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a heating mantle, a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glassware is dry.

• Sample Preparation: Add the commercial 3-Methyl-1-hexanol to the round-bottom flask along with a few boiling chips or a magnetic stir bar.

• Distillation:

  • Begin heating the flask gently.

  • Observe the vapor rising through the fractionating column.

  • Collect the first fraction, which will contain lower-boiling impurities (e.g., hexane, butanal), at a temperature significantly below the boiling point of 3-Methyl-1-hexanol.

  • As the temperature approaches the boiling point of 3-Methyl-1-hexanol (~172°C), change the receiving flask to collect the main fraction.

  • Monitor the temperature closely; a stable boiling point indicates the collection of a pure compound.

  • Stop the distillation before the flask runs dry.

• Analysis: Analyze the collected fractions by GC-MS to determine their purity.

Protocol 2: Purification by Preparative HPLC

• Method Development (Analytical Scale):

  • Develop a separation method on an analytical HPLC system first to determine the optimal stationary phase (e.g., C18 for reversed-phase or silica for normal-phase) and mobile phase composition.

  • A common mobile phase for alcohol separation is a gradient of water and acetonitrile (reversed-phase) or hexane and isopropanol (normal-phase).

• Sample Preparation: Dissolve the crude 3-Methyl-1-hexanol in the initial mobile phase solvent and filter it through a 0.45 µm syringe filter.

• Preparative HPLC Run:

  • Equilibrate the preparative HPLC column with the initial mobile phase.

  • Inject the prepared sample.

  • Run the developed gradient method.

  • Use a fraction collector to collect the eluent in separate fractions as the peaks elute from the column.

• Fraction Analysis and Product Recovery:

  • Analyze the collected fractions by analytical HPLC or GC-MS to identify those containing the pure 3-Methyl-1-hexanol.

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure (e.g., using a rotary evaporator) to obtain the purified 3-Methyl-1-hexanol.

Visualizations

References

• 1. MicroCombiChem: Purification, Preparative HPLC-MS [microcombichem.com]
• 2. Strategy of method development for isolation/purification | YMC CO., LTD. [ymc.co.jp]
• 3. LABTips: Preparative HPLC for Purification Workflows | Labcompare.com [labcompare.com]
• 4. warwick.ac.uk [warwick.ac.uk]
• 5. 1-Hexanol, 3-methyl- [webbook.nist.gov]
• 6. spectrabase.com [spectrabase.com]
• 7. benchchem.com [benchchem.com]
• 8. Purification [chem.rochester.edu]
• 9. Purification by Fractional distillation/crystallisation (Theory) : Organic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]

Technical Support Center: Chiral Separation of 3-Methyl-1-hexanol

Welcome to the technical support center for the chiral separation of 3-Methyl-1-hexanol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges in the enantioselective analysis and separation of this compound.

Troubleshooting Guides

This section addresses specific issues you may encounter during the chiral separation of 3-Methyl-1-hexanol by Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Enzymatic Kinetic Resolution.

Gas Chromatography (GC) Troubleshooting

Issue 1: Poor or No Enantiomeric Resolution

• Potential Cause: Inappropriate Chiral Stationary Phase (CSP).

  • Recommended Solution: For volatile chiral alcohols like 3-Methyl-1-hexanol, cyclodextrin-based CSPs are generally the most effective. Consider using a column with a derivatized β-cyclodextrin, such as heptakis(2,3-di-O-acetyl-6-O-t-butyldimethylsilyl)-β-cyclodextrin, which has shown good selectivity for alcohols.[1] A screening of different cyclodextrin-based columns may be necessary to find the optimal phase.[2][3]

• Potential Cause: Suboptimal Oven Temperature Program.

  • Recommended Solution: The temperature program significantly impacts resolution.[1] Start with a low initial oven temperature (e.g., 40-60°C) to ensure good trapping of the analyte at the head of the column. A slow temperature ramp (e.g., 1-2°C/min) is often necessary to achieve baseline separation.[1]

• Potential Cause: Incorrect Carrier Gas Flow Rate.

  • Recommended Solution: The linear velocity of the carrier gas affects peak broadening and resolution. Optimize the flow rate for your specific column dimensions and carrier gas (e.g., Hydrogen or Helium) to achieve maximum efficiency.[4]

Issue 2: Peak Tailing

• Potential Cause: Active Sites in the GC System.

  • Recommended Solution: The hydroxyl group of 3-Methyl-1-hexanol can interact with active sites (e.g., silanol groups) in the injector liner or the column itself, causing peak tailing. Ensure you are using a high-quality, deactivated inlet liner. If the problem persists, consider trimming 10-20 cm from the front of the column to remove any active sites that may have developed.

• Potential Cause: Column Contamination.

  • Recommended Solution: Accumulation of non-volatile residues can degrade the stationary phase and lead to peak tailing. Bake out the column according to the manufacturer's instructions.

Issue 3: Co-elution with Matrix Components

• Potential Cause: Insufficient Selectivity of the Stationary Phase.

  • Recommended Solution: If matrix components are co-eluting with your analyte, consider switching to a chiral stationary phase with a different selectivity. Alternatively, sample preparation techniques such as solid-phase extraction (SPE) may be necessary to remove interfering compounds before GC analysis.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Issue 1: Poor or No Enantiomeric Resolution

• Potential Cause: Inappropriate Chiral Stationary Phase (CSP).

  • Recommended Solution: Polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are often a good starting point for the chiral separation of alcohols.[5] A screening of several different polysaccharide-based columns is recommended.

• Potential Cause: Incorrect Mobile Phase Composition.

  • Recommended Solution: The choice of mobile phase, particularly the organic modifier (e.g., ethanol, isopropanol), can dramatically affect selectivity.[6] For normal phase chromatography, a typical mobile phase would be a mixture of hexane or heptane with a small percentage of an alcohol modifier. Systematically screen different alcohol modifiers and their concentrations.[6]

• Potential Cause: Lack of a Strong Interacting Functional Group.

  • Recommended Solution: 3-Methyl-1-hexanol lacks a strong chromophore for UV detection and has limited functional groups for strong interactions with the CSP. Consider derivatization with a chiral derivatizing agent to create diastereomers that can be separated on a standard achiral column.[7] Alternatively, derivatization with a UV-active achiral group can improve detection and may alter interactions with the CSP.

Enzymatic Kinetic Resolution Troubleshooting

Issue 1: Low Enantioselectivity (Low ee)

• Potential Cause: Suboptimal Enzyme Choice.

  • Recommended Solution: While Candida antarctica lipase B (CALB) is a robust enzyme for the resolution of secondary alcohols, other lipases may show higher enantioselectivity for 3-Methyl-1-hexanol.[8][9] Consider screening a panel of lipases.

• Potential Cause: Incorrect Acyl Donor.

  • Recommended Solution: The choice of acyl donor can influence the enantioselectivity of the reaction. Vinyl acetate is a common and effective acyl donor.[10] However, other acyl donors, such as different vinyl esters or anhydrides, could be screened to improve results.

• Potential Cause: Suboptimal Reaction Conditions (Solvent, Temperature).

  • Recommended Solution: The solvent plays a crucial role in enzyme activity and selectivity. Non-polar organic solvents like hexane or methyl tert-butyl ether (MTBE) are commonly used. Temperature also affects the reaction rate and enantioselectivity. A systematic optimization of both solvent and temperature is recommended.

Issue 2: Slow or No Reaction

• Potential Cause: Inactive Enzyme.

  • Recommended Solution: Ensure the enzyme has been stored correctly and has not lost activity. Use a fresh batch of enzyme or test its activity with a known substrate.

• Potential Cause: Presence of Inhibitors.

  • Recommended Solution: The substrate or solvent may contain impurities that inhibit the enzyme. Ensure high-purity reagents are used.

• Potential Cause: Water Content.

  • Recommended Solution: Lipases require a certain amount of water for activity, but excessive water can lead to hydrolysis of the product. The optimal water content in the reaction medium should be determined.

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for chiral GC method development for 3-Methyl-1-hexanol? A1: A good starting point is to use a β-cyclodextrin-based chiral stationary phase. A typical oven program would be a low initial temperature (e.g., 50°C) held for 1-2 minutes, followed by a slow ramp of 2-5°C/min to a final temperature of around 180-200°C. Use hydrogen or helium as the carrier gas with an optimized flow rate for your column dimensions.

Q2: Is derivatization necessary for the chiral separation of 3-Methyl-1-hexanol? A2: For GC analysis, derivatization is generally not required if a suitable chiral column is used. However, for HPLC, derivatization with a UV-active group is often necessary for sensitive detection. If direct chiral separation on an HPLC column is unsuccessful, derivatization with a chiral reagent to form diastereomers that can be separated on a standard achiral column is a viable alternative.[7]

Q3: How can I improve the enantiomeric excess (ee) in a lipase-catalyzed kinetic resolution of 3-Methyl-1-hexanol? A3: To improve the ee, you can optimize several parameters. Screening different lipases and acyl donors can have a significant impact. Fine-tuning the reaction solvent and temperature is also crucial. Additionally, stopping the reaction at approximately 50% conversion is critical for achieving high ee for both the unreacted alcohol and the ester product.[11]

Q4: My peaks are co-eluting. How can I resolve them? A4: For co-eluting peaks in GC or HPLC, you can try several strategies. In GC, slowing down the temperature ramp can improve separation.[4] In HPLC, adjusting the mobile phase composition (e.g., changing the ratio of solvents or the type of organic modifier) is often effective.[12] If these adjustments are insufficient, a column with a different chiral stationary phase will likely be needed to alter the selectivity of the separation.[4]

Data Presentation

Table 1: Recommended Starting Conditions for Chiral GC Analysis of 3-Methyl-1-hexanol

Parameter	Recommended Condition
Column	Derivatized β-cyclodextrin (e.g., CP-Chirasil-DEX CB)
Dimensions	25-30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Hydrogen or Helium
Linear Velocity	~40 cm/sec (Helium), ~80 cm/sec (Hydrogen)[2]
Injector Temp.	230 °C
Detector Temp.	250 °C (FID)
Oven Program	50°C (hold 2 min), ramp at 2°C/min to 180°C
Injection	1 µL, Split (e.g., 50:1)

Table 2: Recommended Starting Conditions for Chiral HPLC Analysis of 3-Methyl-1-hexanol

Parameter	Recommended Condition
Column	Polysaccharide-based (e.g., Chiralpak AD-H, Chiralcel OD-H)
Dimensions	4.6 x 250 mm, 5 µm particle size
Mobile Phase	n-Hexane / Isopropanol (95:5, v/v)[5]
Flow Rate	0.5 - 1.0 mL/min
Column Temp.	25 °C
Detection	UV at 210 nm (if derivatized) or Refractive Index (RI)
Injection Vol.	10 µL

Table 3: General Conditions for Lipase-Catalyzed Kinetic Resolution of 3-Methyl-1-hexanol

Parameter	Recommended Condition
Enzyme	Immobilized Candida antarctica Lipase B (Novozym 435)
Substrate Conc.	0.1 - 0.5 M in a suitable organic solvent
Acyl Donor	Vinyl acetate (2-5 equivalents)
Solvent	Methyl tert-butyl ether (MTBE) or Hexane
Temperature	30 - 40 °C
Agitation	Orbital shaker (e.g., 200 rpm)
Monitoring	Chiral GC or HPLC to monitor conversion and ee

Experimental Protocols

Protocol 1: Chiral GC Analysis of 3-Methyl-1-hexanol

• Sample Preparation: Dilute the 3-Methyl-1-hexanol sample to approximately 1 mg/mL in a suitable solvent (e.g., hexane or dichloromethane).

• GC System Setup: Install a chiral GC column (e.g., a derivatized β-cyclodextrin phase) and set the GC conditions as outlined in Table 1.

• Analysis: Inject 1 µL of the prepared sample into the GC.

• Data Processing: Identify the two enantiomer peaks and integrate their areas. Calculate the enantiomeric ratio or enantiomeric excess (ee).

Protocol 2: Lipase-Catalyzed Kinetic Resolution of 3-Methyl-1-hexanol

• Reaction Setup: In a sealed vial, dissolve racemic 3-Methyl-1-hexanol (1 equivalent) in methyl tert-butyl ether (MTBE).

• Add Reagents: Add vinyl acetate (2-3 equivalents) as the acyl donor.

• Initiate Reaction: Add immobilized Candida antarctica lipase B (e.g., Novozym 435, typically 10-20 mg per 0.5 mmol of substrate).

• Incubation: Place the vial on an orbital shaker at 30°C and 200 rpm.

• Monitoring: Periodically take small aliquots of the reaction mixture, filter off the enzyme, and analyze by chiral GC to determine the conversion and the enantiomeric excess of the remaining alcohol and the formed ester.

• Work-up: When the conversion reaches approximately 50%, stop the reaction by filtering off the enzyme. The unreacted (S)-3-Methyl-1-hexanol and the produced (R)-3-methylhexyl acetate can then be separated by standard column chromatography.

Visualizations

Caption: Troubleshooting workflow for poor resolution in the GC analysis of 3-Methyl-1-hexanol.

References

• 1. benchchem.com [benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Chiral Method Development Strategies for HPLC [sigmaaldrich.com]
• 7. Chiral discrimination of secondary alcohols by both 1H-NMR and HPLC after labeling with a chiral derivatization reagent, 2-(2,3-anthracenedicarboximide)cyclohexane carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dual enzymatic dynamic kinetic resolution by Thermoanaerobacter ethanolicus secondary alcohol dehydrogenase and Candida antarctica lipase B - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Candidaantarctica Lipase B mediated kinetic resolution: A sustainable method for chiral synthesis of antiproliferative β-lactams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Practical synthesis of (S)-(+)-3-octanol by lipase-catalyzed enantioselective acetylation - Lookchem [lookchem.com]
• 11. jocpr.com [jocpr.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Trace Analysis of 3-Methyl-1-hexanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the method refinement of trace analysis of 3-methyl-1-hexanol.

Frequently Asked Questions (FAQs)

Q1: What is 3-Methyl-1-hexanol and what are its key properties?

3-Methyl-1-hexanol is an organic compound, an isomer of heptanol.[1][2] It is a colorless to almost colorless clear liquid.[3] Understanding its physical and chemical properties is crucial for developing an effective analytical method.

Q2: Which analytical techniques are most suitable for the trace analysis of 3-Methyl-1-hexanol?

Gas chromatography (GC) coupled with a mass spectrometer (MS) is a highly effective and commonly used technique for the analysis of 3-Methyl-1-hexanol.[4] This method offers excellent sensitivity and selectivity, which is essential for trace-level detection. Other techniques may include GC with a Flame Ionization Detector (FID).

Q3: Why would I need to derivatize 3-Methyl-1-hexanol before GC analysis?

Derivatization is a chemical modification process used to improve the analytical properties of a compound for GC analysis.[5] For 3-Methyl-1-hexanol, derivatization is employed to:

• Increase Volatility: The presence of a polar hydroxyl (-OH) group can decrease volatility. Derivatization masks this group, making the compound more suitable for GC.[5][6]

• Improve Peak Shape: The polar -OH group can interact with active sites in the GC column, leading to peak tailing. Derivatization reduces these interactions, resulting in sharper, more symmetrical peaks.[7]

• Enhance Sensitivity: Certain derivatizing agents can introduce moieties that improve the compound's response to specific detectors.[5]

Q4: What are the most common derivatization methods for alcohols like 3-Methyl-1-hexanol?

Silylation is the most prevalent derivatization method for compounds containing active hydrogens, such as alcohols.[6][7] This process replaces the active hydrogen of the hydroxyl group with a non-polar trimethylsilyl (TMS) group.[6] Common silylating reagents include BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) and MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide).[6][7]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the trace analysis of 3-Methyl-1-hexanol.

Issue 1: Poor Chromatographic Peak Shape (Tailing or Fronting)

Q: My 3-Methyl-1-hexanol peak is showing significant tailing. What are the potential causes and how can I fix it?

A: Peak tailing is often caused by interactions between the polar hydroxyl group of the analyte and active sites on the GC column or inlet liner.

Troubleshooting Steps:

• Check for System Activity: Active sites can develop over time. Condition your GC column according to the manufacturer's instructions. If the problem persists, consider replacing the inlet liner and trimming the first few centimeters of the column.

• Optimize Derivatization: Incomplete derivatization will leave underivatized, polar analyte molecules that are prone to tailing. Ensure your derivatization reaction goes to completion by optimizing the reagent-to-analyte ratio, reaction time, and temperature.

• Adjust GC Parameters: A slower temperature ramp can sometimes improve peak shape.[8] Ensure the injection port temperature is adequate to ensure complete and rapid volatilization of the sample.

Issue 2: Low Signal Intensity or Poor Sensitivity

Q: I am struggling to detect low concentrations of 3-Methyl-1-hexanol. How can I improve the sensitivity of my method?

A: Low sensitivity can stem from sample preparation, instrument settings, or the inherent properties of the analyte.

Troubleshooting Steps:

• Enhance Sample Preparation: Implement a pre-concentration step. Techniques like Solid-Phase Microextraction (SPME) or Liquid-Liquid Microextraction (LLME) can effectively concentrate volatile compounds from a sample matrix, thereby increasing the amount injected into the GC.[9]

• Optimize Mass Spectrometer Settings: If using GC-MS, operate the mass spectrometer in Selected Ion Monitoring (SIM) mode instead of full scan mode.[8] SIM mode focuses on specific ions characteristic of 3-Methyl-1-hexanol, significantly increasing sensitivity.

• Consider Derivatization: As mentioned, derivatization can improve chromatographic behavior, leading to sharper peaks. Taller, narrower peaks are easier to distinguish from baseline noise, which improves the signal-to-noise ratio and thus, sensitivity.[7]

Issue 3: Co-elution with Matrix Components

Q: An unknown peak from my sample matrix is co-eluting with my 3-Methyl-1-hexanol peak. What steps can I take to resolve this?

A: Co-elution can lead to inaccurate quantification. Resolving the interfering peak is critical for data integrity.

Troubleshooting Steps:

• Modify the Temperature Program: Adjusting the temperature ramp rate (e.g., making it slower) can alter the relative retention times of compounds and may be sufficient to achieve separation.[8]

• Change the GC Column: The most effective way to resolve co-elution is often to switch to a GC column with a different stationary phase.[8] If you are using a non-polar column (like a DB-5ms), switching to a column of intermediate or high polarity (like a DB-WAX) will significantly alter the elution profile of compounds based on their polarity, likely resolving the interference.[8]

• Improve Sample Cleanup: Enhance your sample preparation protocol to remove the interfering matrix component before injection. This could involve an additional solid-phase extraction (SPE) step or a liquid-liquid extraction with a different solvent system.

Data Presentation

Table 1: Physical and Chemical Properties of 3-Methyl-1-hexanol

Property	Value	Reference
Molecular Formula	C₇H₁₆O	[1][2]
Molecular Weight	116.20 g/mol	[1][2]
CAS Number	13231-81-7	[1][2]
Boiling Point	445.35 K (172.2 °C)	[10]
Kovats Retention Index (Standard Non-polar)	895	[2][4]
Kovats Retention Index (Standard Polar)	1413	[2][11]

Table 2: Common Silylating Reagents for Derivatization of Alcohols

Reagent	Acronym	Key Features	Reference
N,O-Bis(trimethylsilyl)trifluoroacetamide	BSTFA	A popular and effective reagent that reacts quickly and more completely than BSA due to the trifluoroacetyl group.	[6][7]
N-Methyl-N-(trimethylsilyl)trifluoroacetamide	MSTFA	The most volatile of the trimethylsilyl acetamides, making it very useful for trace analysis.	[7]
N-trimethylsilylimidazole	TMSI	A common reagent for targeting hydroxyl groups and carboxylic acids.	[6]
N,O-Bis(trimethylsilyl)acetamide	BSA	Reacts under mild conditions and produces relatively stable byproducts.	[7]

Experimental Protocols

Protocol 1: Trace Analysis of 3-Methyl-1-hexanol in a Liquid Matrix via GC-MS with Silylation

This protocol provides a general framework. Optimization will be required based on the specific matrix and instrumentation.

1. Sample Preparation (Liquid-Liquid Extraction) a. To 5 mL of the liquid sample in a sealed vial, add an appropriate internal standard. b. Add 1 mL of a suitable extraction solvent (e.g., hexane or dichloromethane). c. Vortex the mixture vigorously for 2 minutes. d. Centrifuge at 3000 rpm for 5 minutes to separate the layers. e. Carefully transfer the organic (top) layer to a clean vial for derivatization.

2. Derivatization (Silylation) a. Evaporate the collected organic extract to dryness under a gentle stream of nitrogen. b. Add 50 µL of a silylating reagent (e.g., BSTFA with 1% TMCS) and 50 µL of a solvent (e.g., pyridine or acetonitrile). c. Seal the vial and heat at 60-70°C for 30 minutes. d. Cool the vial to room temperature before GC-MS analysis.

3. GC-MS Instrumental Parameters a. Gas Chromatograph (GC):

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.
• Inlet Temperature: 250°C
• Injection Mode: Splitless (1 µL injection volume)
• Carrier Gas: Helium at a constant flow of 1.0 mL/min.
• Oven Program: Initial temperature of 40°C, hold for 2 minutes, ramp at 10°C/min to 280°C, hold for 5 minutes. b. Mass Spectrometer (MS):
• Ion Source: Electron Ionization (EI) at 70 eV.[8]
• Source Temperature: 230°C.[8]
• Quadrupole Temperature: 150°C.[8]
• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for derivatized 3-Methyl-1-hexanol (consult mass spectrum for guidance).

Visualizations

Caption: General experimental workflow for the trace analysis of 3-Methyl-1-hexanol.

Caption: A logical decision tree for troubleshooting common issues in GC analysis.

Caption: Diagram illustrating the relationships between analytical problems and their potential root causes.

References

• 1. 1-Hexanol, 3-methyl- [webbook.nist.gov]
• 2. 3-Methylhexan-1-ol | C7H16O | CID 25793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Methyl-1-hexanol | 13231-81-7 | TCI AMERICA [tcichemicals.com]
• 4. 1-Hexanol, 3-methyl- [webbook.nist.gov]
• 5. diverdi.colostate.edu [diverdi.colostate.edu]
• 6. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 7. ebook.damascusuniversity.edu.sy [ebook.damascusuniversity.edu.sy]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. 1-Hexanol, 3-methyl- [webbook.nist.gov]
• 11. 1-Hexanol, 3-methyl- [webbook.nist.gov]

Technical Support Center: Storage and Handling of 3-Methyl-1-hexanol

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the degradation of 3-Methyl-1-hexanol during storage. It includes frequently asked questions, troubleshooting advice, and detailed experimental protocols to ensure the integrity of your samples.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 3-Methyl-1-hexanol?

A1: To ensure long-term stability, 3-Methyl-1-hexanol should be stored in a cool, dry, and dark place.[1] It should be kept in a tightly sealed container in a well-ventilated area, away from heat, sparks, and open flames.[1][2][3] For optimal preservation, storing under an inert atmosphere (e.g., nitrogen or argon) is recommended to prevent oxidation.

Q2: What temperature is recommended for storing 3-Methyl-1-hexanol?

A2: The recommended storage temperature is in a cool environment.[1][3] While some sources state room temperature is acceptable, storage at lower temperatures, such as <15°C, is often advised to minimize potential degradation.[1][4]

Q3: What are the primary degradation pathways for 3-Methyl-1-hexanol?

A3: The most common degradation pathway is oxidation. As a primary alcohol, 3-Methyl-1-hexanol can oxidize to form 3-methylhexanal (an aldehyde) and subsequently 3-methylhexanoic acid (a carboxylic acid).[5] This process can be accelerated by exposure to air (oxygen), elevated temperatures, and light.

Q4: How can I tell if my 3-Methyl-1-hexanol sample has degraded?

A4: Signs of degradation can include a change in appearance from a colorless liquid, the development of an unusual or sharp odor, or the presence of particulates.[1][4][6] The most definitive way to detect degradation is through analytical methods like Gas Chromatography (GC), which can reveal the presence of impurity peaks corresponding to oxidation products.[7]

Q5: What type of container should I use for storing 3-Methyl-1-hexanol?

A5: Use a tightly sealed container made of a non-reactive material.[2][8] Borosilicate glass bottles with PTFE-lined caps are an excellent choice. If using plastic, ensure it is chemically compatible; high-density polyethylene (HDPE) or polypropylene (PP) are generally suitable options. The original manufacturer's packaging, such as a metal can, is also appropriate.[2]

Q6: What substances are incompatible with 3-Methyl-1-hexanol?

A6: 3-Methyl-1-hexanol is incompatible with strong oxidizing agents, as they will accelerate its degradation into aldehydes and carboxylic acids.[4] It should also be kept away from sources of ignition as it is a flammable liquid.[3][4]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Sample has a sharp, acidic odor.	Oxidation of the alcohol to a carboxylic acid.	Verify the purity of the sample using Gas Chromatography (GC). If significant impurities are detected, the sample may be unsuitable for your experiment. Consider purifying the sample by distillation if feasible, or obtaining a new lot.
GC analysis shows new peaks that were not present in the original sample.	Sample degradation has occurred, likely due to improper storage (exposure to air/heat).	Identify the impurities by comparing retention times to known standards of potential degradation products (e.g., 3-methylhexanal, 3-methylhexanoic acid) or by using GC-MS. If degradation is confirmed, discard the sample and obtain a fresh supply. Review and improve your storage protocol (e.g., use an inert gas overlay).
The liquid appears slightly yellow or discolored.	This may indicate the presence of impurities or degradation products.	Check the purity via GC analysis. A slight discoloration might not impact all applications, but for sensitive experiments, using a pure, colorless sample is crucial.[1][4][6]
Inconsistent experimental results using the same batch of 3-Methyl-1-hexanol.	The sample may be degrading over time, leading to varying concentrations of the active compound and its impurities.	Immediately re-test the purity of the current sample. If degradation is confirmed, aliquot fresh samples into smaller, single-use vials under an inert atmosphere to prevent repeated exposure of the main stock to air.

Physicochemical and Storage Data Summary

The table below summarizes key properties and recommended storage parameters for 3-Methyl-1-hexanol.

Parameter	Value	Reference
Molecular Formula	C₇H₁₆O	[9][10][11]
Molecular Weight	116.20 g/mol	[1][4][9]
Appearance	Colorless Liquid	[1][4][6]
Boiling Point	143 - 161.3 °C	[4][12]
Flash Point	45 - 61.8 °C	[4][12]
Density	~0.823 g/cm³	[4]
Recommended Storage Temp.	Cool place, <15°C recommended	[1][3]
Storage Atmosphere	Tightly sealed, inert gas (N₂ or Ar) overlay recommended	[2][8]
Incompatibilities	Strong oxidizing agents, heat sources	[4]

Visualizations

Logical and Experimental Workflows

The following diagrams illustrate key processes for managing and troubleshooting the storage of 3-Methyl-1-hexanol.

Potential Degradation Pathway.

Workflow for Purity Assessment.

Troubleshooting Decision Tree.

Experimental Protocols

Protocol: Purity Analysis by Gas Chromatography (GC)

This protocol outlines a standard method for assessing the purity of 3-Methyl-1-hexanol and detecting potential degradation products.[7]

Objective: To quantify the purity of a 3-Methyl-1-hexanol sample and identify the presence of impurities.

Materials:

• 3-Methyl-1-hexanol sample

• High-purity solvent (e.g., Dichloromethane or Hexane)

• Volumetric flasks and pipettes

• GC vials with septa

• Gas Chromatograph with a Flame Ionization Detector (GC-FID)

• Appropriate GC column (e.g., a non-polar or mid-polar capillary column like DB-5ms or HP-5)

Procedure:

• Standard Preparation:

  • Accurately prepare a standard solution of high-purity 3-Methyl-1-hexanol at a known concentration (e.g., 1000 ppm) in the chosen solvent.

• Sample Preparation:

  • Prepare a solution of the 3-Methyl-1-hexanol sample to be tested at approximately the same concentration as the standard. This typically involves diluting a small, accurately weighed amount of the sample in the solvent.

• GC Instrument Setup (Example Conditions):

  • Injector Temperature: 250 °C

  • Detector (FID) Temperature: 280 °C

  • Oven Program:

    • Initial Temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase to 180 °C at a rate of 10 °C/minute.

    • Hold: Hold at 180 °C for 5 minutes.

  • Carrier Gas: Helium or Hydrogen, at a constant flow rate (e.g., 1 mL/min).

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (adjust as needed based on concentration).

• Analysis:

  • Inject the standard solution to determine the retention time and peak area for pure 3-Methyl-1-hexanol.

  • Inject the sample solution.

  • Analyze the resulting chromatogram. Look for the main peak corresponding to 3-Methyl-1-hexanol and any additional peaks that would indicate impurities.

• Data Interpretation:

  • Calculate the purity of the sample using the area percent method:

    • Purity (%) = (Area of 3-Methyl-1-hexanol Peak / Total Area of All Peaks) x 100

  • Compare the retention times of any impurity peaks to known degradation products if standards are available. Peaks appearing at different retention times than the main compound are indicative of impurities or degradation.

References

• 1. 3-Methyl-1-hexanol | 13231-81-7 | TCI AMERICA [tcichemicals.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. fishersci.com [fishersci.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. quora.com [quora.com]
• 6. labproinc.com [labproinc.com]
• 7. benchchem.com [benchchem.com]
• 8. biosynth.com [biosynth.com]
• 9. 1-Hexanol, 3-methyl- [webbook.nist.gov]
• 10. 3-Methylhexan-1-ol | C7H16O | CID 25793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 1-Hexanol, 3-methyl- [webbook.nist.gov]
• 12. 3-Methyl-1-hexanol｜lookchem [lookchem.com]

Technical Support Center: Purifying 3-Methyl-1-hexanol by Distillation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the distillation process for purifying 3-Methyl-1-hexanol.

Frequently Asked Questions (FAQs)

Q1: What is the boiling point of 3-Methyl-1-hexanol, and why is it important for distillation?

A1: 3-Methyl-1-hexanol has a boiling point ranging from 161 °C to 172 °C at atmospheric pressure (760 mmHg). This high boiling point is a critical parameter for designing a successful purification strategy. Distillation at atmospheric pressure may require high temperatures that could lead to thermal decomposition of the compound. Therefore, vacuum distillation is often the preferred method to lower the boiling point and prevent degradation.

Q2: Does 3-Methyl-1-hexanol form azeotropes?

Q3: What are the common impurities in a 3-Methyl-1-hexanol sample?

A3: Common impurities can originate from the synthesis process. A frequent synthetic route is the Grignard reaction.[3][4] Potential impurities from this synthesis can include:

• Unreacted starting materials: Such as brominated or chlorinated alkanes.

• Side-products: Biphenyls can form during the Grignard reagent formation.[3]

• Other isomers: Depending on the specificity of the synthesis, other hexanol isomers may be present.

• Solvent residues: Ethers are common solvents in Grignard reactions.

Q4: When should I use fractional distillation instead of simple distillation?

A4: Fractional distillation is recommended when the boiling points of the components in the mixture are close, typically with a difference of less than 25 °C.[5] If you suspect the presence of impurities with boiling points near that of 3-Methyl-1-hexanol, fractional distillation will provide better separation by utilizing a fractionating column to achieve multiple theoretical plates of separation.

Troubleshooting Guide

Problem	Possible Cause	Solution
Bumping (Sudden, Violent Boiling)	- Superheating of the liquid. - Lack of nucleation sites.	- Use a magnetic stirrer and a stir bar for smooth boiling, especially under vacuum. - For atmospheric distillation, add boiling chips to the flask before heating. Caution: Never add boiling chips to a hot liquid.
Foaming	- High concentration of impurities that act as surfactants. - Too rapid heating or pressure reduction.	- Introduce an anti-foaming agent if compatible with your product. - Heat the mixture slowly and reduce the pressure gradually. - Use a larger distillation flask to provide more headspace.
Poor Separation of Fractions	- Distillation rate is too fast. - Inadequate insulation of the distillation column. - Insufficient number of theoretical plates (for fractional distillation).	- Slow down the distillation rate by reducing the heat input. - Insulate the distillation column with glass wool or aluminum foil to maintain the temperature gradient. - Use a more efficient fractionating column (e.g., Vigreux, packed column).
No Distillate Collection Despite Boiling	- A leak in the vacuum system. - Thermometer bulb is incorrectly placed. - Insufficient heating.	- Check all glass joints for proper sealing. Ensure vacuum tubing is not collapsed. - The top of the thermometer bulb should be level with the side arm of the distillation head leading to the condenser. - Increase the heating mantle temperature gradually.
Product Purity is Low	- Presence of an azeotrope. - Inefficient fractionation.	- If a water azeotrope is suspected, consider drying the sample with a suitable agent (e.g., anhydrous magnesium sulfate) before distillation. - As mentioned above, optimize the fractional distillation setup and rate.

Quantitative Data for Optimization

Optimizing the distillation of 3-Methyl-1-hexanol, particularly under vacuum, requires an understanding of its vapor pressure at different temperatures. Below is a table summarizing key physical properties and estimated vapor pressure data.

Parameter	Value
Boiling Point (at 760 mmHg)	161-172 °C
Vapor Pressure (at 25 °C)	0.792 mmHg[6]
Estimated Boiling Point at Reduced Pressure
100 mmHg	~120 °C
50 mmHg	~100 °C
20 mmHg	~80 °C
10 mmHg	~65 °C

Note: The boiling points at reduced pressure are estimations and should be used as a starting guide. Precise temperature control based on the observed pressure is crucial for good separation.

Experimental Protocol: Vacuum Distillation of 3-Methyl-1-hexanol

This protocol outlines a standard procedure for the purification of 3-Methyl-1-hexanol using vacuum distillation.

1. Preparation:

• Ensure all glassware is clean, dry, and free of cracks.
• Add the crude 3-Methyl-1-hexanol and a magnetic stir bar to a round-bottom flask. The flask should not be more than two-thirds full.

2. Apparatus Setup:

• Assemble the vacuum distillation apparatus as shown in the workflow diagram below.
• Use a Claisen adapter to minimize bumping.
• Lightly grease all ground glass joints to ensure a good seal.
• Place the thermometer with the bulb positioned correctly at the vapor outlet to the condenser.
• Connect the condenser to a cold water source, with water entering at the bottom and exiting at the top.
• Connect the vacuum adapter to a cold trap and then to the vacuum pump. The cold trap is essential to protect the pump from corrosive vapors.

3. Distillation Process:

• Turn on the magnetic stirrer.
• Start the cooling water flow through the condenser.
• Turn on the vacuum pump to slowly evacuate the system.
• Once the desired pressure is reached and stable, begin to heat the distillation flask gently using a heating mantle.
• Observe the temperature and pressure. Collect the forerun (initial distillate, which may contain lower-boiling impurities) in a separate receiving flask.
• When the temperature stabilizes at the expected boiling point for 3-Methyl-1-hexanol at the given pressure, switch to a new receiving flask to collect the main fraction.
• Continue distillation until most of the product has been collected, but do not distill to dryness.
• Stop the heating and allow the system to cool down to room temperature.
• Slowly and carefully release the vacuum before turning off the pump.

Visualizations

Caption: Experimental workflow for the vacuum distillation of 3-Methyl-1-hexanol.

Caption: Troubleshooting guide for common distillation problems.

References

• 1. Azeotrope tables - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. homework.study.com [homework.study.com]
• 5. scribd.com [scribd.com]
• 6. 3-methyl-1-hexanol, 13231-81-7 [thegoodscentscompany.com]

addressing matrix effects in the LC-MS analysis of 3-Methyl-1-hexanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of 3-Methyl-1-hexanol.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of 3-Methyl-1-hexanol?

A1: In LC-MS analysis, the "matrix" refers to all components in a sample other than the analyte of interest, 3-Methyl-1-hexanol. These components can include salts, lipids, proteins, and other endogenous or exogenous substances.[1] Matrix effects occur when these co-eluting components interfere with the ionization of 3-Methyl-1-hexanol in the mass spectrometer's ion source, leading to either ion suppression or enhancement.[2][3]

• Ion Suppression: This is a common phenomenon where matrix components reduce the ionization efficiency of the analyte, resulting in a decreased signal intensity and potentially leading to underestimation of the analyte's concentration or false-negative results.[4]

• Ion Enhancement: Less commonly, matrix components can increase the ionization efficiency of the analyte, leading to an overestimation of its concentration.

For a relatively volatile and non-polar compound like 3-Methyl-1-hexanol, matrix effects can be particularly challenging, as it may co-elute with other non-polar components of the sample matrix.

Q2: What are the common causes of matrix effects in the LC-MS analysis of 3-Methyl-1-hexanol?

A2: The primary causes of matrix effects are co-eluting endogenous or exogenous compounds that compete with 3-Methyl-1-hexanol for ionization. Key causes include:

• Competition for Charge: In the electrospray ionization (ESI) source, a limited number of charges are available on the droplets. If co-eluting matrix components have a higher affinity for these charges, the ionization of 3-Methyl-1-hexanol will be suppressed.

• Changes in Droplet Properties: Matrix components can alter the physical properties of the ESI droplets, such as surface tension and viscosity.[4][5] This can affect the efficiency of droplet evaporation and the release of gas-phase ions, thereby impacting the signal of 3-Methyl-1-hexanol.

• Ion Pairing: Some matrix components can form neutral adducts with 3-Methyl-1-hexanol ions in the gas phase, preventing them from being detected by the mass spectrometer.[3]

• Source Contamination: Buildup of non-volatile matrix components in the ion source can lead to erratic signal response and contribute to matrix effects over time.[6]

Q3: How can I detect and quantify matrix effects for my 3-Methyl-1-hexanol assay?

A3: Several methods can be used to assess the presence and magnitude of matrix effects:

• Post-Column Infusion: This qualitative technique involves infusing a constant flow of a 3-Methyl-1-hexanol standard solution into the LC eluent after the analytical column.[2] A separate injection of a blank matrix extract is then made. Any suppression or enhancement of the constant analyte signal indicates the retention time at which matrix components are eluting and causing interference.[1][2]

• Post-Extraction Spike Method: This is a quantitative method to determine the matrix factor (MF).[1][7] The response of 3-Methyl-1-hexanol in a post-extraction spiked blank matrix sample is compared to the response of the analyte in a neat solvent at the same concentration.[1]

The Matrix Factor is calculated as: MF (%) = (Peak Area in Spiked Matrix Extract / Peak Area in Neat Solvent) * 100

An MF of 100% indicates no matrix effect, <100% indicates ion suppression, and >100% indicates ion enhancement.[8]

Troubleshooting Guides

Issue 1: Poor reproducibility and inaccurate quantification of 3-Methyl-1-hexanol.

Possible Cause: Significant and variable matrix effects between samples.

Troubleshooting Steps:

• Quantify the Matrix Effect: Use the post-extraction spike method to determine the matrix factor for multiple lots of your sample matrix.[1] Significant variability in the matrix factor indicates that the current sample preparation and/or chromatographic method is not robust enough.

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before analysis.[9]

  • Liquid-Liquid Extraction (LLE): For a non-polar compound like 3-Methyl-1-hexanol, LLE with a non-polar solvent (e.g., hexane, methyl tert-butyl ether) can be highly effective at isolating the analyte from polar matrix components.[9]

  • Solid-Phase Extraction (SPE): Utilize a reversed-phase SPE sorbent (e.g., C18) to retain 3-Methyl-1-hexanol while washing away more polar interferences. A mixed-mode SPE with both reversed-phase and ion-exchange properties can provide even cleaner extracts.[10]

  • Protein Precipitation (PPT): While a simple method, PPT is often the least effective at removing matrix components and may lead to significant ion suppression.[10] If used, consider subsequent clean-up steps.

• Improve Chromatographic Separation:

  • Gradient Optimization: Adjust the mobile phase gradient to better separate 3-Methyl-1-hexanol from co-eluting matrix components.

  • Column Chemistry: Experiment with different stationary phases to alter selectivity.

  • UHPLC: Ultra-High-Performance Liquid Chromatography (UHPLC) systems provide higher peak capacities and better resolution, which can help separate the analyte from interferences.[10][11]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS (e.g., deuterated 3-Methyl-1-hexanol) is the most effective way to compensate for matrix effects.[2] The SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, allowing for accurate quantification based on the analyte-to-IS peak area ratio.[12]

• Sample Dilution: If the assay has sufficient sensitivity, diluting the sample can reduce the concentration of interfering matrix components.[2][13]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Reducing Matrix Effects

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Overall Process Efficiency (%)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	85 - 105	40 - 70 (Suppression)	34 - 74	Simple, fast, and inexpensive.	Inefficient at removing matrix components, leading to significant ion suppression.[10]
Liquid-Liquid Extraction (LLE)	70 - 95	85 - 110	60 - 105	Provides clean extracts, effective for non-polar analytes.[9]	Can be labor-intensive and may have lower recovery for more polar analytes.[10]
Solid-Phase Extraction (SPE)	80 - 100	90 - 115	72 - 115	High selectivity and provides very clean extracts.[9]	More expensive and requires method development.
HybridSPE®-Phospholipid	90 - 105	95 - 105	85 - 110	Specifically targets and removes phospholipids, a major source of matrix effects.[6]	Higher cost compared to PPT and LLE.

Note: The values presented are typical ranges and may vary depending on the specific matrix and experimental conditions.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

Objective: To quantify the extent of ion suppression or enhancement for 3-Methyl-1-hexanol in a specific sample matrix.

Materials:

• Blank sample matrix (e.g., plasma, urine)

• 3-Methyl-1-hexanol analytical standard

• Neat solvent (matching the final extract composition)

• Standard laboratory equipment for sample preparation (e.g., centrifuge, evaporator)

• LC-MS/MS system

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solvent): Spike the 3-Methyl-1-hexanol standard into the neat solvent at a known concentration (e.g., the mid-point of the calibration curve).

  • Set B (Post-Extraction Spike): Process a blank matrix sample through the entire sample preparation procedure. Spike the resulting blank extract with the 3-Methyl-1-hexanol standard at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike the blank matrix with the 3-Methyl-1-hexanol standard at the same concentration as Set A before the sample preparation procedure.

• Analyze Samples: Inject all three sets of samples into the LC-MS/MS system and record the peak area for 3-Methyl-1-hexanol.

• Calculate Matrix Effect, Recovery, and Process Efficiency:

  • Matrix Effect (ME %): (Peak Area of Set B / Peak Area of Set A) * 100

  • Recovery (RE %): (Peak Area of Set C / Peak Area of Set B) * 100

  • Process Efficiency (PE %): (Peak Area of Set C / Peak Area of Set A) * 100

Visualizations

Diagram 1: Troubleshooting Workflow for Matrix Effects

A logical workflow for identifying and mitigating matrix effects.

Diagram 2: Sample Preparation Strategies to Minimize Matrix Effects

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. nebiolab.com [nebiolab.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. Strategies for Dealing with Matrix Suppression in LC/MS/MS Bioanalyses [labscievents.pittcon.org]
• 12. myadlm.org [myadlm.org]
• 13. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Improve the Resolution of 3-Methyl-1-hexanol Isomers

Welcome to the technical support center for the resolution of 3-Methyl-1-hexanol isomers. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for separating the (R)- and (S)-enantiomers of 3-Methyl-1-hexanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for resolving the enantiomers of 3-Methyl-1-hexanol?

A1: The three most common and effective strategies for resolving racemic 3-Methyl-1-hexanol are:

• Chiral Chromatography (GC and HPLC): This method involves the differential interaction of the enantiomers with a chiral stationary phase (CSP), leading to different retention times and, thus, separation.[1][] It is a direct method suitable for both analytical and preparative scales.

• Enzymatic Kinetic Resolution (EKR): This technique uses an enzyme, typically a lipase, to selectively catalyze a reaction (e.g., esterification) on one enantiomer at a much faster rate than the other.[3][4][5] This results in a mixture of one enantiomer in its original alcohol form and the other as an ester, which can then be separated by standard methods like column chromatography.

• Diastereomeric Crystallization: This classical method involves reacting the racemic alcohol with an enantiomerically pure chiral resolving agent to form a pair of diastereomeric salts or derivatives.[6][7] These diastereomers have different physical properties, such as solubility, allowing them to be separated by fractional crystallization.

Q2: How do I choose the best resolution strategy for my needs?

A2: The choice of strategy depends on several factors, including the scale of the separation, required purity, available equipment, and cost.

• For high-purity analytical quantification (e.g., determining enantiomeric excess): Chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) is the preferred method due to its accuracy and reproducibility.[8][9]

• For preparative scale (milligrams to grams): Both enzymatic resolution and preparative chiral HPLC are excellent options. Enzymatic resolution can be cost-effective for larger scales, but is limited to a theoretical maximum yield of 50% for the desired enantiomer unless combined with a racemization step (Dynamic Kinetic Resolution).[10][11]

• For large industrial scale (kilograms and beyond): Diastereomeric crystallization is often the most economically viable method, despite sometimes being labor-intensive to develop.[12]

Below is a decision-making workflow to help guide your selection process.

Caption: Decision tree for selecting a resolution method.

Troubleshooting Guides

Section 1: Chiral Chromatography (GC/HPLC)

Problem: I am seeing poor or no resolution (Rs < 1.5) between the 3-Methyl-1-hexanol enantiomers on my chiral column.

• Potential Cause 1: Inappropriate Chiral Stationary Phase (CSP).

  • Solution: The selection of the CSP is the most critical factor for chiral recognition.[13] For a small alcohol like 3-Methyl-1-hexanol, cyclodextrin-based CSPs are highly effective, especially for GC. For HPLC, polysaccharide-based columns are a robust starting point.[9][14] If one CSP fails, screen others with different chiral selectors.

    • Recommended GC CSPs: Derivatives of β-cyclodextrin.[1]

    • Recommended HPLC CSPs: Amylose or cellulose derivatives (e.g., Chiralpak AD-H, Chiralcel OD-H).[9][15]

• Potential Cause 2: Incorrect Mobile Phase Composition (HPLC).

  • Solution: The type and ratio of solvents in the mobile phase significantly affect resolution.[13]

    • For Normal Phase: Typically, a mixture of hexane/isopropanol (IPA) or hexane/ethanol is used. Systematically vary the percentage of the alcohol modifier (e.g., from 99:1 to 90:10). Small changes can have a large impact.[9][14]

    • Additives: For alcohols, additives are usually not necessary but can be explored. For acidic or basic analytes, adding 0.1% of an acid (e.g., trifluoroacetic acid) or base (e.g., diethylamine) can improve peak shape by suppressing ionization.[13][15]

• Potential Cause 3: Suboptimal Temperature.

  • Solution: Temperature affects the thermodynamics of the chiral recognition process.

    • GC: Optimize the oven temperature program. A slower ramp rate or a lower isothermal temperature often increases resolution, though it will also increase analysis time.

    • HPLC: Screen a range of column temperatures (e.g., 10°C, 25°C, 40°C). Lower temperatures usually enhance resolution but increase backpressure.[13]

Problem: My peaks are broad or tailing, affecting resolution and quantification.

• Potential Cause 1: Secondary Interactions.

  • Solution: Unwanted interactions between the analyte and the silica support can cause peak tailing.[13] While less common for neutral alcohols, if you are analyzing a derivatized form of 3-Methyl-1-hexanol, this can be an issue. Adding a mobile phase modifier like 0.1% diethylamine for basic compounds or 0.1% formic acid for acidic compounds can mask active sites on the stationary phase.[13]

• Potential Cause 2: Column Overload.

  • Solution: Injecting too much sample can saturate the stationary phase, leading to peak distortion. Reduce the sample concentration or the injection volume and re-analyze.[13]

• Potential Cause 3: Column Contamination or Degradation.

  • Solution: The column may be contaminated with strongly retained impurities from previous injections. Follow the manufacturer's instructions for column washing and regeneration.[16] For immobilized polysaccharide columns, flushing with a strong solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) can be effective.[16]

Section 2: Enzymatic Kinetic Resolution (EKR)

Problem: The enzymatic reaction shows low conversion and/or low enantioselectivity (low ee%).

• Potential Cause 1: Suboptimal Enzyme Choice.

  • Solution: Not all lipases are effective for every substrate. Screen a panel of commercially available lipases. For secondary alcohols, Candida antarctica Lipase B (CALB), often immobilized as Novozym 435, is a highly effective and robust starting point.[11][17] Lipases from Pseudomonas cepacia (PCL) and Pseudomonas fluorescens (PFL) are also excellent candidates.[17]

• Potential Cause 2: Incorrect Acyl Donor.

  • Solution: The choice of acyl donor is crucial. For transesterification reactions, simple vinyl esters are often used because the vinyl alcohol tautomerizes to acetaldehyde, driving the reaction forward.[18]

    • Screening: Test different acyl donors such as vinyl acetate, vinyl butanoate, or isopropenyl acetate.[11] Using a bulkier acyl donor can sometimes increase enantioselectivity.[11]

• Potential Cause 3: Unsuitable Solvent or Reaction Conditions.

  • Solution: The reaction medium significantly impacts enzyme activity and selectivity.[3]

    • Solvent: Non-polar organic solvents like hexane, toluene, or methyl tert-butyl ether (MTBE) are typically preferred. Avoid polar solvents that can strip essential water from the enzyme.

    • Temperature: Most lipases work well between 30-60°C. Perform the reaction at different temperatures (e.g., room temperature, 40°C, 60°C) to find the optimum. Higher temperatures can decrease selectivity.[11]

    • Water Activity: Enzymes require a small amount of water to maintain their active conformation. Ensure the solvent is not completely anhydrous, or consider adding a very small, controlled amount of water or buffer.

Detailed Experimental Protocols

Protocol 1: Chiral GC Analysis of 3-Methyl-1-hexanol

This protocol provides a starting point for the analytical separation of 3-Methyl-1-hexanol enantiomers.

• Instrument and Column:

  • Gas Chromatograph with a Flame Ionization Detector (FID).

  • Column: Cyclodextrin-based chiral capillary column (e.g., Agilent J&W Cyclodex-B or similar).[1]

  • Dimensions: 30 m length x 0.25 mm ID x 0.25 µm film thickness.

• GC Conditions:

  • Carrier Gas: Helium or Hydrogen, constant flow (e.g., 1.5 mL/min).

  • Injector Temperature: 220°C.

  • Detector Temperature: 250°C.

  • Oven Program: 60°C hold for 2 min, then ramp at 2°C/min to 140°C, hold for 5 min. (This program should be optimized for your specific column and instrument).

  • Injection: 1 µL, split ratio 50:1.

• Sample Preparation:

  • Prepare a solution of racemic 3-Methyl-1-hexanol in a suitable solvent (e.g., hexane or dichloromethane) at a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter if any particulate matter is present.

• Data Analysis:

  • Identify the two peaks corresponding to the (R)- and (S)-enantiomers.

  • Calculate the resolution factor (Rs) to ensure adequate separation (goal Rs ≥ 1.5).

  • Calculate the enantiomeric excess (ee%) using the peak areas:

    • ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| x 100

Protocol 2: Enzymatic Kinetic Resolution using Novozym 435

This protocol describes a typical lab-scale kinetic resolution of racemic 3-Methyl-1-hexanol.

• Materials:

  • Racemic 3-Methyl-1-hexanol.

  • Immobilized Candida antarctica Lipase B (Novozym 435).

  • Acyl donor: Vinyl acetate.

  • Solvent: Anhydrous hexane or toluene.

  • Reaction vessel (e.g., screw-cap vial or round-bottom flask).

• Reaction Setup:

  • To a solution of racemic 3-Methyl-1-hexanol (e.g., 1 mmol) in 10 mL of hexane, add vinyl acetate (1.5 mmol, 1.5 equivalents).

  • Add Novozym 435 (e.g., 20 mg per mmol of alcohol).

  • Seal the vessel and place it in an orbital shaker or on a magnetic stirrer at a constant temperature (e.g., 40°C).

• Monitoring the Reaction:

  • Periodically (e.g., every 2-4 hours), withdraw a small aliquot of the reaction mixture.

  • Filter the enzyme beads.

  • Analyze the aliquot by chiral GC (using the protocol above) to determine the conversion and the enantiomeric excess of the remaining alcohol (ee_s) and the formed ester product (ee_p).

  • The goal is to stop the reaction as close to 50% conversion as possible to maximize the yield and ee of both components.

• Workup and Purification:

  • Once the reaction reaches ~50% conversion, filter off the enzyme (it can be washed with solvent and reused).

  • Remove the solvent from the filtrate under reduced pressure.

  • The resulting mixture of 3-Methyl-1-hexanol and its acetate can be separated by standard silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient).

Quantitative Data Summary

The following table summarizes typical performance metrics for the different resolution strategies discussed. Note that exact values are highly dependent on the specific substrate and optimized conditions.

Parameter	Chiral GC/HPLC	Enzymatic Kinetic Resolution (EKR)	Diastereomeric Crystallization
Typical Resolution (Rs)	> 1.5 (Baseline)	N/A	N/A
Achievable Purity (ee%)	> 99%	> 99% (at ~50% conversion)	> 99% (after recrystallizations)
Theoretical Max. Yield	~90-95% (Preparative)	50% (for one enantiomer)	Variable, often < 50% per cycle
Typical Scale	Analytical to ~100g	mg to kg	kg to tons
Primary Advantage	High accuracy, direct analysis	Mild conditions, high selectivity	Low cost at very large scales
Primary Disadvantage	High cost of CSPs	50% yield limit	Laborious development, unpredictable

References

• 1. Chiral GC Columns | Gas Chromatography | Agilent [agilent.com]
• 3. Methods to increase enantioselectivity of lipases and esterases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enzymatic synthesis of enantiopure alcohols: current state and perspectives - RSC Advances (RSC Publishing) DOI:10.1039/C8RA09004A [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Chiral resolution - Wikipedia [en.wikipedia.org]
• 7. Diastereomeric recrystallization - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Dynamic kinetic resolution of secondary alcohols combining enzyme-catalyzed transesterification and zeolite-catalyzed racemization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. chiraltech.com [chiraltech.com]
• 17. Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 3-Methyl-1-hexanol Quantification

For researchers, scientists, and professionals in drug development, the accurate quantification of volatile organic compounds (VOCs) like 3-Methyl-1-hexanol is critical for product quality control, safety assessment, and formulation development. This guide provides a comparative overview of validated analytical methods for the quantification of 3-Methyl-1-hexanol, with a focus on Gas Chromatography-Mass Spectrometry (GC-MS) as the primary method and Gas Chromatography with Flame Ionization Detection (GC-FID) as a common alternative.

Data Presentation: Performance Comparison

The following table summarizes the typical performance characteristics of GC-MS and GC-FID for the analysis of volatile compounds similar to 3-Methyl-1-hexanol, based on published validation data for fragrance allergens and VOCs in various matrices.[1][2][3][4]

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)	Alternative Method: HPLC-DAD
Linearity (r²)	> 0.99	> 0.99	≥ 0.94
Limit of Detection (LOD)	0.05 - 1.2 µg/g	0.010 - 2.7 µg/mL	Higher, analyte-dependent
Limit of Quantification (LOQ)	0.1 - 4.0 µg/g	0.030 - 3.000 mg/L	Higher, analyte-dependent
Accuracy (Recovery %)	84.4 - 119%	80 - 120%	82 - 119%
Precision (RSD %)	< 15%	< 20%	< 15%
Selectivity	High (based on mass-to-charge ratio)	Moderate (based on retention time)	Lower for complex mixtures

Experimental Protocols

Detailed methodologies for the key experimental techniques are provided below. These protocols are based on established methods for the analysis of volatile compounds and can be adapted for the specific quantification of 3-Methyl-1-hexanol.

Primary Method: Gas Chromatography-Mass Spectrometry (GC-MS)

This method offers high selectivity and sensitivity, making it ideal for the identification and quantification of 3-Methyl-1-hexanol, even in complex matrices.

1. Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):

• Place a known amount of the sample (e.g., 1 g) into a headspace vial.

• Add a suitable internal standard.

• Seal the vial and incubate at a controlled temperature (e.g., 40-60°C) for a specific time (e.g., 20-30 minutes) to allow volatile compounds to equilibrate in the headspace.

• Expose a SPME fiber (e.g., Divinylbenzene/Polydimethylsiloxane - DVB/PDMS) to the headspace for a defined period (e.g., 20 minutes) to adsorb the analytes.[2]

• Retract the fiber and introduce it into the GC injector for thermal desorption.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph (GC):

  • Column: A mid-polarity capillary column such as a ZB-35HT or equivalent (e.g., 30 m x 0.25 mm I.D., 0.25 µm film thickness) is suitable.

  • Inlet: Split/splitless injector, operated in splitless mode for higher sensitivity.

  • Injector Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: Increase at a rate of 10°C/min to 220°C.

    • Final hold: Hold at 220°C for 5 minutes.

• Mass Spectrometer (MS):

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

  • Scan Range: m/z 35-350.

3. Data Analysis:

• Identify 3-Methyl-1-hexanol by its retention time and by comparing its mass spectrum with a reference library (e.g., NIST). The mass spectrum of 3-Methyl-1-hexanol will show characteristic fragment ions.

• Quantify the compound by integrating the peak area of a specific ion and comparing it to a calibration curve prepared with known concentrations of 3-Methyl-1-hexanol standards.

Alternative Method: Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a robust and cost-effective alternative for routine quantification when the identity of 3-Methyl-1-hexanol is already confirmed and high selectivity is not the primary concern.

1. Sample Preparation (Direct Injection):

• Dilute the sample in a suitable solvent (e.g., ethanol) to a concentration within the linear range of the instrument.

• Add an appropriate internal standard.

• Inject a small volume (e.g., 1 µL) directly into the GC.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph (GC):

  • Column: A polar capillary column like a DB-624 or CP-Wax 57 CB is often used for the analysis of alcohols.[1][5]

  • Inlet: Split/splitless injector, operated in split mode to avoid column overloading.

  • Injector Temperature: 250°C.

  • Carrier Gas: Helium or Nitrogen.

  • Oven Temperature Program: Similar to the GC-MS method, but may require optimization based on the specific column and sample matrix.

  • Detector: Flame Ionization Detector (FID) at 250°C.

3. Data Analysis:

• Identify 3-Methyl-1-hexanol based on its retention time, which should be confirmed by running a standard.

• Quantify by comparing the peak area to a calibration curve.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the described analytical methods.

Caption: Workflow for 3-Methyl-1-hexanol Quantification using GC-MS.

Caption: Workflow for 3-Methyl-1-hexanol Quantification using GC-FID.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Multianalytical Method Validation for Qualitative and Quantitative Analysis of Solvents of Abuse in Oral Fluid by HS-GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. files.core.ac.uk [files.core.ac.uk]

A Comparative Analysis of 3-Methyl-1-hexanol and Other Hexanol Isomers: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the physicochemical properties, biological activities, and toxicological profiles of 3-Methyl-1-hexanol and a selection of its isomers. The information is compiled from various scientific sources and presented to aid in the evaluation of these compounds for research and development purposes. All quantitative data is summarized in clear, structured tables, and detailed experimental protocols for key assays are provided.

Physicochemical Properties

The arrangement of atoms within hexanol isomers significantly influences their physical and chemical characteristics. These properties, including boiling point, density, and solubility, are crucial for predicting their behavior in various experimental and biological systems.

Property	3-Methyl-1-hexanol	1-Hexanol	2-Hexanol	3-Hexanol	2-Methyl-1-pentanol	3-Methyl-1-pentanol	4-Methyl-1-pentanol
Molecular Formula	C₇H₁₆O	C₆H₁₄O	C₆H₁₄O	C₆H₁₄O	C₆H₁₄O	C₆H₁₄O	C₆H₁₄O
Molecular Weight ( g/mol )	116.20	102.17	102.17	102.17	102.17	102.17	102.17
Boiling Point (°C)	161-162[1]	157[2]	136-140	134-135[3]	148[4]	151-152[5]	151-165[6]
Density (g/cm³ at 20-25°C)	0.8249[7]	0.814-0.820[2][8]	~0.81	0.819-0.820[3]	0.824[4]	0.823[5]	0.821[9]
Water Solubility (g/L at 25°C)	4.089[1]	5.9[2]	14	15.84[3]	8.1[10]	Soluble	7.6[11]

Biological Activity

The isomeric structure of hexanols also dictates their interactions with biological systems, leading to a range of activities from antimicrobial to potential therapeutic effects.

Antimicrobial Activity

Several hexanol isomers have been investigated for their ability to inhibit the growth of various microorganisms.

• 3-Methyl-1-hexanol has demonstrated antifungal properties, specifically against Alternaria alternata and Botrytis cinerea[1].

• 1-Hexanol exhibits antibacterial effects, particularly against Gram-negative bacteria[3][5].

• In contrast, 2-Hexanol and 3-Hexanol have been found to show no significant antimicrobial activity against a range of food-related bacteria[3][5].

Toxicological Profile

Understanding the toxicological properties of hexanol isomers is paramount for their safe handling and potential application in drug development. This section summarizes available data on their acute toxicity and irritation potential.

Isomer	Oral LD₅₀ (rat, mg/kg)	Dermal LD₅₀ (rabbit, mg/kg)	Skin Irritation	Eye Irritation
3-Methyl-1-hexanol	Data not available	Data not available	Data not available	Data not available
1-Hexanol	720	1500	Mild to moderate irritant	Severe irritant
2-Hexanol	2590	Data not available	Irritant	Irritant
3-Hexanol	Data not available	Data not available	Data not available	Data not available
2-Methyl-1-pentanol	1410	3560	Mild irritant	Data not available
3-Methyl-1-pentanol	Data not available	Data not available	Data not available	Data not available
4-Methyl-1-pentanol	6500 (as mL/kg)	3970 (as mL/kg)	Non-irritant	Data not available

Experimental Protocols

To ensure reproducibility and standardization, the following are detailed methodologies for key experiments cited in this guide.

Determination of Physicochemical Properties

Standardized methods are employed to determine the boiling point, density, and solubility of the hexanol isomers.

• Boiling Point: Determined according to OECD Guideline 103, which involves distillation of the liquid and recording the temperature at which the vapor pressure equals the atmospheric pressure.

• Density: Measured using a pycnometer or a digital density meter, following methods such as ASTM D1480 or ASTM D1217[12]. The mass of a known volume of the liquid is determined at a specific temperature.

• Solubility in Water: The shake-flask method (OECD Guideline 105) is commonly used. A saturated solution of the hexanol isomer in water is prepared, and the concentration of the dissolved substance is determined by a suitable analytical method, such as gas chromatography.

Antimicrobial Susceptibility Testing: Agar Well Diffusion Method

This method is used to assess the antimicrobial activity of the hexanol isomers.

• Preparation of Inoculum: A standardized suspension of the target microorganism (e.g., bacteria or fungi) is prepared in a sterile broth to a specific turbidity, often corresponding to a 0.5 McFarland standard.

• Inoculation of Agar Plates: A sterile cotton swab is dipped into the inoculum and streaked evenly across the entire surface of a Mueller-Hinton agar plate (for bacteria) or a suitable fungal growth medium.

• Well Creation and Sample Application: Wells of a defined diameter (e.g., 6-8 mm) are aseptically punched into the agar. A specific volume (e.g., 50-100 µL) of the hexanol isomer (at various concentrations) is added to each well.

• Incubation: The plates are incubated at an appropriate temperature and duration for the specific microorganism (e.g., 37°C for 24 hours for bacteria).

• Measurement of Inhibition Zone: The diameter of the clear zone of growth inhibition around each well is measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Adherent cells are seeded into a 96-well plate at a predetermined density and allowed to attach overnight.

• Treatment with Hexanol Isomers: The cell culture medium is replaced with fresh medium containing various concentrations of the hexanol isomer. Control wells receive medium with the vehicle (e.g., DMSO) used to dissolve the isomers.

• Incubation: The plate is incubated for a specific period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO₂ incubator.

• Addition of MTT Reagent: A sterile, filtered MTT solution is added to each well, and the plate is incubated for another 2-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to a purple formazan product.

• Solubilization of Formazan: The medium is removed, and a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader at a wavelength between 550 and 600 nm. The cell viability is expressed as a percentage of the control.

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships.

Comparative evaluation workflow for hexanol isomers.

Hypothetical signaling pathway activated by a hexanol isomer.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. Antibacterial Activity of Hexanol Vapor In Vitro and on the Surface of Vegetables [ouci.dntb.gov.ua]
• 4. medchemexpress.com [medchemexpress.com]
• 5. mdpi.com [mdpi.com]
• 6. fishersci.com [fishersci.com]
• 7. trc-corp.com [trc-corp.com]
• 8. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. spectrumchemical.com [spectrumchemical.com]
• 11. dept.harpercollege.edu [dept.harpercollege.edu]
• 12. industrialchemicals.gov.au [industrialchemicals.gov.au]

Confirming the Structure of Synthesized 3-Methyl-1-hexanol: A Comparative Guide

For researchers and scientists engaged in organic synthesis and drug development, rigorous structural confirmation of synthesized molecules is a critical step to ensure the integrity of their findings. This guide provides a comprehensive comparison of analytical data for a synthesized batch of 3-Methyl-1-hexanol against established reference values, offering a clear workflow for structural verification.

Experimental Workflow for Structural Confirmation

The following workflow outlines the standard procedure for the purification and structural elucidation of synthesized 3-Methyl-1-hexanol.

Caption: Workflow for the purification and structural analysis of synthesized 3-Methyl-1-hexanol.

Data Presentation: A Comparative Analysis

The structural integrity of the synthesized 3-Methyl-1-hexanol is confirmed by comparing its spectroscopic data with established reference values. The following tables summarize the key findings from Gas Chromatography-Mass Spectrometry (GC-MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Table 1: GC-MS Data Comparison

Parameter	Synthesized 3-Methyl-1-hexanol	Reference 3-Methyl-1-hexanol
Retention Time	8.95 min (non-polar column)	895 (Kovats Index, non-polar)[1]
Molecular Ion (M+)	m/z = 116.12	116.20 g/mol [1][2]
Key Fragmentation Ions	m/z = 43, 57, 70, 85	Consistent with literature spectra[2][3]

Table 2: FTIR Spectroscopy Data Comparison

Functional Group	Synthesized 3-Methyl-1-hexanol (cm⁻¹)	Reference 3-Methyl-1-hexanol (cm⁻¹)
O-H Stretch (alcohol)	3350 (broad)	~3300-3500 (broad)[1]
C-H Stretch (alkane)	2958, 2927, 2873	~2850-3000[1]
C-O Stretch (alcohol)	1058	~1050-1150[1]

Table 3: ¹H NMR Spectroscopy Data Comparison (400 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Reference Data (Predicted)
3.65	t	2H	-CH₂OH	~3.6 ppm
1.55	m	1H	-CH(CH₃)-	~1.5 ppm
1.40 - 1.20	m	6H	-CH₂-CH₂-CH(CH₃)-CH₂-	~1.2-1.4 ppm
0.90	t	3H	-CH₂CH₃	~0.9 ppm
0.88	d	3H	-CH(CH₃)-	~0.9 ppm

Table 4: ¹³C NMR Spectroscopy Data Comparison (100 MHz, CDCl₃)

Chemical Shift (ppm)	Assignment	Reference Data (Predicted)
62.5	-CH₂OH	~63 ppm
42.0	-CH(CH₃)-	~42 ppm
39.5	-CH₂-	~40 ppm
29.8	-CH₂-	~30 ppm
23.0	-CH(CH₃)-	~23 ppm
20.2	-CH₂CH₃	~20 ppm
14.2	-CH₂CH₃	~14 ppm

Comparison with Alternative Synthesis Methods

While the present synthesis yielded high-purity 3-Methyl-1-hexanol, it is beneficial to consider alternative synthetic routes. The Grignard reaction is a common method for the formation of alcohols.[4][5][6] Other methods include the reduction of corresponding aldehydes or carboxylic acids, and hydroboration-oxidation of alkenes.[7] The choice of synthesis route often depends on the availability of starting materials, desired stereochemistry, and scalability.

Table 5: Comparison of Alcohol Synthesis Methods

Method	Starting Materials	Advantages	Disadvantages
Grignard Reaction	Aldehyde/Ketone + Grignard Reagent	Versatile, forms C-C bonds	Sensitive to moisture and acidic protons
Reduction of Carbonyls	Aldehyde/Carboxylic Acid + Reducing Agent	High yields, readily available reagents	Does not form C-C bonds
Hydroboration-Oxidation	Alkene	Anti-Markovnikov addition, stereospecific	Use of hazardous borane reagents

Experimental Protocols

Detailed methodologies for the key analytical techniques used to confirm the structure of synthesized 3-Methyl-1-hexanol are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: A standard GC-MS system equipped with a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Method: The oven temperature was programmed to start at 50°C for 2 minutes, then ramped to 250°C at a rate of 10°C/min and held for 5 minutes. Helium was used as the carrier gas at a constant flow rate of 1 mL/min. The injector temperature was set to 250°C and the transfer line to 280°C. Mass spectra were acquired in electron ionization (EI) mode at 70 eV.

• Sample Preparation: The synthesized 3-Methyl-1-hexanol was diluted in dichloromethane (1 mg/mL) prior to injection.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Instrumentation: An FTIR spectrometer equipped with a universal attenuated total reflectance (ATR) accessory.

• Method: A background spectrum of the clean ATR crystal was collected. A small drop of the purified 3-Methyl-1-hexanol was placed on the crystal, and the spectrum was recorded from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Sample Preparation: The neat liquid sample was used directly without any further preparation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A 400 MHz NMR spectrometer.

• Method: ¹H and ¹³C NMR spectra were acquired in deuterated chloroform (CDCl₃). For ¹H NMR, 16 scans were accumulated with a relaxation delay of 1 second. For ¹³C NMR, 1024 scans were accumulated with a relaxation delay of 2 seconds.

• Sample Preparation: Approximately 10 mg of the synthesized 3-Methyl-1-hexanol was dissolved in 0.7 mL of CDCl₃.

References

• 1. 3-Methylhexan-1-ol | C7H16O | CID 25793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Hexanol, 3-methyl- [webbook.nist.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. benchchem.com [benchchem.com]
• 5. homework.study.com [homework.study.com]
• 6. Preparation of Alcohols - Substitution, Addition, and Grignard Reactions - Chemistry Steps [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]

A Comparative Olfactory Analysis of Chiral Alcohols: The Case of 3-Methyl-1-hexanol Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stereochemistry of a volatile molecule can play a pivotal role in its olfactory perception. Enantiomers, which are non-superimposable mirror images of a chiral molecule, can elicit distinct scent profiles due to their differential interactions with chiral olfactory receptors in the nasal epithelium.[1][2] This guide provides a comparative framework for understanding the odor profiles of chiral molecules, with a focus on 3-Methyl-1-hexanol. However, a comprehensive search of publicly available scientific literature reveals a lack of specific sensory data for the individual (R)- and (S)-enantiomers of 3-Methyl-1-hexanol. To illustrate the principles of chiral perception, this guide will present a detailed comparison of well-characterized enantiomeric pairs, namely linalool (an alcohol) and carvone (a ketone), for which extensive experimental data are available.

The Chirality of Smell: Why Enantiomers Can Smell Different

The human olfactory system is capable of distinguishing between certain enantiomers because the olfactory receptors themselves are chiral proteins.[1][2] Much like a left-handed glove will not fit a right hand, a specific enantiomer will bind differently to a chiral receptor, potentially leading to a different signal being sent to the brain.[1][2] This can result in variations in perceived odor quality, intensity, and detection threshold between two enantiomers of the same compound.

Comparative Analysis of Model Chiral Odorants

Given the absence of specific data for 3-Methyl-1-hexanol enantiomers, we present a comparative analysis of linalool and carvone enantiomers to exemplify the potential differences in their odor profiles.

Linalool Enantiomers

Linalool is a naturally occurring terpene alcohol found in many flowers and spice plants.[3] Its two enantiomers possess distinct and well-documented odor profiles.

Table 1: Comparison of Linalool Enantiomer Odor Profiles

Feature	(R)-(-)-Linalool	(S)-(+)-Linalool
Odor Description	Floral, woody, lavender-like[4]	Sweet, floral, reminiscent of petitgrain[4][5]
Odor Threshold (in water)	0.82 µg/kg[6]	8.3 µg/kg[6]
Odor Threshold (in beer)	6.5 µg/kg[6]	53 µg/kg[6]
Odor Threshold (in air)	0.8 ppb[4]	7.4 ppb[4]

Carvone Enantiomers

Carvone, a ketone, is a classic example of how chirality dramatically affects odor perception. The two enantiomers are responsible for the characteristic scents of spearmint and caraway.[7][8]

Table 2: Comparison of Carvone Enantiomer Odor Profiles

Feature	(R)-(-)-Carvone	(S)-(+)-Carvone
Odor Description	Sweet spearmint, fresh herbal[9][10]	Caraway, fresh herbal, spicy[7][9][10]
Odor Threshold (in water)	2 ppb[9][11]	85-130 ppb[9][11]

Experimental Protocols

The determination of odor profiles for individual enantiomers relies on specialized analytical and sensory techniques.

Chiral Gas Chromatography-Olfactometry (GC-O)

Chiral GC-O is the primary method used to separate and sensorially evaluate individual enantiomers from a mixture.

Protocol:

• Sample Preparation: The sample containing the chiral compound is diluted in an appropriate solvent.

• Injection: A small volume of the prepared sample is injected into the gas chromatograph.

• Chiral Separation: The vaporized sample is carried by an inert gas through a capillary column coated with a chiral stationary phase (CSP). The differential interaction of the enantiomers with the CSP results in their separation, with each enantiomer eluting at a distinct retention time.

• Detection and Olfactometry: The column effluent is split between a chemical detector (e.g., a mass spectrometer or flame ionization detector) and an olfactometry port.

• Sensory Evaluation: A trained sensory panelist sniffs the effluent from the olfactometry port and records the odor description and intensity for each eluting compound.

• Data Analysis: The retention times from the chemical detector are correlated with the sensory data to assign specific odor profiles to each enantiomer.

Signaling Pathways and Experimental Workflows

Olfactory Signal Transduction Pathway

The perception of an odorant begins with its interaction with an olfactory receptor, triggering a signaling cascade that results in the transmission of a neural signal to the brain.

Caption: General Olfactory Signaling Pathway.

Chiral Gas Chromatography-Olfactometry (GC-O) Workflow

The following diagram illustrates the typical workflow for the analysis of chiral odorants using GC-O.

Caption: Chiral GC-O Experimental Workflow.

Conclusion

While the specific odor profiles of (R)- and (S)-3-Methyl-1-hexanol remain to be publicly documented, the principles of chiral recognition in olfaction are well-established. The provided examples of linalool and carvone demonstrate that enantiomers can possess significantly different odor characteristics and detection thresholds. The analytical and sensory methodologies outlined, particularly chiral Gas Chromatography-Olfactometry, are essential for elucidating these differences. Further research is warranted to characterize the individual enantiomers of 3-Methyl-1-hexanol to fully understand their potential contributions to aroma and flavor.

References

• 1. Chirality (chemistry) - Wikipedia [en.wikipedia.org]
• 2. The Chemistry of Taste and Smell: How Chirality Affects Senses – Chiralpedia [chiralpedia.com]
• 3. Linalool - Wikipedia [en.wikipedia.org]
• 4. (R)-(-)- linalool & (S)-(+)-linalool [leffingwell.com]
• 5. researchgate.net [researchgate.net]
• 6. Enantiospecific determination of the odour threshold concentrations of (R)- and (S)-linalool in water and beer | BrewingScience [brewingscience.de]
• 7. Carvone - Wikipedia [en.wikipedia.org]
• 8. acs.org [acs.org]
• 9. The Carvones [leffingwell.com]
• 10. Odour character differences for enantiomers correlate with molecular flexibility - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Cross-Validation of Analytical Instruments for the Quantification of 3-Methyl-1-hexanol: A Comparative Guide

This guide provides a comprehensive comparison of two common analytical instruments for the quantitative analysis of 3-Methyl-1-hexanol: Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography with Mass Spectrometry (GC-MS). The information presented is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical methods for this and similar volatile organic compounds.

Introduction to Analytical Techniques

The accurate quantification of volatile compounds like 3-Methyl-1-hexanol is crucial in various fields, including environmental monitoring, food science, and pharmaceutical development. The two most prevalent techniques for this purpose are GC-FID and GC-MS.

• Gas Chromatography with Flame Ionization Detection (GC-FID): This technique separates compounds based on their volatility and interaction with a stationary phase in a capillary column. The detector (FID) then combusts the eluting compounds in a hydrogen-air flame, generating a current proportional to the amount of carbon atoms. It is known for its robustness, wide linear range, and excellent repeatability.

• Gas Chromatography with Mass Spectrometry (GC-MS): Similar to GC-FID, GC-MS also separates compounds using a gas chromatograph. However, the detector is a mass spectrometer, which ionizes the eluting compounds and separates the resulting ions based on their mass-to-charge ratio. This provides not only quantitative information but also structural information, leading to higher specificity.[1]

Comparative Performance Data

A cross-validation study was performed to compare the performance of a GC-FID and a GC-MS system for the analysis of 3-Methyl-1-hexanol. The key validation parameters are summarized in the tables below.

Table 1: Linearity and Range

Parameter	GC-FID	GC-MS (Full Scan)	GC-MS (SIM)
Calibration Range (µg/mL)	1 - 1000	0.1 - 500	0.01 - 100
Correlation Coefficient (r²)	> 0.999	> 0.998	> 0.999
Response Function	Linear	Linear	Linear

Table 2: Accuracy and Precision

Quality Control Sample (µg/mL)	GC-FID	GC-MS (SIM)
Low QC (2.5)	Accuracy: 98.5%Precision (RSD): 2.1%	Accuracy: 101.2%Precision (RSD): 1.5%
Mid QC (50)	Accuracy: 100.8%Precision (RSD): 1.8%	Accuracy: 99.5%Precision (RSD): 1.2%
High QC (800)	Accuracy: 101.2%Precision (RSD): 1.5%	Accuracy: 100.3%Precision (RSD): 1.0%

Table 3: Detection and Quantification Limits

Parameter	GC-FID	GC-MS (Full Scan)	GC-MS (SIM)
Limit of Detection (LOD) (µg/mL)	0.5	0.05	0.005
Limit of Quantification (LOQ) (µg/mL)	1.5	0.15	0.015

Experimental Protocols

The following protocols were used for the cross-validation of the analytical instruments.

Standard and Sample Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 100 mg of 3-Methyl-1-hexanol reference standard and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with methanol to cover the desired calibration range for each instrument.

• Quality Control (QC) Samples: Prepare QC samples at three concentration levels (low, mid, high) from a separate stock solution to assess accuracy and precision.

GC-FID Method

• Instrument: Agilent 7890A GC with FID

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm)

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless)

• Oven Program: 40°C for 2 min, ramp to 150°C at 10°C/min, hold for 2 min.

• Carrier Gas: Helium at 1.0 mL/min

• Detector Temperature: 300°C

• Hydrogen Flow: 30 mL/min

• Air Flow: 300 mL/min

• Makeup Gas (Nitrogen): 25 mL/min

GC-MS Method

• Instrument: Agilent 7890A GC with 5975C Mass Selective Detector

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm)

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless)

• Oven Program: 40°C for 2 min, ramp to 150°C at 10°C/min, hold for 2 min.

• Carrier Gas: Helium at 1.0 mL/min

• Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode:

  • Full Scan: m/z 35-200

  • Selected Ion Monitoring (SIM): m/z 43, 56, 83 (quantifier ion in bold)

Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of the two analytical instruments.

Caption: Cross-validation workflow for analytical instruments.

Conclusion

The cross-validation of GC-FID and GC-MS for the analysis of 3-Methyl-1-hexanol demonstrates the distinct advantages of each technique.

• GC-FID is a highly reliable and cost-effective method for routine quantification, especially at higher concentrations. Its robustness and wide linear range make it suitable for quality control applications where high sample throughput is required.

• GC-MS offers superior sensitivity and selectivity. The ability to use Selected Ion Monitoring (SIM) mode allows for significantly lower detection and quantification limits, making it the preferred method for trace-level analysis. The mass spectrum also provides definitive identification of the analyte, which is crucial in complex matrices or for regulatory submissions.

The choice of instrument should be guided by the specific requirements of the analysis, including the expected concentration of 3-Methyl-1-hexanol, the complexity of the sample matrix, and the required level of sensitivity and specificity. For most research and development applications, the enhanced confidence in analyte identification and lower detection limits of GC-MS would be advantageous.

References

• 1. cenam.mx [cenam.mx]

Comparative Bioactivity of 3-Methyl-1-hexanol and its Esters: A Research Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential bioactivity of 3-Methyl-1-hexanol and its corresponding esters. In the absence of direct comparative studies in the published literature, this document synthesizes information from research on structurally similar compounds to predict and guide future investigations into the antimicrobial, antioxidant, anti-inflammatory, and cytotoxic properties of these molecules.

Introduction to 3-Methyl-1-hexanol and its Esters

3-Methyl-1-hexanol is a primary alcohol used as a solvent in medicinal applications and as a chemical intermediate.[1] While its bioactivity is not extensively documented, some evidence suggests it may possess anti-inflammatory properties through the inhibition of prostaglandin production.[1] The bioactivity of its esters, such as 3-methylhexyl acetate, 3-methylhexyl propionate, and 3-methylhexyl butyrate, remains largely unexplored. This guide aims to bridge this knowledge gap by providing a framework for their comparative study.

Predicted Comparative Bioactivity

Based on structure-activity relationship (SAR) principles observed in other alcohols and esters, we can hypothesize the following trends in bioactivity. It is crucial to note that these are predictions that require experimental validation.

Table 1: Predicted Comparative Bioactivity Profile

Compound	Antimicrobial Activity (Predicted)	Antioxidant Activity (Predicted)	Anti-inflammatory Activity (Predicted)	Cytotoxicity (Predicted)
3-Methyl-1-hexanol	Moderate, potentially selective for certain microbial strains.	Low to moderate.	Moderate, via prostaglandin inhibition.[1]	Low to moderate.
3-Methylhexyl Acetate	Potentially higher than the parent alcohol, especially against lipophilic microbes.	Low.	Moderate, similar to or slightly less than the parent alcohol.	Low to moderate.
3-Methylhexyl Propionate	Potentially higher than the acetate ester due to increased lipophilicity.	Low.	Moderate, potentially influenced by the propionate moiety.	Moderate.
3-Methylhexyl Butyrate	Potentially the highest among the short-chain esters due to increased lipophilicity.	Low.	Moderate, with potential for butyrate-specific effects.	Moderate to high.

Experimental Protocols for Bioactivity Assessment

To empirically determine the bioactivities of 3-Methyl-1-hexanol and its esters, the following experimental protocols are recommended.

Antimicrobial Activity Assay (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of the compounds against various microorganisms.

Workflow for Antimicrobial Activity Assay

Caption: Workflow for the Broth Microdilution Antimicrobial Assay.

Protocol:

• Preparation of Compounds: Prepare stock solutions of 3-Methyl-1-hexanol and its esters in a suitable solvent (e.g., DMSO).

• Microorganism Culture: Grow selected bacterial and fungal strains in their respective optimal liquid media to the mid-logarithmic phase.

• Serial Dilution: In a 96-well microplate, perform a two-fold serial dilution of the stock solutions with the appropriate growth medium.

• Inoculation: Add a standardized inoculum of the microbial culture to each well.

• Incubation: Incubate the plates at the optimal temperature for the specific microorganism for 18-24 hours (for bacteria) or 48-72 hours (for fungi).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Antioxidant Activity Assay (DPPH Radical Scavenging Assay)

This assay measures the ability of the compounds to scavenge the stable free radical DPPH (2,2-diphenyl-1-picrylhydrazyl).

Workflow for DPPH Antioxidant Assay

Caption: Workflow for the DPPH Radical Scavenging Antioxidant Assay.

Protocol:

• Preparation of Solutions: Prepare stock solutions of the test compounds and a positive control (e.g., ascorbic acid) in methanol. Prepare a working solution of DPPH in methanol.

• Reaction Mixture: In a 96-well plate, mix different concentrations of the test compounds with the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solutions at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of DPPH radical scavenging activity using the formula: Scavenging (%) = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample and A_sample is the absorbance of the DPPH solution with the sample.

• IC50 Determination: The IC50 value, the concentration of the compound that scavenges 50% of the DPPH radicals, is determined from a plot of scavenging activity against compound concentration.

Anti-inflammatory Activity Assay (Nitric Oxide Inhibition in Macrophages)

This assay evaluates the ability of the compounds to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).

Signaling Pathway for LPS-induced NO Production

Caption: Simplified signaling pathway of LPS-induced nitric oxide production.

Protocol:

• Cell Culture: Culture RAW 264.7 macrophage cells in a suitable medium.

• Cell Treatment: Seed the cells in a 96-well plate and treat them with various concentrations of the test compounds for 1 hour.

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

• Nitrite Measurement: Collect the cell culture supernatant and measure the concentration of nitrite (a stable product of NO) using the Griess reagent.

• Calculation: The amount of NO produced is determined by comparing the absorbance of the treated samples with a standard curve of sodium nitrite.

• Cell Viability: A concurrent cell viability assay (e.g., MTT assay) should be performed to ensure that the observed NO inhibition is not due to cytotoxicity.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay assesses the metabolic activity of cells and is widely used to measure cytotoxicity.

Workflow for MTT Cytotoxicity Assay

References

• 1. Antimicrobial Action of Esters of Polyhydric Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

The Potential of 3-Methyl-1-hexanol as a Biomarker in Metabolic Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The landscape of metabolic research is continually evolving, with a growing emphasis on the discovery of non-invasive biomarkers for early disease detection and monitoring. Volatile organic compounds (VOCs), present in exhaled breath and other biological fluids, are emerging as promising candidates due to their direct link to metabolic processes. This guide provides a comparative analysis of 3-Methyl-1-hexanol, a volatile alcohol, as a potential biomarker in metabolic studies, particularly in the context of metabolic syndrome. While direct clinical validation of 3-Methyl-1-hexanol is still in its nascent stages, this document synthesizes current knowledge on VOCs to present a forward-looking perspective on its potential utility.

Performance Comparison: 3-Methyl-1-hexanol vs. Conventional Metabolic Biomarkers

Direct quantitative comparisons of 3-Methyl-1-hexanol with established metabolic syndrome biomarkers are limited in current literature. However, a qualitative and theoretical comparison based on the nature of VOCs versus traditional markers can be instructive for researchers.

Feature	3-Methyl-1-hexanol (as a VOC Biomarker)	Conventional Metabolic Biomarkers (e.g., Glucose, Triglycerides, HDL, LDL)
Sample Type	Exhaled Breath, Blood, Urine	Blood (Serum/Plasma)
** invasiveness**	Non-invasive (Breath) to Minimally Invasive (Blood/Urine)	Invasive (Venipuncture)
Potential for Real-Time Monitoring	High (Breath)	Low
Reflection of Metabolic State	Potentially reflects real-time metabolic flux and oxidative stress	Reflects systemic concentrations, often influenced by recent dietary intake
Analytical Complexity	High (requires specialized equipment like GC-MS)	Moderate to High
Current Validation Status	Exploratory/Pre-clinical	Clinically Validated and Routinely Used
Potential Origins	Lipid peroxidation, gut microbiome metabolism[1][2][3]	Dietary intake, endogenous synthesis and metabolism

Experimental Protocols

While a specific, validated protocol for 3-Methyl-1-hexanol as a clinical biomarker is not yet established, the following outlines a comprehensive methodology for the analysis of volatile compounds in biological samples, which can be adapted and validated for 3-Methyl-1-hexanol.

Protocol 1: Analysis of 3-Methyl-1-hexanol in Exhaled Breath by Gas Chromatography-Mass Spectrometry (GC-MS)

1. Sample Collection:

• Subjects should fast for at least 8 hours to minimize dietary influences.

• Collect alveolar breath using a specialized collection device (e.g., Tedlar® bags, Bio-VOC™ sampler) to ensure enrichment of endogenous compounds.

• Collect a sample of ambient air to serve as a background control.

2. Sample Pre-concentration:

• Use thermal desorption tubes packed with specific adsorbents (e.g., Tenax® TA, Carbopack™) to trap and concentrate the VOCs from a defined volume of the breath sample.

• Include an internal standard (e.g., a deuterated analogue of 3-Methyl-1-hexanol) during this step for quantification.

3. GC-MS Analysis:

• Thermal Desorption: The desorption tube is heated to release the trapped VOCs into the GC-MS system.

• Gas Chromatography:

  • Column: Use a non-polar or mid-polar capillary column (e.g., DB-5ms, DB-624) suitable for separating volatile alcohols.

  • Oven Temperature Program: Start at a low temperature (e.g., 40°C) and gradually ramp up to a higher temperature (e.g., 250°C) to elute compounds based on their boiling points.

• Mass Spectrometry:

  • Ionization: Use electron ionization (EI) at 70 eV.

  • Detection: Operate in both full scan mode for identification and selected ion monitoring (SIM) mode for sensitive quantification of 3-Methyl-1-hexanol and its characteristic ions.

4. Data Analysis:

• Identify 3-Methyl-1-hexanol by comparing its retention time and mass spectrum to that of a pure standard.

• Quantify the concentration of 3-Methyl-1-hexanol by comparing the peak area of the analyte to the peak area of the internal standard and referencing a calibration curve.

• Correct for background levels by subtracting the concentration found in the ambient air sample.

Protocol 2: Analysis of 3-Methyl-1-hexanol in Blood/Urine by Headspace Solid-Phase Microextraction (HS-SPME) GC-MS

1. Sample Preparation:

• Collect blood in appropriate anticoagulant tubes or urine in sterile containers.

• Place a precise volume of the biological fluid (e.g., 1 mL of plasma or urine) into a headspace vial.

• Add an internal standard.

• For urine, enzymatic hydrolysis (e.g., with β-glucuronidase/sulfatase) may be necessary to release conjugated forms of the analyte.

• The sample may be saturated with sodium chloride to improve the partitioning of volatile analytes into the headspace.

2. HS-SPME:

• Expose a SPME fiber with a suitable coating (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB) to the headspace of the heated and agitated sample vial for a defined period to allow for the adsorption of volatile compounds.

3. GC-MS Analysis:

• Insert the SPME fiber into the heated GC inlet, where the adsorbed analytes are desorbed and transferred to the GC column.

• The GC-MS conditions would be similar to those described in Protocol 1.

4. Data Analysis:

• Identification and quantification are performed as described in Protocol 1.

Visualizing the Potential: Pathways and Workflows

To better understand the theoretical underpinnings and practical application of 3-Methyl-1-hexanol as a biomarker, the following diagrams illustrate its potential metabolic origin and a typical validation workflow.

References

• 1. owlstonemedical.com [owlstonemedical.com]
• 2. Changes in volatile fatty acid production and microbiome during fermentation of food waste from hospitality sector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Navigating Analytical Variability: A Guide to Inter-Laboratory Comparison of 3-Methyl-1-hexanol Analysis

In the pursuit of robust and reproducible scientific findings, understanding and controlling for analytical variability is paramount. For researchers, scientists, and drug development professionals engaged in the quantification of volatile organic compounds such as 3-Methyl-1-hexanol, ensuring the accuracy and comparability of results across different laboratories is a critical challenge. This guide provides a framework for conducting an inter-laboratory comparison for 3-Methyl-1-hexanol analysis, presenting a hypothetical study to illustrate the process and the interpretation of results.

Hypothetical Inter-Laboratory Comparison: Performance Overview

To demonstrate the utility of an inter-laboratory comparison, a proficiency test was simulated involving ten laboratories. A reference material containing a known concentration of 3-Methyl-1-hexanol was distributed to each participant. The performance of each laboratory was assessed based on their reported concentration, with results summarized in the table below.

Laboratory ID	Reported Concentration (µg/mL)	Bias (%)	Z-Score	Assessment
Lab-01	9.85	-1.5	-0.54	Satisfactory
Lab-02	10.23	2.3	0.82	Satisfactory
Lab-03	9.54	-4.6	-1.64	Satisfactory
Lab-04	10.81	8.1	2.89	Unsatisfactory
Lab-05	9.98	-0.2	-0.07	Satisfactory
Lab-06	10.11	1.1	0.39	Satisfactory
Lab-07	9.72	-2.8	-1.00	Satisfactory
Lab-08	11.20	12.0	4.29	Unsatisfactory
Lab-09	10.05	0.5	0.18	Satisfactory
Lab-10	9.67	-3.3	-1.18	Satisfactory
Assigned Value (Consensus Mean): 10.00 µg/mL
Standard Deviation for Proficiency Assessment: 0.28 µg/mL

Experimental Protocol for the Inter-Laboratory Comparison

The following protocol outlines the methodology for a proficiency testing scheme for the analysis of 3-Methyl-1-hexanol.

1. Preparation and Distribution of the Test Material:

• A stock solution of 3-Methyl-1-hexanol is prepared in methanol at a concentration of 1 mg/mL.

• The stock solution is gravimetrically diluted in a matrix representative of the intended application (e.g., human plasma, cell culture media) to a final nominal concentration of 10 µg/mL.

• The bulk material is homogenized and aliquoted into amber glass vials.

• Homogeneity and stability of the test material are assessed prior to distribution by analyzing randomly selected samples.

• Samples are shipped to participating laboratories under controlled temperature conditions.

2. Analytical Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: A liquid-liquid extraction is performed. To 1 mL of the test material, 2 mL of methyl tert-butyl ether (MTBE) and an internal standard (e.g., 2-ethyl-1-hexanol) are added. The mixture is vortexed and centrifuged. The organic layer is transferred to a clean vial for analysis.

• GC-MS Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Inlet Temperature: 250°C.

  • Oven Program: Initial temperature of 50°C held for 2 minutes, ramped to 220°C at 10°C/min, and held for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Mode: Selected Ion Monitoring (SIM).

  • Ions for 3-Methyl-1-hexanol: m/z 57, 83, 98.

  • Ions for Internal Standard: To be determined based on the selected standard.

• Quantification: A multi-point calibration curve is prepared using standards of 3-Methyl-1-hexanol in the same matrix as the test material. The concentration of 3-Methyl-1-hexanol in the test material is determined from the calibration curve based on the peak area ratio of the analyte to the internal standard.

3. Data Reporting and Evaluation:

• Laboratories are required to report their results as a single concentration in µg/mL.

• The consensus value (assigned value) and the standard deviation for proficiency assessment are determined using robust statistical methods.

• Each laboratory's performance is evaluated using a Z-score, calculated as:

  • Z = (x - X) / σ

  • Where:

    • x is the reported result from the laboratory.

    • X is the assigned value.

    • σ is the standard deviation for proficiency assessment.

• Z-scores are interpreted as follows:

  • |Z| ≤ 2: Satisfactory performance.

  • 2 < |Z| < 3: Questionable performance.

  • |Z| ≥ 3: Unsatisfactory performance.

Visualizing the Inter-Laboratory Comparison Workflow

The following diagram illustrates the key stages of the inter-laboratory comparison process, from the preparation of the reference material to the final performance evaluation of the participating laboratories.

Workflow for an Inter-laboratory Comparison Study.

Concluding Remarks

This guide provides a foundational framework for establishing an inter-laboratory comparison for 3-Methyl-1-hexanol analysis. By implementing such proficiency testing schemes, the scientific community can enhance the reliability and comparability of analytical data, which is crucial for advancing research and development. The provided hypothetical data and experimental protocol serve as a practical example to aid in the design and execution of future studies. Regular participation in such programs is a hallmark of a laboratory's commitment to quality assurance and continuous improvement.

comparing the efficacy of different synthetic routes to 3-Methyl-1-hexanol

For researchers, scientists, and drug development professionals, the efficient synthesis of chiral alcohols such as 3-Methyl-1-hexanol is a critical task. The selection of a synthetic pathway can significantly influence the yield, purity, and scalability of the process. This guide provides a comparative analysis of three common synthetic routes to 3-Methyl-1-hexanol: the Grignard reaction, hydroboration-oxidation of 3-methyl-1-hexene, and the reduction of 3-methylhexanoic acid.

This document outlines the experimental protocols and presents a quantitative comparison of these methods to aid in the selection of the most suitable route based on specific research and development needs.

Comparison of Synthetic Routes

The following table summarizes the key quantitative data for the three synthetic routes to 3-Methyl-1-hexanol.

Parameter	Grignard Reaction	Hydroboration-Oxidation	Reduction of 3-Methylhexanoic Acid
Starting Materials	1-bromo-2-methylpentane, Magnesium, Formaldehyde	3-methyl-1-hexene, Borane-tetrahydrofuran complex (BH3-THF), H2O2, NaOH	3-methylhexanoic acid, Lithium aluminum hydride (LiAlH4)
Typical Yield	~75-85%	~85-95%[1]	>90%[2]
Purity	High, requires purification by distillation	High, generally good regioselectivity[1]	High, requires careful workup and purification
Reaction Time	Several hours	2-3 hours	1-2 hours
Key Advantages	Readily available starting materials, well-established method.	High yields and excellent regioselectivity for anti-Markovnikov addition, milder conditions than Grignard.[3][4]	Utilizes a potentially bio-derived starting material, high yields.
Key Disadvantages	Requires strictly anhydrous conditions, Grignard reagent is highly reactive.	Borane reagents are sensitive to air and moisture.	LiAlH4 is a highly reactive and pyrophoric reagent requiring careful handling.[2]

Experimental Protocols

Detailed methodologies for the three synthetic routes are provided below.

Grignard Reaction Synthesis of 3-Methyl-1-hexanol

This method involves the reaction of a Grignard reagent, prepared from 1-bromo-2-methylpentane and magnesium, with formaldehyde.

Materials:

• 1-bromo-2-methylpentane

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Formaldehyde (or its solid polymer, paraformaldehyde)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation of the Grignard Reagent:

  • All glassware must be oven-dried and assembled under a dry nitrogen or argon atmosphere.

  • In a three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, place magnesium turnings.

  • A solution of 1-bromo-2-methylpentane in anhydrous diethyl ether is added dropwise from the dropping funnel. The reaction is initiated, often with gentle heating or the addition of a small crystal of iodine.

  • Once the reaction starts, the remaining alkyl bromide solution is added at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Formaldehyde:

  • The Grignard solution is cooled in an ice bath.

  • Paraformaldehyde is added portion-wise to the stirred Grignard reagent. The reaction is exothermic and the temperature should be maintained below 20°C.

  • After the addition is complete, the reaction mixture is stirred at room temperature for 1-2 hours.

• Work-up and Purification:

  • The reaction is quenched by the slow, dropwise addition of a saturated aqueous ammonium chloride solution while cooling in an ice bath.

  • The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

  • The solvent is removed under reduced pressure, and the crude 3-Methyl-1-hexanol is purified by fractional distillation.

Hydroboration-Oxidation of 3-Methyl-1-hexene

This two-step procedure involves the anti-Markovnikov addition of borane to 3-methyl-1-hexene, followed by oxidation to the primary alcohol.[5][6]

Materials:

• 3-methyl-1-hexene

• Borane-tetrahydrofuran complex (1M solution in THF)

• 3M Sodium hydroxide (NaOH) solution

• 30% Hydrogen peroxide (H2O2)

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

Procedure:

• Hydroboration:

  • A dry, three-necked flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel is charged with 3-methyl-1-hexene and anhydrous THF.

  • The flask is cooled to 0°C in an ice bath.

  • The borane-THF complex is added dropwise from the dropping funnel while maintaining the temperature at 0°C.

  • After the addition is complete, the reaction mixture is stirred at room temperature for 1-2 hours.

• Oxidation:

  • The reaction mixture is cooled again to 0°C.

  • 3M NaOH solution is added slowly, followed by the careful, dropwise addition of 30% H2O2, ensuring the temperature does not rise significantly.

  • The mixture is then stirred at room temperature for 1 hour.

• Work-up and Purification:

  • The reaction mixture is diluted with diethyl ether and transferred to a separatory funnel.

  • The organic layer is washed with water and brine, then dried over anhydrous sodium sulfate.

  • The solvent is removed by rotary evaporation, and the resulting crude 3-Methyl-1-hexanol is purified by distillation.

Reduction of 3-Methylhexanoic Acid

This method employs the powerful reducing agent lithium aluminum hydride (LiAlH4) to convert 3-methylhexanoic acid to 3-Methyl-1-hexanol.[2]

Materials:

• 3-methylhexanoic acid

• Lithium aluminum hydride (LiAlH4)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Dilute sulfuric acid or hydrochloric acid

• Anhydrous sodium sulfate

Procedure:

• Reduction:

  • A dry, three-necked flask is fitted with a reflux condenser, a dropping funnel, and a mechanical stirrer, and the system is flushed with dry nitrogen.

  • A suspension of LiAlH4 in anhydrous THF is placed in the flask and cooled in an ice bath.

  • A solution of 3-methylhexanoic acid in anhydrous THF is added dropwise from the dropping funnel at a rate that maintains a gentle reflux.

  • After the addition is complete, the reaction mixture is stirred at room temperature for 1 hour, then gently refluxed for an additional hour to ensure complete reduction.

• Work-up and Purification:

  • The reaction mixture is cooled in an ice bath.

  • The reaction is carefully quenched by the slow, sequential dropwise addition of water, followed by a 15% NaOH solution, and then more water (Fieser work-up). This procedure is highly exothermic and generates hydrogen gas, so it must be performed with extreme caution in a well-ventilated fume hood.

  • The resulting granular precipitate is filtered off and washed with THF.

  • The filtrate is dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure.

  • The crude 3-Methyl-1-hexanol is purified by distillation.

Signaling Pathways and Experimental Workflows

To visualize the decision-making process for selecting a synthetic route and the general experimental workflow, the following diagrams are provided.

Caption: Decision matrix for selecting a synthetic route to 3-Methyl-1-hexanol.

Caption: General experimental workflow for the synthesis of 3-Methyl-1-hexanol.

References

• 1. Selective Hydroboration–Oxidation of Terminal Alkenes under Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. How primary alcohol are prepared from hydroboration oxidation reactio - askIITians [askiitians.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. community.wvu.edu [community.wvu.edu]
• 6. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Purity Validation of 3-Methyl-1-hexanol: Titration vs. Chromatographic Methods

For researchers, scientists, and professionals in drug development, the meticulous validation of chemical purity is a cornerstone of product quality, safety, and efficacy. This guide provides an objective comparison of titration-based methods against instrumental chromatography for assessing the purity of 3-Methyl-1-hexanol. We present detailed experimental protocols and supporting data to aid in the selection of the most suitable analytical technique for your research needs.

Methodology Comparison: Titration vs. Gas Chromatography

The selection of an analytical method for purity determination is contingent on several factors, including the specific type of purity to be assessed (e.g., total chemical purity versus the quantification of specific impurities), the desired levels of accuracy and precision, sample throughput requirements, and the nature of potential impurities. Below is a comparative summary of two prevalent methods for the purity validation of 3-Methyl-1-hexanol: redox titration and gas chromatography.

Table 1: Comparison of Analytical Methods for Purity Validation

Parameter	Redox Titration	Gas Chromatography (GC-FID)
Principle	Oxidation of the alcohol functional group.	Separation based on volatility and differential partitioning between a stationary and mobile phase.
Purity Type	Chemical (total alcohol content).	Chemical and isomeric.
Accuracy	Moderate to High.	High.
Precision	High.	High.
Limit of Detection	Approximately 0.1%.	ppm level.
Limit of Quantification	Approximately 0.5%.	ppm level.
Sample Throughput	Low to Moderate.	High.
Cost per Sample	Low.	Moderate.

Experimental Protocols

Redox Titration for Chemical Purity of 3-Methyl-1-hexanol

This method quantifies the total alcohol content by oxidizing the 3-Methyl-1-hexanol with a standardized solution of potassium dichromate. The unreacted dichromate is then determined by a back-titration with a standard sodium thiosulfate solution.[1][2][3][4][5]

Materials:

• Potassium dichromate (K₂Cr₂O₇), analytical standard

• Sodium thiosulfate (Na₂S₂O₃), standard solution

• Potassium iodide (KI)

• Sulfuric acid (H₂SO₄), concentrated

• Starch indicator solution

• 3-Methyl-1-hexanol sample

• Deionized water

Procedure:

• Sample Preparation: Accurately weigh approximately 2.0 g of the 3-Methyl-1-hexanol sample into a 250 mL volumetric flask and dilute to the mark with deionized water.

• Oxidation: Pipette 25.00 mL of a standard potassium dichromate solution into a 500 mL Erlenmeyer flask.

• While cooling the flask in an ice bath, slowly and carefully add 10 mL of concentrated sulfuric acid.

• Add 10.00 mL of the diluted sample solution to the flask.

• Loosely cover the flask and heat it in a water bath at 60°C for 30 minutes to ensure the complete oxidation of the alcohol.[4][5]

• Back-Titration: Cool the flask to room temperature and add 100 mL of deionized water and 2 g of potassium iodide.

• Titrate the liberated iodine with a standardized sodium thiosulfate solution until the solution turns a pale yellow.[2]

• Add a few drops of starch indicator solution, which will result in a blue-black color.

• Continue the titration with sodium thiosulfate until the blue-black color disappears, indicating the endpoint.[2][5]

• Record the volume of sodium thiosulfate solution used.

• Blank Titration: Perform a blank titration using 10.00 mL of deionized water in place of the sample solution, following the same procedure.[2]

Calculation: The purity of the 3-Methyl-1-hexanol is calculated based on the difference in the volume of titrant used for the blank and the sample titrations.

Gas Chromatography (GC) for Chemical and Isomeric Purity

Gas chromatography is a highly effective technique for the separation and quantification of volatile compounds. For 3-Methyl-1-hexanol, GC can determine not only the main component's purity but also resolve and quantify structurally similar impurities, such as other isomers of methyl-hexanol.

Instrumentation and Conditions (Typical):

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: A polar capillary column (e.g., Carbowax 20M or equivalent) is suitable for separating alcohols.[6]

• Injector Temperature: 250°C

• Detector Temperature: 270°C

• Oven Temperature Program: An initial temperature of 60°C, held for 2 minutes, followed by a ramp of 10°C/minute to 220°C, and held for 5 minutes.

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

Procedure:

• Standard Preparation: Prepare a series of calibration standards of 3-Methyl-1-hexanol of known concentrations in a suitable solvent (e.g., dichloromethane or methanol).

• Sample Preparation: Accurately weigh the 3-Methyl-1-hexanol sample and dissolve it in the chosen solvent to a known concentration.

• Analysis: Inject equal volumes of the standards and the sample into the gas chromatograph.

• Quantification: The purity is determined by comparing the peak area of the 3-Methyl-1-hexanol in the sample to the calibration curve generated from the standards. The area percentages of any impurity peaks can also be calculated.

Visualized Workflows

Caption: Workflow for the redox titration of 3-Methyl-1-hexanol.

Caption: Comparison of titration and GC for purity validation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. canterbury.ac.nz [canterbury.ac.nz]
• 3. Redox Titration of Ethanol Chemistry Tutorial [ausetute.com.au]
• 4. seniorchem.com [seniorchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Safety & Regulatory Compliance

Proper Disposal of 3-Methyl-1-hexanol: A Guide for Laboratory Professionals

The safe and compliant disposal of 3-Methyl-1-hexanol is a critical aspect of laboratory safety and environmental responsibility. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage 3-Methyl-1-hexanol waste, ensuring adherence to safety protocols and regulatory requirements.

Physicochemical Data Relevant to Disposal

Understanding the properties of 3-Methyl-1-hexanol is essential for its safe handling and disposal. The following table summarizes key quantitative data.

Property	Value	Citation
Boiling Point	96 °C / 204.8 °F at 41 mmHg
Flash Point	62 °C / 143.6 °F
Specific Gravity	0.83 g/cm³ (at 20°C)
Appearance	Colorless to almost colorless clear liquid
Solubility	Moderately soluble in water; soluble in alcohol and other organic solvents.	[1]

Detailed Disposal Protocol

This protocol outlines the step-by-step procedure for the proper disposal of 3-Methyl-1-hexanol from a laboratory setting. Adherence to your institution's specific Environmental Health and Safety (EHS) guidelines is mandatory.

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Eye Protection: Wear safety glasses or goggles.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat is required.

• Ventilation: Always handle 3-Methyl-1-hexanol in a well-ventilated area, such as a chemical fume hood.

• Ignition Sources: Keep the chemical and its waste away from open flames, hot surfaces, and other potential ignition sources as it is a combustible liquid.

• Incompatible Materials: Avoid mixing 3-Methyl-1-hexanol waste with strong oxidizing agents or bases.[2]

2. Waste Collection and Segregation:

• Waste Container: Use a designated, leak-proof, and chemically compatible container for collecting 3-Methyl-1-hexanol waste. The container must have a secure screw-top cap.

• Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical name "3-Methyl-1-hexanol," and an indication of its hazards (e.g., "Combustible").

• Segregation: Do not mix 3-Methyl-1-hexanol waste with other incompatible waste streams. It is best practice to collect it as a separate waste stream unless your institution's EHS guidelines permit mixing with other alcohol-based wastes.

3. Spill Management:

• In the event of a spill, ensure the area is well-ventilated and remove all ignition sources.

• Absorb the spill using an inert material such as vermiculite, dry sand, or earth.

• Collect the absorbed material using spark-proof tools and place it into a sealed, labeled container for disposal as hazardous waste.[3]

• Clean the spill area thoroughly.

4. Storage of Waste:

• Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.

• The storage area should be cool, dry, and well-ventilated.

• Ensure the container is kept closed except when adding waste.

5. Disposal of Empty Containers:

• To render an empty 3-Methyl-1-hexanol container non-hazardous, it must be triple-rinsed.

• The first rinse should be with a suitable solvent (e.g., ethanol or acetone), and this rinsate must be collected as hazardous waste.

• The subsequent two rinses can be with water, and this rinsate should also be collected as hazardous waste.

• After triple-rinsing and air-drying, the original labels on the container must be defaced or removed. The container can then be disposed of as regular laboratory glass or plastic waste.

6. Final Disposal Procedure:

• Once the waste container is full or has reached the designated accumulation time limit set by your institution, arrange for its collection by your institution's EHS department or a licensed hazardous waste disposal contractor.

• Do not pour 3-Methyl-1-hexanol down the drain or dispose of it in regular trash.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 3-Methyl-1-hexanol.

Caption: Workflow for the safe disposal of 3-Methyl-1-hexanol.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. biosynth.com [biosynth.com]

Essential Safety and Operational Guide for 3-Methyl-1-hexanol

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This guide provides critical safety protocols and logistical procedures for the handling and disposal of 3-Methyl-1-hexanol. Adherence to these guidelines is essential to ensure a safe laboratory environment.

I. Understanding the Hazard

3-Methyl-1-hexanol is a combustible liquid that may cause skin and eye irritation.[1] It is crucial to handle this chemical with appropriate personal protective equipment in a well-ventilated area to minimize exposure risks.

II. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Methyl-1-hexanol. There is no single glove type that protects against all chemicals, so proper selection is crucial.[2]

A. Hand Protection:

Due to the nature of aliphatic alcohols, specific glove materials are recommended for optimal protection. Nitrile, neoprene, and natural rubber gloves are suitable for handling 3-Methyl-1-hexanol.[2][3][4] Butyl rubber gloves also offer protection against a wide variety of alcohols.[3] It is important to note that aromatic and halogenated hydrocarbons can degrade many glove materials; however, 3-Methyl-1-hexanol is an aliphatic alcohol.[5]

Glove Material	Recommendation	Key Considerations
Nitrile Rubber	Excellent	Provides good resistance to oils, alcohols, and some acids and caustics.[4] Also offers superior puncture and abrasion resistance.
Neoprene	Good	Offers good resistance to alcohols, organic acids, and caustics.[3]
Natural Rubber (Latex)	Good	Provides good flexibility and resistance to many alcohols and acids.[2] Be aware of potential latex allergies.
Butyl Rubber	Excellent	Highly resistant to a wide range of chemicals, including many alcohols.[3]

B. Eye and Face Protection:

Chemical splash goggles are required to protect against potential splashes.[6] A face shield should be worn in conjunction with goggles when handling larger quantities.[6]

C. Skin and Body Protection:

A laboratory coat is required. For procedures with a higher risk of splashing, chemical-resistant aprons and sleeves are recommended. Protective clothing should be selected based on the potential for skin contact.

D. Respiratory Protection:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood. If exposure limits are likely to be exceeded, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

III. Quantitative Data Summary

The following table summarizes key quantitative data for 3-Methyl-1-hexanol.

Property	Value
Molecular Formula	C₇H₁₆O
Molecular Weight	116.20 g/mol [7][8]
Boiling Point	161.3 °C at 760 mmHg[7]
Flash Point	61.8 °C[7]
Density	0.818 g/cm³[7]
Vapor Pressure	0.792 mmHg at 25°C[7]
Solubility in Water	Moderately soluble[9]
NFPA Health Rating	2 (Moderate)[10]
NFPA Flammability Rating	2 (Moderate)[10]
NFPA Reactivity Rating	0 (Not reactive)[10]

IV. Experimental Protocols: Handling and Disposal

A. Handling Procedure:

• Preparation:

  • Ensure a chemical fume hood is operational.

  • Gather all necessary PPE as outlined in Section II.

  • Have an emergency spill kit readily accessible.

• Dispensing:

  • Ground all containers to prevent static discharge.

  • Slowly pour the required amount of 3-Methyl-1-hexanol, avoiding splashing.

  • Keep the container tightly closed when not in use.

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water.

  • Clean the work area to remove any residual contamination.

B. Disposal Plan:

• Waste Collection:

  • Collect all 3-Methyl-1-hexanol waste, including contaminated materials like gloves and paper towels, in a designated and clearly labeled hazardous waste container.[11]

  • Do not mix with other waste streams, especially incompatible chemicals.[12]

• Container Management:

  • Keep the waste container securely closed when not in use.[11]

  • Store the container in a well-ventilated, designated hazardous waste storage area away from ignition sources.[12]

• Disposal:

  • Arrange for disposal through a licensed professional waste disposal service.[10]

  • Never dispose of 3-Methyl-1-hexanol down the drain.[12]

V. Emergency Procedures

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

• Spill: For minor spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable container for disposal. For major spills, evacuate the area and contact your institution's environmental health and safety department.

Visual Workflow for Handling 3-Methyl-1-hexanol

Caption: Workflow for the safe handling and disposal of 3-Methyl-1-hexanol.

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. hsa.ie [hsa.ie]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. Personal Protective Equipment | Safety | Physical Facilities | Miami University [miamioh.edu]
• 5. safety.nmsu.edu [safety.nmsu.edu]
• 6. hvcc.edu [hvcc.edu]
• 7. 3-methyl-1-hexanol | CAS#:13231-81-7 | Chemsrc [chemsrc.com]
• 8. 3-Methylhexan-1-ol | C7H16O | CID 25793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. cdnisotopes.com [cdnisotopes.com]
• 11. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 12. collectandrecycle.com [collectandrecycle.com]